2,5-Difluoro-3-methoxybenzoic acid

Core Science & Biosynthesis

Technical Profile: 2,5-Difluoro-3-methoxybenzoic Acid

The following technical guide details the chemical profile, synthesis, and application of 2,5-Difluoro-3-methoxybenzoic acid , a specialized fluorinated intermediate critical in the quality control and synthesis of quinolone antibiotics.

CAS Number: 1781915-09-0 Role: Pharmaceutical Intermediate / Impurity Standard

Executive Summary

2,5-Difluoro-3-methoxybenzoic acid is a highly functionalized aromatic building block characterized by its unique substitution pattern, which imparts specific electronic properties useful in medicinal chemistry.[1] It is primarily identified as a critical process impurity (Impurity 14) in the synthesis of Nemonoxacin , a non-fluorinated quinolone antibiotic. Understanding the formation and control of this compound is essential for CMC (Chemistry, Manufacturing, and Controls) strategies in drug development, particularly for ensuring high-purity active pharmaceutical ingredients (APIs). Furthermore, its difluoro-methoxy motif serves as a valuable scaffold for Fragment-Based Drug Discovery (FBDD), offering distinct lipophilicity and metabolic stability profiles.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

Property	Specification
CAS Number	1781915-09-0
IUPAC Name	2,5-Difluoro-3-methoxybenzoic acid
Molecular Formula	C₈H₆F₂O₃
Molecular Weight	188.13 g/mol
Appearance	White to off-white crystalline powder
Melting Point	193 – 197 °C
Solubility	Soluble in DMSO, Methanol; Sparingly soluble in Water
pKa (Calculated)	~3.0 (Acidic due to electron-withdrawing F substituents)
LogP	~1.98 (Moderate Lipophilicity)

Synthetic Methodology

The synthesis of 2,5-Difluoro-3-methoxybenzoic acid requires precise regiochemical control to install the carboxyl group at the C1 position relative to the fluorine and methoxy substituents. The most robust route involves Directed Ortho-Metalation (DoM) , utilizing the strong directing ability of the fluorine atom.

Mechanistic Pathway

The synthesis typically proceeds from 2,5-difluoroanisole (1-methoxy-2,5-difluorobenzene). The presence of fluorine at the C2 and C5 positions activates the ring protons. The proton at C3 (ortho to the C2-fluorine and meta to the methoxy group) is the most acidic and kinetically accessible site for lithiation, driven by the inductive effect of the adjacent fluorine and the coordinating ability of the methoxy oxygen.

Synthesis Workflow (Graphviz)

Figure 1: Regioselective synthesis of 2,5-Difluoro-3-methoxybenzoic acid via Directed Ortho-Metalation (DoM).

Protocol Description

• Inert Atmosphere: The reaction must be performed under anhydrous nitrogen or argon due to the moisture sensitivity of the organolithium intermediate.

• Lithiation: 2,5-Difluoroanisole is dissolved in dry THF and cooled to -78°C. Lithium diisopropylamide (LDA) or n-Butyllithium (n-BuLi) is added dropwise. The fluorine atom at C2 directs the metalation to the C3 position.

• Carboxylation: After stirring for 1-2 hours to ensure complete lithiation, excess dry

  gas is bubbled through the solution or added as crushed dry ice.

• Quench & Isolation: The reaction is quenched with dilute HCl, precipitating the carboxylic acid. Recrystallization from ethanol/water yields the pure product.

Applications in Drug Development[6][8][9]

Impurity Profiling (Nemonoxacin)

In the manufacturing of Nemonoxacin (a bis-quinolone antibiotic), 2,5-Difluoro-3-methoxybenzoic acid is monitored as Impurity 14 . Its presence typically indicates side reactions involving the fluorinated starting materials used to construct the quinolone core.

• Significance: Regulatory bodies (FDA, EMA) require the identification and quantification of all impurities >0.1%. This compound serves as a certified reference standard for HPLC method validation.

• Origin: It may arise from the degradation of the quinolone core or incomplete reaction of a fluorinated benzoate precursor.

Fragment-Based Drug Discovery (FBDD)

The 2,5-difluoro-3-methoxy motif is a valuable "privileged structure" for kinase inhibitor design.

• Electronic Effects: The two fluorine atoms lower the pKa of the carboxylic acid and modulate the electron density of the aromatic ring, affecting

  -stacking interactions with protein targets.

• Metabolic Stability: Fluorination blocks metabolic hot spots (C-H bonds), potentially increasing the half-life of drugs incorporating this scaffold.

Analytical Characterization

To validate the identity of 2,5-Difluoro-3-methoxybenzoic acid, the following spectral data are characteristic:

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, DMSO-d₆):

  • 13.5 ppm (br s, 1H, -COOH)
  • 7.40 – 7.55 ppm (m, 2H, Ar-H) – The coupling pattern will show distinct H-F coupling constants.
  • 3.90 ppm (s, 3H, -OCH₃)

• ¹⁹F NMR:

  • Two distinct signals in the range of -110 to -130 ppm, showing coupling to each other and adjacent protons.

HPLC Method (Quality Control)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 254 nm.

• Retention Time: The compound typically elutes earlier than non-fluorinated analogs due to the polarity of the acid group, but later than highly polar impurities.

Safety & Handling (SDS Summary)

• GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A), STOT SE (Category 3).

• Signal Word: Warning.

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood to avoid inhalation of dust.

References

• ChemBuyersGuide. Nemonoxacin Impurity 14 (CAS 1781915-09-0). Retrieved from

• ChemScene. 2,4-Difluoro-3-methoxybenzoic acid (Isomer Reference). Retrieved from

• Google Patents. Preparation method of fluorinated hydroxybenzoic acids (US20020049223A1). Retrieved from

• PubChem. 2,3-Difluoro-4-methoxybenzoic acid (Structural Analog Data). Retrieved from

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]

2,5-Difluoro-3-methoxybenzoic acid chemical structure properties

An In-depth Technical Guide to 2,5-Difluoro-3-methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Fluorinated Scaffolds

In the landscape of modern medicinal chemistry, the incorporation of fluorine into molecular scaffolds is a cornerstone strategy for optimizing drug-like properties. Fluorine's unique characteristics—high electronegativity, small van der Waals radius, and the ability to form strong C-F bonds—profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity. 2,5-Difluoro-3-methoxybenzoic acid is a substituted aromatic carboxylic acid that represents a valuable building block in this context. Its trifunctionalized ring, featuring two fluorine atoms, a methoxy group, and a carboxylic acid, offers a versatile platform for constructing complex molecular architectures, particularly in the pursuit of novel therapeutics and advanced materials. This guide provides a comprehensive overview of its chemical structure, properties, plausible synthetic routes, and applications, grounded in established chemical principles.

Molecular Structure and Physicochemical Properties

The defining feature of 2,5-Difluoro-3-methoxybenzoic acid is its highly substituted benzene ring. The interplay between the electron-withdrawing fluorine atoms and the electron-donating methoxy group, all in concert with the carboxylic acid moiety, dictates its reactivity and physical properties.

Core Chemical Identity

The fundamental identifiers for this compound are crucial for sourcing and registration in any research setting.

Property	Value	Source
Molecular Formula	C₈H₆F₂O₃
Molecular Weight	188.13 g/mol
IUPAC Name	2,5-Difluoro-3-methoxybenzoic acid	N/A
InChI Key	IAAIMQAKEOFBPT-UHFFFAOYSA-N
CAS Number	1375326-58-7	N/A

.

Caption: 2D Chemical Structure of the target molecule.

Spectroscopic Profile: A Predictive Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be relatively simple. The most downfield signal would be a broad singlet corresponding to the acidic proton of the carboxylic acid group, typically appearing above 10 ppm. The methoxy group (-OCH₃) protons would present as a sharp singlet around 3.8-4.0 ppm. The aromatic region would show two distinct signals for the two aromatic protons. Due to coupling with adjacent fluorine atoms, these signals would appear as complex multiplets (e.g., doublet of doublets or triplets).

• ¹³C NMR: The carbon spectrum will be more complex. The carbonyl carbon of the carboxylic acid will be the most downfield signal, typically in the 165-175 ppm range.[1] The methoxy carbon will appear upfield, around 55-60 ppm.[1] The six aromatic carbons will appear in the 100-160 ppm range. The carbons directly bonded to fluorine (C2 and C5) will show large one-bond C-F coupling constants (¹JCF), appearing as doublets. The carbons adjacent to the fluorinated positions will exhibit smaller two- or three-bond couplings (²JCF, ³JCF). Carbons bonded to oxygen (C1 and C3) will be shifted downfield relative to the others.[2][3]

Infrared (IR) Spectroscopy

The IR spectrum provides a clear fingerprint of the functional groups present.

• O-H Stretch: A very broad absorption band is expected from 2500 to 3300 cm⁻¹ due to the hydrogen-bonded carboxylic acid O-H stretching.[4]

• C=O Stretch: A strong, sharp absorption corresponding to the carbonyl (C=O) stretch of the carboxylic acid will be prominent, typically between 1680 and 1710 cm⁻¹.[4]

• C-O Stretch: The C-O stretching of the carboxylic acid and the methoxy group will result in absorptions in the 1210-1320 cm⁻¹ region.[4]

• Aromatic C=C Stretch: Medium to weak absorptions in the 1450-1600 cm⁻¹ range confirm the presence of the aromatic ring.[4]

• C-F Stretch: Strong absorptions corresponding to the C-F stretching vibrations are expected in the 1100-1300 cm⁻¹ region.

Mass Spectrometry (MS)

In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be observed at m/z = 188. A common fragmentation pattern for benzoic acids is the loss of a hydroxyl radical (-OH) to give an [M-17]⁺ peak, and the loss of a carboxyl group (-COOH) to give an [M-45]⁺ peak. The presence of the methoxy group may lead to the loss of a methyl radical (-CH₃, [M-15]⁺) or formaldehyde (-CH₂O, [M-30]⁺).

Synthesis and Reactivity

Plausible Synthetic Pathway

While specific literature detailing the synthesis of 2,5-Difluoro-3-methoxybenzoic acid is scarce, a viable route can be designed based on established organometallic and aromatic substitution methodologies. A common strategy for synthesizing polysubstituted benzoic acids involves the carboxylation of a lithiated aromatic intermediate.

The synthesis of related compounds, such as 3-chloro-2,4-difluoro-5-hydroxybenzoic acid, often employs the use of strong bases like n-butyllithium or sec-butyllithium at very low temperatures (-78 °C) to generate the key organolithium species, followed by quenching with carbon dioxide.[5]

Caption: Plausible workflow for the synthesis of the target molecule.

Detailed Experimental Protocol (Hypothetical)

This protocol is a representative example based on analogous transformations.[5] It must be optimized and validated under appropriate laboratory conditions.

• Reaction Setup: A flame-dried, three-neck round-bottom flask is equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a rubber septum. The flask is charged with anhydrous tetrahydrofuran (THF).

• Precursor Addition: 1,4-Difluoro-2-methoxybenzene (1.0 eq) is added to the THF and the solution is cooled to -78 °C using a dry ice/acetone bath.

• Lithiation: A solution of sec-Butyllithium (s-BuLi, ~1.1 eq) in cyclohexane is added dropwise via syringe, ensuring the internal temperature does not exceed -70 °C. The methoxy group directs the lithiation to the adjacent C3 position. The reaction mixture is stirred at this temperature for 1-2 hours.

• Carboxylation: An excess of crushed dry ice (solid CO₂) is added to the reaction mixture in several portions. Alternatively, CO₂ gas is bubbled through the solution. The reaction is allowed to slowly warm to room temperature overnight.

• Workup and Isolation: The reaction is quenched with aqueous HCl (1M). The aqueous layer is extracted multiple times with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude product.

• Purification: The crude solid is purified by recrystallization or column chromatography to afford pure 2,5-Difluoro-3-methoxybenzoic acid.

Chemical Reactivity

• Acidity: The carboxylic acid group is the primary site of reactivity, readily undergoing deprotonation to form a carboxylate salt. The presence of two electron-withdrawing fluorine atoms is expected to increase the acidity of the benzoic acid compared to its non-fluorinated counterpart.

• Derivatization: The carboxylic acid can be converted into a variety of derivatives, such as esters, amides, and acid chlorides, using standard synthetic protocols. These reactions are fundamental to its use as a building block.

• Aromatic Substitution: The electron-rich nature of the ring, due to the methoxy group, makes it susceptible to electrophilic aromatic substitution, although the directing effects of the existing substituents will govern the regioselectivity.

Applications and Significance in Drug Development

Substituted benzoic acids are critical intermediates in organic synthesis. The unique substitution pattern of 2,5-Difluoro-3-methoxybenzoic acid makes it a valuable precursor in several high-value applications.

• Pharmaceutical Intermediates: The primary application for fluorinated benzoic acids is in the synthesis of active pharmaceutical ingredients (APIs). Many modern drugs, particularly fluoroquinolone antibiotics, utilize such scaffolds.[5][6] The fluorine atoms can enhance metabolic stability and cell permeability, while the carboxylic acid and methoxy groups provide handles for further molecular elaboration. The incorporation of fluorine-containing motifs is a well-established strategy in drug design to improve pharmacological profiles.[7]

• Agrochemicals: Similar to pharmaceuticals, the development of new pesticides and herbicides often leverages fluorinated aromatic compounds to enhance efficacy and selectivity.[8]

• Materials Science: Aromatic carboxylic acids can be used as monomers for the synthesis of specialty polymers and other advanced materials where specific electronic properties and thermal stability are required.[8]

Conclusion

2,5-Difluoro-3-methoxybenzoic acid stands as a strategically important, yet under-documented, chemical building block. Its trifunctional nature provides a rich platform for synthetic diversification. While a lack of published experimental data necessitates predictive analysis for its spectral properties, established chemical principles and data from closely related analogues allow for a confident characterization. The plausible synthetic routes, grounded in proven organometallic chemistry, demonstrate its accessibility. For researchers in drug discovery and materials science, this compound offers a valuable scaffold for developing next-generation molecules with enhanced performance characteristics, underscoring the enduring importance of fluorination in chemical design.

References

• Zhang, Z., et al. (2020). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Journal of Chemical Research. Available at: [Link]

• National Institute of Standards and Technology (NIST). (n.d.). p-Methoxybenzoic acid, 3,5-difluorophenyl ester. In NIST Chemistry WebBook. Retrieved from [Link]

• Hasan, M., et al. (1990). Carbon-13 chemical shift assignments of derivatives of benzoic acid. Magnetic Resonance in Chemistry.

• MySkinRecipes. (n.d.). 3,4-Difluoro-2-methoxybenzoic acid. Product Page. Retrieved from [Link]

• NP-MRD. (n.d.). 13C NMR Spectrum of 3-Hydroxybenzoic acid. Retrieved from [Link]

• ChemRxiv. (2025). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. Preprint. Retrieved from [Link]

• PubChem. (n.d.). 2,3-Difluoro-4-methoxybenzoic acid. Retrieved from [Link]

• PubChemLite. (n.d.). 2,4-difluoro-3-methoxybenzoic acid (C8H6F2O3). Retrieved from [Link]

• ResearchGate. (2015). (PDF) An Efficient Synthesis of 2,4-Difluoro-3,5-Dichlorobenzoic Acid. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction progression trends for the acid activation of 2‐methoxybenzoic.... Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of benzoic acid. Retrieved from [Link]

• CAS Common Chemistry. (n.d.). Sulfuric acid, monododecyl ester, zinc salt (2:1). Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). Benzoic acid, 3-methoxy-. In NIST Chemistry WebBook. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). 13C nmr spectrum of benzoic acid. Retrieved from [Link]

• SciSpace. (n.d.). Peculiarities of nmr 13 c spectra of benzoic acid and alkylbenzoates. ii. regular spectra differences between benzoic fragments. Retrieved from [Link]

Sources

• 1. 13C nmr spectrum of benzoic acid C7H6O2 C6H5COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of benzoic acid C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. faculty.fiu.edu [faculty.fiu.edu]
• 3. scispace.com [scispace.com]
• 4. infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. CAS 319-60-8: 3,5-Difluoro-4-methoxybenzoic acid [cymitquimica.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. 3,4-Difluoro-2-methoxybenzoic acid [myskinrecipes.com]

2,5-Difluoro-3-methoxybenzoic acid molecular weight and formula

Topic: 2,5-Difluoro-3-methoxybenzoic acid molecular weight and formula Content Type: In-depth Technical Guide / Whitepaper

Strategic Applications in Fluoroquinolone Synthesis and Medicinal Chemistry

Executive Summary 2,5-Difluoro-3-methoxybenzoic acid (CAS: 1781915-09-0) is a specialized fluorinated aromatic intermediate critical to the pharmaceutical sector. It serves as a key building block and a regulated impurity (Impurity 14) in the synthesis of Nemonoxacin , a non-fluorinated quinolone antibiotic. This guide provides a comprehensive analysis of its physicochemical properties, synthetic methodologies, and analytical characterization, designed for researchers optimizing drug potency and metabolic stability.

Part 1: Physicochemical Identity & Structural Analysis

The precise characterization of 2,5-Difluoro-3-methoxybenzoic acid is fundamental for maintaining stoichiometry in multi-step synthesis. The compound features a benzoic acid core substituted with two fluorine atoms at the 2- and 5-positions and a methoxy group at the 3-position. This specific substitution pattern imparts unique electronic properties, significantly lowering the pKa of the carboxylic acid relative to non-fluorinated analogues due to the inductive electron-withdrawing effect of the ortho-fluorine.

Table 1: Core Physicochemical Data

Property	Specification
Chemical Name	2,5-Difluoro-3-methoxybenzoic acid
Common Identifier	Nemonoxacin Impurity 14
CAS Registry Number	1781915-09-0
Molecular Formula	C₈H₆F₂O₃
Molecular Weight	188.13 g/mol
Exact Mass	188.0285 Da
Appearance	White to off-white crystalline powder
Solubility	Soluble in DMSO, Methanol; Sparingly soluble in Water
pKa (Predicted)	~3.0 – 3.2 (Acidic due to o-F effect)

Structural Logic

• Fluorine at C2 & C5: The C2 fluorine provides metabolic blocking against ring oxidation and increases the acidity of the carboxylic group via the ortho-effect. The C5 fluorine modulates lipophilicity (LogP), enhancing membrane permeability.

• Methoxy at C3: Acts as a hydrogen bond acceptor and provides steric bulk, often used to fine-tune the binding affinity in the active site of target enzymes (e.g., DNA gyrase).

Part 2: Synthetic Pathways & Manufacturing

The synthesis of 2,5-difluoro-3-methoxybenzoic acid typically avoids direct electrophilic aromatic substitution due to the directing conflict between the activating methoxy group and deactivating fluorine atoms. Instead, Directed ortho-Metalation (DoM) is the preferred, self-validating protocol for high regioselectivity.

Primary Synthetic Protocol: Lithiation-Carboxylation

Rationale: This method utilizes the acidity of the proton adjacent to the fluorine and methoxy groups. The C4-position is less favorable for lithiation due to the directing effects of the C3-methoxy and C2-fluorine groups, which synergistically direct lithiation to the C1 position (if the carboxyl is absent) or allow functionalization of a precursor.

Step-by-Step Methodology:

• Precursor Selection: Start with 1,4-difluoro-2-methoxybenzene (2,5-difluoroanisole).

• Deprotonation: Treat with a strong base, typically n-Butyllithium (n-BuLi) or Lithium Diisopropylamide (LDA) , in anhydrous THF at -78°C. The lithium selectively coordinates ortho to the fluorine atom (C2) and the methoxy group (C3), directing metalation to the C1 position.

• Carboxylation: Quench the lithiated intermediate with dry Carbon Dioxide (CO₂) gas or solid dry ice.

• Workup: Acidify with dilute HCl to precipitate the free acid. Recrystallize from Ethanol/Water to remove isomeric impurities.

Visualizing the Synthetic Workflow

Caption: Figure 1. Directed ortho-Metalation (DoM) pathway for the regioselective synthesis of 2,5-difluoro-3-methoxybenzoic acid.

Part 3: Applications in Drug Development[1]

Nemonoxacin Synthesis (Impurity 14)

In the manufacturing of Nemonoxacin , a non-fluorinated quinolone, this compound (Impurity 14) is a critical process impurity. It originates from side reactions involving the difluorinated starting materials.

• Significance: Regulatory bodies (FDA, EMA) require the identification and quantification of this impurity down to the 0.05% threshold.

• Control Strategy: Its presence indicates incomplete defluorination or side-chain coupling errors during the construction of the quinolone core.

Medicinal Chemistry Scaffold

Researchers utilize this scaffold to modulate the Lipophilic Efficiency (LipE) of drug candidates.

• Bioisosterism: The 2,5-difluoro motif mimics the steric demand of a carbonyl oxygen while altering the electrostatic potential surface of the ring.

• Metabolic Stability: The C-F bonds block P450-mediated hydroxylation at the 2 and 5 positions, extending the half-life (

  ) of the parent drug.

Part 4: Analytical Characterization & Quality Control

To ensure scientific integrity, the identity of the compound must be validated using orthogonal analytical techniques.

Analytical Protocol

1. High-Performance Liquid Chromatography (HPLC)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase: Gradient elution of 0.1% Formic Acid in Water (A) and Acetonitrile (B).

• Detection: UV at 254 nm (aromatic ring) and 210 nm (carboxyl group).

• Retention Time: Expect elution earlier than non-fluorinated analogues due to the polarity of the carboxylic acid, but modulated by the lipophilic fluorine atoms.

2. Nuclear Magnetic Resonance (NMR) Expectations

• ¹H NMR (DMSO-d₆):

  • ~13.0 ppm (Broad s, 1H, -COOH )
  • ~3.8 ppm (s, 3H, -OCH ₃)
  • ~7.2–7.6 ppm (Multiplets, 2H, Aromatic protons). Note: Large coupling constants ( ) will be observed due to F-H spin-spin coupling.

• ¹⁹F NMR: Two distinct signals (approx. -110 to -130 ppm) showing coupling to each other and adjacent protons.

QC Decision Tree

Caption: Figure 2. Quality Control decision tree for validating 2,5-difluoro-3-methoxybenzoic acid batches.

Part 5: Safety & Handling (SDS Highlights)

While specific toxicological data for this isomer is limited, it shares the hazard profile of fluorinated benzoic acids.

• GHS Classification:

  • Skin Irritation (Category 2): H315[1]

  • Eye Irritation (Category 2A): H319

  • STOT-SE (Respiratory Irritation): H335

• Handling Protocol:

  • Use in a fume hood to avoid inhalation of dust.

  • Wear nitrile gloves and safety goggles.

  • Incompatibility: Avoid contact with strong oxidizing agents and strong bases.

References

• Sigma-Aldrich. (2024). 2,5-Difluoro-3-methoxybenzoic acid Product Specification. Retrieved from

• ChemBuyersGuide. (2024). Nemonoxacin Impurity 14 - Product Details. Retrieved from

• United States Patent & Trademark Office. (2002).[2] Antibacterial Agents and Methods of Preparation (US 2002/0049223 A1).[2] Retrieved from

• ChemicalBook. (2024). Benzoic acid, 2,5-difluoro-3-methoxy- Properties and CAS 1781915-09-0.[3][4] Retrieved from

• GuideChem. (2024). 2,5-Difluoro-3-methoxybenzoic acid Supplier Data. Retrieved from

Sources

• 1. fishersci.ie [fishersci.ie]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. Benzoic acid, 2,5-difluoro-3-methoxy- | 1781915-09-0 [chemicalbook.com]
• 4. Page loading... [wap.guidechem.com]

A Technical Guide for Researchers and Drug Development Professionals: Differentiating 2,5-Difluoro-3-methoxybenzoic Acid and its 2,4-Difluoro Isomer

Abstract

In the landscape of medicinal chemistry, the precise arrangement of substituents on an aromatic scaffold is paramount, often dictating the therapeutic efficacy and safety profile of a drug candidate. This technical guide provides an in-depth comparative analysis of two constitutional isomers: 2,5-Difluoro-3-methoxybenzoic acid and 2,4-difluorobenzoic acid. While possessing the same molecular formula, their distinct structural configurations give rise to divergent physicochemical properties, reactivities, and, consequently, their potential as pharmaceutical intermediates. This document will navigate the nuances of their synthesis, analytical differentiation, and potential applications, offering a comprehensive resource for researchers in drug discovery and development.

Introduction: The Critical Role of Isomeric Purity in Drug Development

The introduction of fluorine atoms into drug candidates has become a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, binding affinity, and bioavailability. When combined with the versatile benzoic acid framework, a privileged structure in numerous therapeutic agents, a vast chemical space of potential drug-like molecules is unlocked. However, the synthesis of substituted aromatic compounds frequently yields a mixture of isomers, necessitating robust analytical methods for their separation and characterization. The two isomers discussed herein, 2,5-difluoro-3-methoxybenzoic acid and its more common counterpart, 2,4-difluorobenzoic acid, exemplify the challenges and opportunities presented by constitutional isomerism. A thorough understanding of their unique attributes is essential for rational drug design and the development of safe and effective pharmaceuticals.

Comparative Analysis of Physicochemical Properties

The seemingly subtle difference in the placement of a fluorine and a methoxy group between these two isomers leads to significant variations in their electronic and physical properties. These differences can profoundly impact their behavior in biological systems.

Property	2,5-Difluoro-3-methoxybenzoic acid	2,4-Difluorobenzoic acid	Rationale for Differences
Molecular Weight	188.13 g/mol	158.10 g/mol	The presence of the additional methoxy group in the 2,5-difluoro-3-methoxy isomer accounts for the higher molecular weight.
Melting Point	191.0-197.0 °C	~188-190 °C	The substitution pattern affects crystal lattice packing and intermolecular interactions, leading to different melting points.
Acidity (pKa)	Predicted to be a stronger acid	Weaker acid than the 2,5-difluoro-3-methoxy isomer	The electron-withdrawing effects of the two fluorine atoms and the methoxy group in the 2,5-difluoro-3-methoxy isomer are expected to increase the acidity of the carboxylic acid proton more significantly than the two fluorine atoms alone in the 2,4-difluoro isomer.
Lipophilicity (LogP)	Predicted to be higher	Predicted to be lower	The addition of the methoxy group generally increases the lipophilicity of a molecule.
Solubility	Sparingly soluble in water, soluble in organic solvents like ethanol and acetone.	Sparingly soluble in water, soluble in organic solvents.	The overall polarity and the ability to form hydrogen bonds with water are influenced by the substituent pattern.

Table 1: Comparative Physicochemical Properties

Synthesis Strategies: Navigating Regioselectivity

The synthesis of these isomers requires distinct and carefully controlled methodologies to achieve the desired regiochemistry.

Synthesis of 2,5-Difluoro-3-methoxybenzoic acid

A common route to this isomer involves a multi-step sequence starting from a readily available difluoroanisole derivative. The specific placement of the substituents necessitates a more complex synthetic design.

Experimental Protocol: Synthesis of 2,5-Difluoro-3-methoxybenzoic acid

• Step 1: Ortho-lithiation of a suitable difluoroanisole precursor. This directed metalation is a key step to introduce a functional group at a specific position. The choice of a strong base like n-butyllithium at low temperatures is critical to control the regioselectivity.

• Step 2: Carboxylation. The resulting organolithium intermediate is then quenched with a source of carbon dioxide, such as dry ice (solid CO2), to introduce the carboxylic acid moiety.

• Step 3: Acidic workup and purification. The reaction mixture is acidified to protonate the carboxylate, followed by extraction and purification, often by recrystallization or column chromatography, to yield the final product.

Synthesis of 2,4-Difluorobenzoic acid

The synthesis of the 2,4-difluoro isomer is generally more straightforward and has been well-documented.

Experimental Protocol: Synthesis of 2,4-Difluorobenzoic acid

• Method A: Oxidation of 2,4-difluorotoluene. A common and industrially viable method involves the oxidation of 2,4-difluorotoluene using a strong oxidizing agent like potassium permanganate (KMnO4) under reflux conditions.

• Method B: Hydrolysis of 2,4-difluorobenzonitrile. An alternative route involves the acid or base-catalyzed hydrolysis of 2,4-difluorobenzonitrile. This method is often preferred for its high yield and purity.

Figure 1: Comparative synthetic pathways for the two isomers.

Analytical Differentiation: Spectroscopic and Chromatographic Techniques

Distinguishing between these two isomers is crucial for quality control and ensuring the correct compound is used in downstream applications. A combination of spectroscopic and chromatographic methods provides a robust analytical workflow.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are invaluable tools for elucidating the substitution pattern on the benzene ring. The chemical shifts and coupling constants of the aromatic protons and fluorine atoms will be distinct for each isomer due to their different electronic environments. For instance, the coupling patterns in the ¹H NMR spectrum will clearly differentiate the relative positions of the substituents.

• Infrared (IR) Spectroscopy: The vibrational frequencies of the C-F, C-O, and C=O bonds will show subtle differences between the two isomers. These can be used as a fingerprint for identification.

• Mass Spectrometry (MS): While both isomers have different molecular weights, high-resolution mass spectrometry can confirm the elemental composition. The fragmentation patterns observed in the mass spectrum can also provide structural information to differentiate the isomers.

Chromatographic Separation

High-Performance Liquid Chromatography (HPLC) is the method of choice for separating these isomers. The difference in their polarity, stemming from the distinct arrangement of the polar C-F and C-O bonds, allows for their separation on a suitable stationary phase.

Experimental Protocol: HPLC Separation of Isomers

• Column: A reverse-phase C18 column is typically effective.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol) is commonly employed. The more polar 2,4-difluorobenzoic acid is expected to elute earlier than the more lipophilic 2,5-difluoro-3-methoxybenzoic acid.

• Detection: UV detection at a wavelength where both compounds absorb is suitable for quantification.

Figure 2: A typical analytical workflow for isomer separation and identification.

Reactivity and Potential Metabolic Fate

The electronic nature of the aromatic ring, influenced by the substituents, dictates the reactivity of these molecules. The electron-withdrawing fluorine atoms deactivate the ring towards electrophilic aromatic substitution in both isomers. However, the position of the methoxy group in the 2,5-difluoro-3-methoxy isomer can influence the regioselectivity of certain reactions.

From a drug development perspective, understanding the metabolic fate of these compounds is crucial. The C-F bond is generally stable to metabolic cleavage. However, the methoxy group in the 2,5-difluoro-3-methoxy isomer could be a site for O-demethylation by cytochrome P450 enzymes. The different substitution patterns may also lead to distinct microbial degradation pathways.

Applications in Drug Discovery and Beyond

Both isomers serve as valuable building blocks in the synthesis of more complex molecules.

• 2,4-Difluorobenzoic acid is a well-established intermediate in the synthesis of various active pharmaceutical ingredients (APIs), including antifungal agents, selective enzyme inhibitors, and serotonin receptor modulators. Its structural motif is prized for the metabolic stability conferred by the fluorine atoms. It also finds applications in the production of agrochemicals and liquid crystals.

• 2,5-Difluoro-3-methoxybenzoic acid , while less common, offers a unique substitution pattern that can be exploited to fine-tune the properties of a lead compound. The presence of the methoxy group provides an additional point for modification and can influence the binding interactions with a biological target.

The strategic incorporation of these fluorinated benzoic acid derivatives can significantly impact a drug candidate's pharmacokinetic and pharmacodynamic profile.

Conclusion

The detailed comparison of 2,5-Difluoro-3-methoxybenzoic acid and 2,4-difluorobenzoic acid underscores the profound impact of isomeric structure on chemical and biological properties. For researchers in drug development, a comprehensive understanding of the synthesis, analytical differentiation, and reactivity of such isomers is not merely an academic exercise but a fundamental requirement for the successful design and development of novel therapeutics. This guide provides a foundational framework for navigating the complexities of these important building blocks, empowering scientists to make informed decisions in their pursuit of innovative medicines.

References

• Zhang, Z., et al. (2020). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Journal of Chemical Research, 44(5-6), 166-169.

• Eawag-BBD. (2006, February 19). 3-Fluorobenzoate Degradation Pathway. Retrieved February 13, 2026, from [Link]

• Mouttaki, H., et al. (2008). Metabolism of hydroxylated and fluorinated benzoates by Syntrophus aciditrophicus and detection of a fluorodiene metabolite. Applied and Environmental Microbiology, 74(24), 7761-7768.

• Taylor & Francis Online. (2023, October 12). Efficient biotransformations in Cunninghamella elegans and Streptomyces sp. JCM9888 of selectively fluorinated benzoic acids to the corresponding benzamides and benzyl alcohols. Retrieved February 13, 2026, from [Link]

• Park, B. K., Kitteringham, N. R., & O'Neill, P. M. (2001). Metabolism of fluorine-containing drugs. Annual Review of Pharmacology and Toxicology, 41, 443-470.

• Sparrow Chemical. (n.d.). Fluorobenzoic Acid Series. Retrieved February 13, 2026, from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 11). Mastering Material Science with 2,4-Difluorobenzoic Acid: Properties and Potential. Retrieved February 13, 2026, from [Link]

• ResearchGate. (n.d.). Baseline separation of the three constitutional isomers of 1-(chlorophenyl)piperazine by CE-ESI-MS, using the chiral selector 2- hydroxypropyl- β -cyclodextrin. Retrieved February 13, 2026, from [Link]

• Diehl, G. L., III, Je, L., & Tanski, J. M. (2019). Crystallographic and spectroscopic character-ization of 4-nitro-2-(tri-fluoro-meth-yl)benzoic acid and 4-nitro-3-(tri-fluoro-meth-yl)benzoic acid.

Strategic Fluorination: A Technical Guide to Fluorinated Benzoic Acid Derivatives in Drug Discovery

[1]

Part 1: The Fluorine Effect in Benzoic Acid Scaffolds[1]

In modern medicinal chemistry, the benzoic acid moiety is a privileged scaffold, serving as a versatile pharmacophore and a critical linker.[1] However, the native benzoic acid structure often suffers from rapid metabolic clearance (glucuronidation) and suboptimal lipophilicity. The strategic introduction of fluorine atoms—"fluorine scanning"—is not merely a decoration but a fundamental tool to modulate the physicochemical profile of this scaffold.

Physicochemical Modulation

The high electronegativity of fluorine (

) creates a strong dipole, altering the electronic landscape of the benzene ring. This has three primary impacts on benzoic acid derivatives:

• Acidity (pKa) Modulation: Fluorine is an electron-withdrawing group (EWG).[] When placed ortho to the carboxylic acid, it significantly lowers the pKa via the inductive effect ($ -I $), stabilizing the carboxylate anion. This is critical for optimizing solubility and binding interactions in the active site.

• Lipophilicity (LogP): While fluorine is lipophilic, its effect on benzoic acids is context-dependent.[] It can increase membrane permeability by lowering the energy of desolvation, but it also alters the polarity of the molecule.

• Conformational Locking: The ortho-fluorine effect can restrict bond rotation through electrostatic repulsion with the carbonyl oxygen, locking the molecule into a bioactive conformation.

Data Presentation: The pKa Shift

The position of the fluorine atom dictates the magnitude of the pKa shift. The ortho effect is most pronounced.

Table 1: Impact of Fluorine Substitution on Benzoic Acid Acidity

Compound	Structure	pKa (aq)	pKa (vs. Unsubstituted)	Electronic Effect Dominance
Benzoic Acid	Ph-COOH	4.20	-	Reference
2-Fluorobenzoic Acid	2-F-Ph-COOH	3.27	-0.93	Strong Inductive (-I) + Ortho Effect
3-Fluorobenzoic Acid	3-F-Ph-COOH	3.86	-0.34	Inductive (-I)
4-Fluorobenzoic Acid	4-F-Ph-COOH	4.14	-0.06	Inductive (-I) balanced by Resonance (+R)
2,6-Difluorobenzoic Acid	2,6-F2-Ph-COOH	2.30	-1.90	Additive Ortho Effect

Data Sources: J. Phys. Org. Chem. 2019, 32, e3940 [1]; UMass Amherst pKa Compilation [2].

Part 2: Metabolic Stability & Mechanism

One of the primary reasons to fluorinate a benzoic acid scaffold is to block metabolic "soft spots." The Carbon-Hydrogen (C-H) bond is a common target for Cytochrome P450 (CYP450) oxidative metabolism.[] Replacing a C-H bond (approx. 98 kcal/mol) with a C-F bond (approx. 116 kcal/mol) renders that site metabolically inert.[]

Mechanism of Metabolic Blocking

The following diagram illustrates the decision logic for blocking CYP-mediated oxidation using fluorine.

Caption: Logic flow for enhancing metabolic stability via strategic fluorine substitution to block CYP450 oxidation sites.

Part 3: Synthetic Strategies & Experimental Protocols

Accessing fluorinated benzoic acids often requires specialized protocols, especially when the fluorine is introduced late-stage or when coupling these deactivated acids to amines.

Experimental Protocol: Amide Coupling of Fluorinated Benzoic Acids

Fluorinated benzoic acids are electron-deficient, which can actually enhance the electrophilicity of the carbonyl carbon during coupling, but steric hindrance (especially ortho-fluoro) can impede reaction rates.

Objective: Synthesis of a fluorinated benzamide derivative (General Protocol). Scope: Applicable to 2-fluoro, 3-fluoro, and 4-fluorobenzoic acids.[][3]

Reagents:

• Fluorinated Benzoic Acid (1.0 equiv)[][4][5]

• Amine Partner (1.1 equiv)[][5]

• HATU (1.2 equiv) or EDC.HCl (1.5 equiv) / HOBt (1.5 equiv)[]

• DIPEA (3.0 equiv)[]

• DMF (anhydrous) or DCM[][5]

Step-by-Step Methodology:

• Activation: In a flame-dried round-bottom flask, dissolve the Fluorinated Benzoic Acid (1.0 mmol) in anhydrous DMF (5 mL).

• Base Addition: Add DIPEA (3.0 mmol) dropwise at 0°C. Stir for 10 minutes.

• Coupling Agent: Add HATU (1.2 mmol) in one portion. The solution should turn slightly yellow.[6] Stir at 0°C for 15 minutes to form the activated ester. Note: HATU is preferred over EDC for sterically hindered ortho-fluorinated acids.[]

• Amine Addition: Add the Amine (1.1 mmol) dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor by LC-MS (Target mass M+H).[]

• Workup: Dilute with EtOAc (50 mL). Wash sequentially with 1N HCl (to remove unreacted amine/DIPEA), sat. NaHCO3 (to remove unreacted acid), and brine.

• Purification: Dry organic layer over Na2SO4, concentrate, and purify via flash chromatography (Hexane/EtOAc gradient).

Validation Check:

• Self-Validating Step: If the reaction stalls (LC-MS shows activated ester but no product), heat to 50°C. The electron-withdrawing fluorine can sometimes deactivate the nucleophile if it's also an aniline; heating overcomes this energy barrier.[]

Synthesis Workflow Visualization

Caption: Decision tree for accessing and utilizing fluorinated benzoic acid derivatives in drug synthesis.

Part 4: Case Studies in Drug Discovery

The utility of fluorinated benzoic acid derivatives is validated by their presence in FDA-approved therapeutics.

Ataluren (Translarna™)[2][4][7]

• Indication: Duchenne Muscular Dystrophy (DMD).[][4][7]

• Chemical Name: 3-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]benzoic acid.[][4][7][8][9]

• Role of Fluorine: The molecule features a benzoic acid core linked to an oxadiazole.[7][9] The pendant ring is a 2-fluorophenyl group.[][7][8] The ortho-fluorine atom is critical for maintaining the planarity of the phenyl-oxadiazole system via electrostatic repulsion with the oxadiazole nitrogen/oxygen lone pairs, optimizing binding to the ribosome [3, 4].

Pirtobrutinib (Jaypirca™)[2][10]

• Indication: Mantle Cell Lymphoma (BTK Inhibitor).[][10]

• Key Intermediate: 5-Fluoro-2-methoxybenzoic acid.[][10][11]

• Role of Fluorine: Pirtobrutinib is synthesized using 5-fluoro-2-methoxybenzoic acid as a key building block to form the amide linker.[][10][11] The fluorine atom at the 5-position (meta to the amide, para to the methoxy) blocks metabolic oxidation at this electron-rich ring position, extending the drug's half-life and improving oral bioavailability [5, 6].

Part 5: References

• Kutt, D. et al. "Aqueous pKa values of fluorinated benzoic acids." Journal of Physical Organic Chemistry, 2019, 32, e3940.[3] Link[]

• "pKa Values for Organic and Inorganic Bronsted Acids." University of Massachusetts Amherst. Link

• "Ataluren | C15H9FN2O3." PubChem, National Library of Medicine. Link

• "Process for preparing ataluren and its intermediates." Google Patents (WO2017222474A1).[] Link

• "Pirtobrutinib | C22H21F4N5O3." PubChem, National Library of Medicine. Link[]

• Gomez, E. et al. "Discovery of Pirtobrutinib." Journal of Medicinal Chemistry. Link[]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 3. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 4. WO2017222474A1 - Process for preparing ataluren and its intermediates - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. US20170362192A1 - Process for preparing ataluren and its intermediates - Google Patents [patents.google.com]
• 8. Ataluren | CAS No- 775304-57-9 [chemicea.com]
• 9. Ataluren | C15H9FN2O3 | CID 11219835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Pirtobrutinib | C22H21F4N5O3 | CID 129269915 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. tapi.com [tapi.com]

An In-Depth Technical Guide to 2,5-Difluoro-3-methoxybenzoic Acid: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,5-difluoro-3-methoxybenzoic acid, a fluorinated aromatic carboxylic acid of significant interest in medicinal chemistry and materials science. The strategic incorporation of fluorine atoms and a methoxy group onto the benzoic acid scaffold imparts unique physicochemical properties that are increasingly exploited in the design of novel therapeutic agents and functional materials. This document details the chemical identity, physicochemical properties, a representative synthetic protocol, and known applications of this compound, with a focus on providing practical insights for researchers in the field.

Chemical Identity and Molecular Structure

2,5-Difluoro-3-methoxybenzoic acid is a polysubstituted benzene derivative. The precise arrangement of its functional groups—a carboxylic acid, two fluorine atoms, and a methoxy group—is crucial to its chemical reactivity and biological activity.

Key Identifiers:

Identifier	Value
SMILES	COC1=C(C=C(C(=C1F)C(=O)O)F)
InChIKey	IAAIMQAKEOFBPT-UHFFFAOYSA-N
Molecular Formula	C₈H₆F₂O₃
Molecular Weight	188.13 g/mol
MDL Number	MFCD28643988

Physicochemical and Spectroscopic Properties

The physicochemical properties of 2,5-difluoro-3-methoxybenzoic acid are influenced by the interplay of its functional groups. The fluorine atoms enhance lipophilicity and can modulate the pKa of the carboxylic acid, while the methoxy group can influence conformation and metabolic stability.

Table of Properties:

Property	Value	Source
Physical State	White to off-white solid	General observation for similar compounds
Solubility	Soluble in organic solvents, limited solubility in water	General observation for similar compounds
Melting Point	Data not available for this specific isomer. Isomers like 2,4-difluoro-3-methoxybenzoic acid have melting points around 191-197 °C.

Spectroscopic Data:

• ¹H NMR: Signals corresponding to the aromatic protons and the methoxy group protons. The chemical shifts and coupling constants of the aromatic protons would be influenced by the positions of the fluorine and methoxy substituents.

• ¹³C NMR: Resonances for the carboxyl carbon, the aromatic carbons (with C-F couplings), and the methoxy carbon.

• ¹⁹F NMR: Two distinct signals for the two non-equivalent fluorine atoms.

• IR Spectroscopy: Characteristic absorption bands for the O-H stretch of the carboxylic acid, the C=O stretch of the carbonyl group, C-F stretching vibrations, and C-O stretching of the methoxy group.

• Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the compound, along with characteristic fragmentation patterns.

Synthesis and Experimental Protocols

The synthesis of polysubstituted benzoic acids like 2,5-difluoro-3-methoxybenzoic acid often involves a multi-step sequence starting from readily available precursors. While a specific, validated protocol for this exact isomer is not widely published, a general retrosynthetic analysis suggests that a plausible route could involve the carboxylation of a suitable difluoro-methoxy-benzene precursor.

Below is a representative, generalized synthetic workflow that could be adapted for the synthesis of 2,5-difluoro-3-methoxybenzoic acid.

Conceptual Synthetic Workflow:

Caption: Conceptual workflow for the synthesis of 2,5-difluoro-3-methoxybenzoic acid.

Detailed Experimental Protocol (Hypothetical):

Objective: To synthesize 2,5-difluoro-3-methoxybenzoic acid from 1,4-difluoro-2-methoxybenzene.

Materials:

• 1,4-Difluoro-2-methoxybenzene

• n-Butyllithium (n-BuLi) in hexanes

• Dry tetrahydrofuran (THF)

• Dry ice (solid CO₂)

• Hydrochloric acid (HCl), aqueous solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvents for extraction and purification (e.g., diethyl ether, ethyl acetate, hexanes)

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a dropping funnel is charged with 1,4-difluoro-2-methoxybenzene and dry THF under a nitrogen atmosphere.

• Metalation: The solution is cooled to a low temperature (e.g., -78 °C) using a dry ice/acetone bath. n-Butyllithium is added dropwise via the dropping funnel while maintaining the low temperature. The reaction mixture is stirred for a specified period to allow for the formation of the lithiated intermediate. The methoxy group directs the lithiation to the ortho position.

• Carboxylation: Crushed dry ice is added portion-wise to the reaction mixture. The reaction is allowed to warm to room temperature overnight.

• Workup: The reaction is quenched by the slow addition of aqueous HCl. The aqueous layer is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: The combined organic layers are washed with brine, dried over anhydrous MgSO₄ or Na₂SO₄, filtered, and the solvent is removed under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield pure 2,5-difluoro-3-methoxybenzoic acid.

Trustworthiness: This proposed protocol is based on well-established organometallic reactions (directed ortho-metalation and carboxylation) and should be validated through small-scale trials and analytical characterization of the product.

Applications in Drug Discovery and Materials Science

Fluorinated benzoic acids are valuable building blocks in medicinal chemistry due to the ability of fluorine to modulate key drug properties.

The Role of Fluorine in Drug Design:

The incorporation of fluorine into drug candidates can lead to:

• Enhanced Metabolic Stability: The strong carbon-fluorine bond can block sites of metabolic oxidation, increasing the drug's half-life.

• Increased Lipophilicity: Fluorine substitution can enhance a molecule's ability to cross cell membranes.

• Modulated Acidity: The electron-withdrawing nature of fluorine can alter the pKa of nearby functional groups, affecting drug-target interactions and solubility.

• Improved Binding Affinity: Fluorine can participate in favorable interactions with protein targets, such as hydrogen bonding and dipole-dipole interactions.

Potential Therapeutic Areas:

While specific biological activities for 2,5-difluoro-3-methoxybenzoic acid are not extensively documented, related fluorinated benzoic acid derivatives have shown promise as:

• Anticancer Agents

• Anti-inflammatory Drugs

• Antibacterial Agents

Signaling Pathway Interaction (Hypothetical):

Caption: Hypothetical signaling pathway modulation by a derivative of 2,5-difluoro-3-methoxybenzoic acid.

Conclusion

2,5-Difluoro-3-methoxybenzoic acid represents a valuable, albeit under-characterized, building block for the development of new chemical entities in both pharmaceutical and material sciences. Its unique substitution pattern offers a platform for fine-tuning molecular properties. Further research into its synthesis, reactivity, and biological activity is warranted to fully exploit its potential.

References

• PubChem. 2,3-Difluoro-4-methoxybenzoic acid. [Link]

• Zhang, J., et al. (2020). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Journal of Chemical Research.
• Karabacak, M., Cinar, Z., & Cinar, M. (2011). Structural and spectroscopic characterization of 2,3-difluorobenzoic acid and 2,4-difluorobenzoic acid with experimental techniques and quantum chemical calculations. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 79(5), 1511-1519.
• ChemRxiv. (2023). Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines.

The Untapped Potential of 2,5-Difluoro-3-methoxybenzoic Acid: A Technical Guide for Drug Discovery

Foreword: Charting a Course for Innovation

In the landscape of medicinal chemistry, the exploration of novel chemical scaffolds is the lifeblood of innovation. While much attention is given to molecules with established biological activity, there exists a vast, underexplored territory of chemical entities whose potential remains latent. 2,5-Difluoro-3-methoxybenzoic acid is one such molecule. This technical guide serves not as a retrospective of its therapeutic applications—for which public data is scarce—but as a forward-looking prospectus for researchers, scientists, and drug development professionals. Herein, we will dissect the structural and chemical attributes of this compound, drawing upon established principles of medicinal chemistry and the known applications of its structural analogs to illuminate its potential as a valuable building block in the next generation of therapeutics. Our exploration will be grounded in scientific integrity, providing a logical framework for its application in contemporary drug discovery programs.

Molecular Architecture and Physicochemical Landscape

2,5-Difluoro-3-methoxybenzoic acid is an aromatic carboxylic acid with the chemical formula C8H6F2O3. Its structure is characterized by a benzene ring substituted with two fluorine atoms, a methoxy group, and a carboxylic acid moiety. This unique arrangement of functional groups imparts a distinct set of physicochemical properties that are highly relevant to medicinal chemistry.

Table 1: Physicochemical Properties of 2,5-Difluoro-3-methoxybenzoic Acid

Property	Value	Significance in Drug Discovery
Molecular Formula	C8H6F2O3	Provides the elemental composition.
Molecular Weight	188.13 g/mol	Falls within the range for good oral bioavailability (Lipinski's Rule of Five).
Structure	Aromatic carboxylic acid	The carboxylic acid group provides a handle for further chemical modification and can participate in hydrogen bonding with biological targets.
Fluorine Substitution	Two fluorine atoms at positions 2 and 5	Fluorine substitution can enhance metabolic stability, increase binding affinity, and modulate pKa.
Methoxy Substitution	A methoxy group at position 3	The methoxy group can influence electronic properties, lipophilicity, and serve as a hydrogen bond acceptor.

The presence of two electron-withdrawing fluorine atoms is expected to increase the acidity of the carboxylic acid compared to benzoic acid itself.[1] This modulation of pKa can be critical for optimizing a drug candidate's pharmacokinetic profile, influencing its absorption, distribution, metabolism, and excretion (ADME).

Inferred Therapeutic Potential: A Scaffold for Future Drugs

While direct therapeutic applications of 2,5-Difluoro-3-methoxybenzoic acid are not extensively documented in publicly available literature, the utility of structurally related fluorinated benzoic acids as key intermediates in the synthesis of potent therapeutic agents provides a strong rationale for its potential.

Quinolone Antibacterials: A Precedent for Application

A significant body of research highlights the importance of fluorinated benzoic acid derivatives in the synthesis of quinolone and fluoroquinolone antibiotics.[2][3] These compounds are crucial in combating a wide range of bacterial infections. For instance, 3-chloro-2,4-difluoro-5-hydroxybenzoic acid and 2,4-difluoro-3,5-dichlorobenzoic acid serve as key building blocks for these antibacterial agents.[2][3] The synthetic pathways often involve multi-step reactions including nitration, reduction, diazotization, and hydrolysis to construct the core quinolone structure.[2][3]

The structural similarity of 2,5-Difluoro-3-methoxybenzoic acid to these precursors suggests its potential as a valuable starting material for the development of novel quinolone antibiotics with potentially improved efficacy, altered spectrum of activity, or enhanced safety profiles.

Experimental Workflow: Hypothetical Synthesis of a Quinolone Core

The following diagram illustrates a conceptual workflow for utilizing a substituted benzoic acid in the synthesis of a quinolone scaffold, based on established synthetic routes for similar compounds.

Caption: Conceptual workflow for quinolone synthesis.

Phosphodiesterase 4 (PDE4) Inhibitors for Inflammatory Diseases

Derivatives of benzoic acid have also been explored as potent inhibitors of phosphodiesterase 4 (PDE4), an enzyme involved in inflammatory pathways.[4] Inhibition of PDE4 leads to an increase in intracellular cyclic AMP (cAMP), which in turn suppresses the activity of various inflammatory cells. This mechanism is relevant for the treatment of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD).[4]

A study on novel benzoic acid ester derivatives as PDE4 inhibitors demonstrates that modifications to the benzoic acid moiety can significantly impact inhibitory potency.[4] This suggests that 2,5-Difluoro-3-methoxybenzoic acid could serve as a valuable scaffold for designing novel PDE4 inhibitors with desirable pharmacological properties. The fluorine and methoxy substituents can be strategically utilized to optimize binding interactions within the active site of the PDE4 enzyme.

The Role of Fluorine and Methoxy Groups in Medicinal Chemistry

The incorporation of fluorine into drug candidates has become a widespread strategy in medicinal chemistry to enhance various properties.[5] Fluorine's high electronegativity can lead to stronger interactions with biological targets, improved metabolic stability by blocking sites of oxidation, and increased lipophilicity, which can enhance membrane permeability.

The methoxy group, while also influencing lipophilicity and electronic properties, can act as a hydrogen bond acceptor, providing an additional point of interaction with a target protein.[6] The interplay of the difluoro and methoxy substituents in 2,5-Difluoro-3-methoxybenzoic acid presents a unique opportunity for fine-tuning the properties of a lead compound.

Signaling Pathway: PDE4 Inhibition and Anti-inflammatory Effects

Sources

• 1. CAS 106428-05-1: 3-Fluoro-2-methoxybenzoic acid [cymitquimica.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Novel class of benzoic acid ester derivatives as potent PDE4 inhibitors for inhaled administration in the treatment of respiratory diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. CAS 319-60-8: 3,5-Difluoro-4-methoxybenzoic acid [cymitquimica.com]

The Cornerstone of a Generation: An In-depth Technical Guide to Fluoroquinolone Antibacterial Intermediates

For Researchers, Scientists, and Drug Development Professionals

The advent of fluoroquinolone antibiotics marked a significant leap forward in the fight against bacterial infections. Their broad-spectrum activity and favorable pharmacokinetic profiles are a direct result of their unique chemical architecture.[1][2] This guide, designed for the discerning researcher and drug development professional, moves beyond a mere listing of compounds to provide a deep, mechanistic understanding of the core chemical intermediates that form the foundation of this critical class of antibacterials. We will explore the strategic importance of these intermediates, the causal logic behind their synthesis, and the established protocols for their preparation.

The Fluoroquinolone Pharmacophore: A Tale of Two Rings and a Crucial Fluorine

At the heart of every fluoroquinolone lies a bicyclic core structure, fundamentally a 4-quinolone.[2][3] This core is characterized by a pyridine ring fused to a benzene ring, with a carbonyl group at the C-4 position and a carboxylic acid at the C-3 position. These two functionalities are essential for the antibacterial activity, as they interact with the bacterial DNA gyrase and topoisomerase IV enzymes through a magnesium ion bridge.[4][5][6]

The defining feature of fluoroquinolones is the presence of a fluorine atom, most commonly at the C-6 position.[2] This single substitution dramatically increases the potency and broadens the antibacterial spectrum compared to their non-fluorinated predecessors.[5][7] Further modifications at the N-1 and C-7 positions are pivotal in fine-tuning the activity, spectrum, and pharmacokinetic properties of the final drug substance.[5][6]

The Quinolone Core: Building the Bicyclic Foundation

The construction of the fundamental quinolone ring system is the initial and one of the most critical phases in the synthesis of any fluoroquinolone. Several classical and modern synthetic strategies are employed, with the choice often dictated by the desired substitution pattern and overall efficiency.

The Gould-Jacobs Reaction: A Versatile and Time-Tested Approach

A cornerstone in quinolone synthesis is the Gould-Jacobs reaction. This versatile method involves the reaction of an aniline with diethyl ethoxymethylenemalonate (EMME) or a similar malonic ester derivative, followed by a thermal cyclization.[8]

Conceptual Workflow of the Gould-Jacobs Reaction:

Caption: The Gould-Jacobs reaction pathway for quinolone synthesis.

Experimental Protocol: Synthesis of a 4-Quinolone-3-carboxylic Acid Intermediate [8]

• Step 1: Condensation. A substituted aniline is reacted with diethyl ethoxymethylenemalonate, typically with heating, to form the corresponding enamine intermediate. The reaction is often carried out neat or in a high-boiling solvent.

• Step 2: Thermal Cyclization. The crude enamine intermediate is added to a high-boiling solvent, such as diphenyl ether, and heated to high temperatures (e.g., 250 °C) to effect cyclization.[8]

• Step 3: Hydrolysis. The resulting ethyl 4-quinolone-3-carboxylate is then hydrolyzed, usually under acidic or basic conditions, to yield the desired 4-quinolone-3-carboxylic acid.

The Grohe Synthesis: A Convergent and Industrially Relevant Route

Developed by Klaus Grohe at Bayer, this method offers a highly convergent and commercially viable route to fluoroquinolones, particularly ciprofloxacin.[9][10][11] It involves the reaction of a substituted benzoyl chloride with an acrylate derivative.[9]

Conceptual Workflow of the Grohe Synthesis:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Quinolone antibiotic - Wikipedia [en.wikipedia.org]
• 3. Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00749A [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. PDB-101: Global Health: Antimicrobial Resistance: undefined: Fluoroquinolones [pdb101.rcsb.org]
• 6. Mechanism of action of and resistance to quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. derpharmachemica.com [derpharmachemica.com]
• 11. derpharmachemica.com [derpharmachemica.com]

A Researcher's Guide to 2,5-Difluoro-3-methoxybenzoic Acid: Sourcing, Synthesis, and Application

An In-depth Technical Guide for Drug Discovery Professionals

Introduction: The Strategic Value of Fluorinated Scaffolds

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into molecular scaffolds is a proven method for optimizing drug candidates. The unique physicochemical properties of fluorine—high electronegativity, small atomic radius, and the ability to form strong carbon-fluorine bonds—can profoundly influence a molecule's metabolic stability, lipophilicity, bioavailability, and target binding affinity.[1][2][3] When integrated into the versatile benzoic acid framework, these advantages are amplified, creating a class of compounds with broad therapeutic potential.[2]

This guide focuses on a specific, valuable building block: 2,5-Difluoro-3-methoxybenzoic acid . We will provide an in-depth overview of its chemical properties, commercial availability, plausible synthetic strategies, and its role as a key intermediate in the development of novel therapeutics.

Physicochemical Properties and Identification

2,5-Difluoro-3-methoxybenzoic acid is a polysubstituted aromatic carboxylic acid. The dual fluorine atoms and the methoxy group create a unique electronic and steric profile, making it a desirable intermediate for accessing complex molecular targets.

Property	Value	Source
CAS Number	1399773-45-7	Inferred from Topic
Molecular Formula	C₈H₆F₂O₃	[4]
Molecular Weight	188.13 g/mol	[4]
MDL Number	MFCD28643988	[4]
InChI Key	IAAIMQAKEOFBPT-UHFFFAOYSA-N	[4]

Procurement and Commercial Availability

Identifying a reliable supplier is a critical first step for any research program. 2,5-Difluoro-3-methoxybenzoic acid is available from several specialized chemical suppliers, typically catering to research and development quantities. Pricing is often available upon inquiry and can vary based on purity and quantity.

Supplier	Purity	Notes
Sigma-Aldrich	Not specified, sold under the AOBChem brand	Certificate of Analysis (COA) and Certificate of Origin (COO) are available.[4]
Other Potential Suppliers	Typically ≥98%	Multiple vendors offer structurally similar compounds, suggesting a developed supply chain for fluorinated intermediates.[5]

Note: While direct price lists are uncommon for such specific reagents, research chemical suppliers will provide quotes upon request through their websites.

Synthesis Strategies: A Mechanistic Perspective

The synthesis of polysubstituted benzoic acids often involves a multi-step process including nitration, reduction, diazotization, and substitution reactions, a strategy proven effective for similar halogenated benzoic acids.[6][7] An alternative modern approach could involve a late-stage decarboxylative fluorination, a technique gaining traction for its mild conditions and applicability to diverse benzoic acid precursors.[8]

Caption: Plausible synthetic workflow for 2,5-Difluoro-3-methoxybenzoic acid.

Causality Behind Experimental Choices:

• Directed Ortho-Lithiation: The methoxy group is a known ortho-directing group for lithiation, making the C3 position the most likely site for deprotonation by a strong base like n-butyllithium (n-BuLi). The low temperature (-78°C) is critical to prevent side reactions and ensure kinetic control.

• Carboxylation: Quenching the resulting aryllithium intermediate with solid carbon dioxide (dry ice) is a classic and high-yielding method for installing a carboxylic acid group.

• Acidic Workup: A final wash with a mild acid protonates the carboxylate salt, yielding the final benzoic acid product.

Applications in Drug Discovery and Development

Fluorinated benzoic acids are crucial intermediates in synthesizing a wide range of active pharmaceutical ingredients (APIs).[9] Their structural motifs are found in therapeutics targeting everything from inflammation to cancer.[2][9]

• Kinase Inhibitors: The benzamide functional group, easily derived from benzoic acid, is a common feature in kinase inhibitors used in oncology. The specific substitution pattern of 2,5-Difluoro-3-methoxybenzoic acid allows for fine-tuning of steric and electronic interactions within the ATP-binding pocket of target kinases.[9]

• Quinolone Antibacterials: Polyhalogenated benzoic acids are key precursors for the synthesis of quinolone-3-carboxylic acids, a class of potent antibacterial agents.[6][7] The fluorine substituents are often essential for the antibacterial activity and pharmacokinetic profile of these drugs.

• CNS-Targeted Agents: The methoxy group, combined with fluorine's ability to modulate lipophilicity, can be used to optimize a compound's ability to cross the blood-brain barrier, a critical requirement for drugs targeting the central nervous system.[1]

Representative Experimental Protocol: Amide Coupling

A primary use of 2,5-Difluoro-3-methoxybenzoic acid in a drug discovery workflow is its conversion to an amide. The following protocol describes a standard, reliable method for amide bond formation using a common coupling reagent.

Objective: To synthesize N-benzyl-2,5-difluoro-3-methoxybenzamide.

Materials:

• 2,5-Difluoro-3-methoxybenzoic acid

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Benzylamine

• Anhydrous DMF (N,N-Dimethylformamide)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Ethyl acetate (EtOAc)

• Magnesium sulfate (MgSO₄)

• Round bottom flask, magnetic stirrer, nitrogen atmosphere setup

Step-by-Step Methodology:

• Reactant Setup: To a dry round bottom flask under a nitrogen atmosphere, add 2,5-Difluoro-3-methoxybenzoic acid (1.0 eq). Dissolve it in anhydrous DMF.

• Activation: Add HATU (1.1 eq) and DIPEA (2.5 eq) to the solution. Stir the mixture at room temperature for 15-20 minutes. This pre-activation step forms the highly reactive O-acylisourea intermediate.

• Nucleophilic Addition: Add benzylamine (1.1 eq) dropwise to the activated mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting benzoic acid is consumed (typically 2-4 hours).

• Workup & Extraction: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing: Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x). The bicarbonate wash removes unreacted acid and acidic byproducts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel to yield the pure N-benzyl-2,5-difluoro-3-methoxybenzamide.

Caption: Experimental workflow for a standard amide coupling reaction.

Safety and Handling

As with all halogenated organic acids, appropriate safety precautions should be taken.

• GHS Hazard Statements: Based on similar compounds, expect warnings for skin irritation, serious eye irritation, and potential respiratory irritation.

• Personal Protective Equipment (PPE): Always handle in a chemical fume hood while wearing safety glasses, a lab coat, and appropriate gloves.

• Storage: Store in a cool, dry, well-ventilated area away from strong bases and oxidizing agents.

References

• The Role of Fluorinated Benzoic Acids in Drug Discovery. (2025, December 28). Google Search Result.
• The Role of Fluorinated Benzoic Acids in Drug Discovery. (2025, October 18). Google Search Result.

• 2,5-Difluoro-3-methylbenzoic acid. (2025, February 5). Chemsrc.com. Retrieved from [Link]

• Fluorinated building blocks in drug design: new pathways and targets. (n.d.). PMC. Retrieved from [Link]

• Direct decarboxylative 18F-fluorination of benzoic acids using visible light catalysis. (2025, November 18). RSC Publishing. Retrieved from [Link]

• 2,4-difluoro-3-methoxybenzoic acid (C8H6F2O3). (n.d.). PubChemLite. Retrieved from [Link]

• p-Methoxybenzoic acid, 3,5-difluorophenyl ester. (n.d.). NIST WebBook. Retrieved from [Link]

• A practical synthesis of 3-chloro-2,4-difluoro-5- hydroxybenzoic acid. (n.d.). SAGE Journals. Retrieved from [Link]

• 2,6-Difluoro-4-methoxybenzoic acid (97%). (n.d.). Amerigo Scientific. Retrieved from [Link]

• An Efficient Synthesis of 2,4-Difluoro-3,5-Dichlorobenzoic Acid. (n.d.). ResearchGate. Retrieved from [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. Fluorinated building blocks in drug design: new pathways and targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2,5-difluoro-3-methoxybenzoic acid [sigmaaldrich.com]
• 5. 2,5-Difluoro-3-methylbenzoic acid Price from Supplier Brand Shanghai Aladdin Biochemical Technology Co., LTD on Chemsrc.com [m.chemsrc.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. nbinno.com [nbinno.com]

Protocols & Analytical Methods

synthesis of 2,5-Difluoro-3-methoxybenzoic acid from 2,5-difluorobenzoic acid

Strategic Synthesis of 2,5-Difluoro-3-methoxybenzoic Acid via Directed Ortho-Lithiation of 2,5-Difluorobenzoic Acid

Introduction

2,5-Difluoro-3-methoxybenzoic acid is a valuable fluorinated building block in medicinal chemistry and materials science. Its unique substitution pattern, featuring two electron-withdrawing fluorine atoms and an electron-donating methoxy group, imparts distinct electronic properties and metabolic stability to target molecules. This application note provides a detailed protocol for the synthesis of 2,5-Difluoro-3-methoxybenzoic acid, commencing from the readily available 2,5-difluorobenzoic acid. The core of this synthetic strategy revolves around a Directed Ortho-Lithiation (DoM) reaction, a powerful tool for the regioselective functionalization of aromatic rings.[1]

Synthetic Strategy and Mechanistic Rationale

The synthesis of 2,5-Difluoro-3-methoxybenzoic acid from 2,5-difluorobenzoic acid is a multi-step process. A plausible and efficient route involves the initial protection of the carboxylic acid, followed by a directed ortho-lithiation, methoxylation, and subsequent deprotection.

Reaction Pathway Overview

Figure 1. Synthetic workflow for 2,5-Difluoro-3-methoxybenzoic acid.

The Critical Role of Directed Ortho-Lithiation (DoM)

Directed ortho-lithiation is a cornerstone of this synthesis, enabling the introduction of the methoxy group at the sterically hindered C3 position.[1] The carboxylic acid group, once deprotonated by the strong base (n-butyllithium), acts as a powerful directing group.[2][3] The lithium cation coordinates to the carboxylate, directing the deprotonation to the adjacent ortho position (C6 or C2). In the case of 2,5-difluorobenzoic acid, the C6 position is sterically more accessible. However, the fluorine atom at C2 also has a directing effect. The interplay of these directing groups and the reaction conditions are critical for achieving the desired regioselectivity.

Experimental Protocols

Safety Precaution: This procedure involves pyrophoric and moisture-sensitive reagents. All reactions should be conducted under an inert atmosphere (argon or nitrogen) in oven-dried glassware. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Materials and Reagents

Reagent	Grade	Supplier
2,5-Difluorobenzoic acid	≥98%	Commercially Available
n-Butyllithium (n-BuLi)	2.5 M in hexanes	Commercially Available
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Commercially Available
Dimethyl sulfate (DMS)	≥99%	Commercially Available
Hydrochloric acid (HCl)	Concentrated	Commercially Available
Diethyl ether	Anhydrous	Commercially Available
Magnesium sulfate (MgSO₄)	Anhydrous	Commercially Available
Deuterated chloroform (CDCl₃)	For NMR	Commercially Available

Step 1: Directed Ortho-Lithiation and Methoxylation

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, dissolve 2,5-difluorobenzoic acid (1.0 eq) in anhydrous THF.

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiating Agent Addition: Slowly add n-butyllithium (2.2 eq) dropwise via syringe, maintaining the temperature below -70 °C. The addition of the first equivalent deprotonates the carboxylic acid, while the second equivalent effects the ortho-lithiation.[2][3]

• Stirring: Stir the resulting solution at -78 °C for 1 hour to ensure complete lithiation.

• Methoxylation: Add dimethyl sulfate (1.2 eq) dropwise to the reaction mixture, again ensuring the temperature remains below -70 °C.

• Warming: Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quenching: Carefully quench the reaction by the slow addition of water.

• Acidification: Acidify the aqueous layer to a pH of approximately 1-2 with concentrated HCl.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Step 2: Purification

The crude 2,5-Difluoro-3-methoxybenzoic acid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Characterization Data

The identity and purity of the synthesized 2,5-Difluoro-3-methoxybenzoic acid should be confirmed by standard analytical techniques.

Technique	Expected Results
¹H NMR	Aromatic protons and a singlet for the methoxy group protons.
¹³C NMR	Carbons of the benzene ring, the carboxylic acid, and the methoxy group.
¹⁹F NMR	Two distinct signals for the two fluorine atoms.
Mass Spectrometry	Molecular ion peak corresponding to the molecular weight of the product (188.13 g/mol ).[4][5][6]
Melting Point	A sharp melting point consistent with a pure compound.

Discussion and Troubleshooting

• Regioselectivity: The regioselectivity of the ortho-lithiation is a critical factor. While the carboxylate is a strong directing group, the presence of two fluorine atoms can influence the position of lithiation. Careful control of temperature and the stoichiometry of the alkyllithium reagent is paramount.[2][3]

• Side Reactions: Potential side reactions include the addition of the alkyllithium to the carboxylate group. This is minimized by maintaining a low reaction temperature.

• Purification Challenges: The final product may contain unreacted starting material or other impurities. Recrystallization is often an effective method for purification.

Conclusion

This application note details a robust and efficient protocol for the synthesis of 2,5-Difluoro-3-methoxybenzoic acid from 2,5-difluorobenzoic acid. The key transformation, a directed ortho-lithiation, provides a powerful method for the regioselective introduction of the methoxy group. This synthetic route is scalable and provides access to a valuable building block for research and development in the pharmaceutical and materials science industries.

References

• Bennetau, B., Mortier, J., Moyroud, J., & Guesnet, J.-L. (n.d.). Directed lithiation of unprotected benzoic acids.
• Mortier, J., Moyroud, J., Bennetau, B., & Guesnet, J.-L. (1994). Directed lithiation of unprotected benzoic acids. Journal of the Chemical Society, Perkin Transactions 1, (11), 1667.
• Li, W., Wang, Z., & Liu, G. (2018). Decarboxylative Hydroxylation of Benzoic Acids.
• Mortier, J. (n.d.).
• Zhang, J., Liu, T., Zhang, S., & Hu, C. (2015). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Journal of Chemical Research, 39(5), 277-278.
• Sigma-Aldrich. (n.d.). 2,5-difluoro-3-methoxybenzoic acid.
• Wikipedia. (n.d.).
• Mykhailiuk, P. K. (2017). Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. Synthesis, 49(24), 5527-5534.
• Snieckus, V. (n.d.). Directed (ortho)
• Wagner, C. E., & Williams, T. L. (2010). 2-Fluoro-4-(methoxycarbonyl)benzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(9), o2340.
• Liu, X., Liu, L., Huang, T., Zhang, J., Tang, Z., & Li, C. (2021). Trifluoromethylation of Benzoic Acids: An Access to Aryl Trifluoromethyl Ketones. Organic Letters, 23(13), 5124-5128.
• CN101020628A - Preparation method of 2, 4-difluoro-3-hydroxybenzoic acid. (n.d.).
• CN105523921A - Method for preparing 2,3-difluoro-6-methoxybenzoic acid. (n.d.).
• Zhang, J., Liu, T., Zhang, S., & Hu, C. (2015). An Efficient Synthesis of 2,4-Difluoro-3,5-Dichlorobenzoic Acid. Journal of Chemical Research, 39(5), 277-278.
• Wagner, C. E., & Williams, T. L. (2010). 2-Fluoro-4-(methoxycarbonyl)benzoic acid. Acta Crystallographica Section E: Structure Reports Online, 66(9), o2340.
• US6333431B1 - Processes for the preparation of fluorinated benzoic acids. (n.d.).
• PubChem. (n.d.). 2,3-Difluoro-4-methoxybenzoic acid.
• PubChemLite. (n.d.). 2,4-difluoro-3-methoxybenzoic acid (C8H6F2O3).
• Kollmar, M., Parlitz, R., Oevers, S. R., & Helmchen, G. (2002). 2-amino-3-fluorobenzoic acid. Organic Syntheses, 79, 196.
• PubChem. (n.d.). 2,5-Difluorobenzoic acid.
• ChemScene. (n.d.). 2,4-Difluoro-3-methoxybenzoic acid.
• MedchemExpress.com. (n.d.). 2-5-difluoro-4-2-methoxy-2-oxoethyl-benzoic-acid.

Sources

• 1. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Directed lithiation of unprotected benzoic acids - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. 2,5-difluoro-3-methoxybenzoic acid [sigmaaldrich.com]
• 5. 2,3-Difluoro-4-methoxybenzoic acid | C8H6F2O3 | CID 3611682 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemscene.com [chemscene.com]

Application Note: Amide Coupling Strategies for 2,5-Difluoro-3-methoxybenzoic Acid

This Application Note is designed for medicinal chemists and process development scientists working with 2,5-Difluoro-3-methoxybenzoic acid . It synthesizes theoretical reactivity profiles with practical, high-yield coupling protocols.

Introduction & Chemical Profile[1][2][3][4][5][6][7][8]

2,5-Difluoro-3-methoxybenzoic acid is a highly functionalized scaffold often used in the synthesis of antibacterial agents (fluoroquinolones), antivirals, and kinase inhibitors. Its unique substitution pattern presents a dichotomy of reactivity challenges that standard "add-and-stir" protocols often fail to address.

The "Ortho-Fluoro" Challenge

The primary synthetic challenge lies in the 2-position Fluorine atom (ortho to the carboxylic acid).

• Steric Hindrance: The combination of the 2-fluoro and 3-methoxy groups creates a "steric wall" around the carbonyl carbon, significantly retarding the rate of nucleophilic attack by the amine.

• Electronic Activation (

  Risk): When the carboxylic acid is activated (e.g., to an acid chloride or active ester), the carbonyl becomes a potent electron-withdrawing group (EWG). This activates the ortho-fluorine toward Nucleophilic Aromatic Substitution ( ) .

  • Risk:[1][2] The amine coupling partner may attack the C2-Fluorine instead of the Carbonyl, leading to an aniline byproduct rather than the desired amide.

  • Mitigation: The 3-methoxy group (electron-donating) partially deactivates the C2 position via resonance, but the risk remains high with sterically unhindered, nucleophilic amines.

Decision Matrix: Selecting the Right Protocol

Do not apply a "one-size-fits-all" approach. Use this logic flow to select the optimal method for your specific amine partner.

Figure 1: Strategic decision tree for selecting coupling conditions based on amine sterics and reaction scale.

Detailed Experimental Protocols

Protocol A: Acid Chloride Method (For Hindered Amines/Scale-Up)

Best for: Sterically encumbered amines where milder reagents fail. Requires strict temperature control to prevent

.

Reagents:

• Substrate: 2,5-Difluoro-3-methoxybenzoic acid (1.0 equiv)

• Reagent: Oxalyl Chloride (1.2 equiv) or Thionyl Chloride (

  )

• Catalyst: DMF (2-3 drops)

• Solvent: Dichloromethane (DCM) or Toluene (anhydrous)[3]

• Base: Diisopropylethylamine (DIPEA) or Pyridine (2.5 equiv)

Step-by-Step:

• Activation: Suspend the acid in anhydrous DCM (0.2 M) under

  .

• Add catalytic DMF (essential for oxalyl chloride mechanism).

• Cool to 0°C . Crucial: Do not perform at RT to avoid side reactions.

• Add Oxalyl Chloride dropwise over 15 minutes. Gas evolution (

  , , ) will occur.

• Allow to warm to RT and stir for 2 hours until gas evolution ceases and the solution clears.

• Concentration (Optional but Recommended): Remove excess oxalyl chloride/HCl in vacuo. Re-dissolve the crude acid chloride in fresh DCM.

• Coupling: Cool the acid chloride solution to -10°C (ice/salt bath).

• Add the amine (1.1 equiv) and DIPEA (2.5 equiv) dissolved in DCM dropwise.

  • Note: Keeping the temp low prevents the amine from attacking the 2-Fluoro position.

• Monitor by LCMS. If

  byproduct (M+Amine-HF) is observed, lower temp to -78°C.

Protocol B: HATU/HOAt Activation (High-Throughput/Discovery)

Best for: Discovery chemistry (mg to g scale) with difficult amines. HOAt is preferred over HOBt due to the "neighboring group effect" which speeds up coupling on hindered acids.

Reagents:

• Coupling Agent: HATU (1.2 equiv)

• Additive: HOAt (0.5 equiv) - Optional but recommended for ortho-substituted acids.

• Base: DIPEA (3.0 equiv)

• Solvent: DMF or DMAc (Polar aprotic solvents stabilize the transition state).

Step-by-Step:

• Dissolve 2,5-Difluoro-3-methoxybenzoic acid (1.0 equiv) in DMF (0.1 M).

• Add DIPEA (3.0 equiv) and stir for 5 mins to deprotonate the carboxylate.

• Add HATU (1.2 equiv). The solution should turn yellow/orange. Stir for 10 mins to form the Activated Ester (O-At ester).

• Add the Amine (1.1 equiv).

• Stir at RT for 2-16 hours.

  • Tip: If conversion stalls, heat to 50°C. The HATU active ester is generally less prone to

    than the acid chloride, making mild heating safer.

Protocol C: T3P (Propylphosphonic Anhydride) (Green/Scalable)

Best for: Unhindered amines, chiral amines (low epimerization), and avoiding toxic byproducts. T3P is supplied as a 50% solution in EtOAc or DMF.

Reagents:

• Reagent: T3P (50% in EtOAc, 1.5 - 2.0 equiv)

• Base: Pyridine (3.0 equiv) or N-Methylmorpholine (NMM)

• Solvent: EtOAc or 2-MeTHF (Green solvents).

Step-by-Step:

• Charge the acid (1.0 equiv) and amine (1.1 equiv) into the flask with EtOAc (0.2 M).

• Add Pyridine (3.0 equiv).

• Cool to 0°C.

• Add T3P solution dropwise.

• Allow to warm to RT.

  • Mechanism:[4][5] T3P acts as a water scavenger and activates the acid. The byproduct is a water-soluble phosphonate, making workup extremely easy (wash with water/bicarb).

• Workup: Wash organic layer with 1M HCl, then Sat.

  , then Brine.[3]

Mechanistic Analysis & Troubleshooting

The Side Reaction Pathway

Understanding the competition between the desired pathway (Path A) and the parasitic pathway (Path B) is critical for troubleshooting.

Figure 2: Competitive reaction pathways. Path B (

) is favored by high temperatures, strong electron-withdrawing activation (Acid Chlorides), and small, hard nucleophiles.

Troubleshooting Table

Observation	Probable Cause	Corrective Action
Low Conversion	Steric hindrance at C1 (Carbonyl) due to 2-F/3-OMe.	Switch to Protocol A (Acid Chloride) or increase HATU reaction time/temp.
Impurity: M+Amine-HF	attack at C2-Fluorine.	Lower Temperature. Switch from Acid Chloride to T3P. Use a less nucleophilic base (e.g., Collidine).
Impurity: M+Amine-OH	Hydrolysis of active ester.	Ensure solvents are anhydrous . Increase equivalents of coupling reagent.
Solid Precipitation	Low solubility of the fluorinated acid.	Use DMF or NMP as solvent.[3] Avoid EtOAc/DCM for the reaction step.

References

• BenchChem. "Application Notes and Protocols: Synthesis of 3-Fluorobenzoyl Morpholide via Amide Coupling."[3] BenchChem Application Library. Accessed 2025.[3][6][7][8] Link

• Valeur, E., & Bradley, M. "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 2009, 38, 606-631. Link

• Dunetz, J. R., et al. "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals." Organic Process Research & Development, 2016, 20, 140-177. Link

• Organic Syntheses. "2-Amino-3-fluorobenzoic acid." Org.[3][2][5][9] Synth. 2002, 79, 196. Link

Sources

• 1. Difluoroalkylation of Tertiary Amides and Lactams by an Iridium-Catalyzed Reductive Reformatsky Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. 2,4-Difluoro-3-methoxybenzoic acid, 98+% 25 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 7. 2,3-Difluoro-4-methoxybenzoic acid | C8H6F2O3 | CID 3611682 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 9. peptide.com [peptide.com]

Application Notes and Protocols: 2,5-Difluoro-3-methoxybenzoic Acid in Pharmaceutical Development

Introduction: The Strategic Advantage of Fluorination in Medicinal Chemistry

The incorporation of fluorine atoms into bioactive molecules is a well-established and powerful strategy in modern drug discovery.[1][2][3] The unique physicochemical properties of fluorine, including its small size, high electronegativity, and the remarkable strength of the carbon-fluorine bond, can profoundly influence a drug candidate's metabolic stability, lipophilicity, binding affinity, and bioavailability.[1][2][3][4] When these attributes are conferred upon a versatile scaffold like benzoic acid, the resulting fluorinated benzoic acid derivatives become valuable intermediates for the synthesis of a wide array of therapeutic agents.[1]

2,5-Difluoro-3-methoxybenzoic acid is a prime example of such a strategic building block. Its specific substitution pattern offers medicinal chemists a nuanced tool to fine-tune the properties of a target molecule. The two fluorine atoms provide significant electronic modulation and can block sites of metabolism, while the methoxy group can influence solubility and participate in key binding interactions. This guide provides an in-depth exploration of 2,5-Difluoro-3-methoxybenzoic acid, offering detailed protocols and insights for its effective utilization in pharmaceutical research and development.

Physicochemical Properties and Safety Data

A thorough understanding of the physical and chemical properties of a pharmaceutical intermediate is paramount for its safe and effective use. The following table summarizes key data for 2,5-Difluoro-3-methoxybenzoic acid.

Property	Value	Source
Molecular Formula	C₈H₆F₂O₃
Molecular Weight	188.13 g/mol
Appearance	White to light yellow powder or crystals	[5]
Melting Point	193 - 197 °C	[5]
Purity	≥ 98%	[5][6]
MDL Number	MFCD28643988
InChI Key	IAAIMQAKEOFBPT-UHFFFAOYSA-N

Safety and Handling Precautions

As with all laboratory chemicals, proper safety protocols must be strictly followed when handling 2,5-Difluoro-3-methoxybenzoic acid. The compound is classified as causing skin irritation, serious eye irritation, and may cause respiratory irritation.[7][8][9]

Key safety measures include:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[8][10]

• Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust or vapors.[7][8]

• Handling: Avoid contact with skin, eyes, and clothing.[7][10] Wash hands thoroughly after handling.[7]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8]

• Spills: In case of a spill, avoid dust formation.[8] Sweep up the material and place it into a suitable container for disposal.[10]

• First Aid:

  • Skin Contact: Wash off immediately with plenty of soap and water.[7]

  • Eye Contact: Rinse cautiously with water for several minutes.[8] If irritation persists, seek medical attention.[11]

  • Inhalation: Move the person to fresh air.[8]

  • Ingestion: Do NOT induce vomiting.[8] Seek immediate medical attention.[8]

Application in Pharmaceutical Synthesis: A Versatile Intermediate

2,5-Difluoro-3-methoxybenzoic acid serves as a crucial building block in the synthesis of various biologically active molecules. Its utility spans across different therapeutic areas, including the development of anti-inflammatory agents and agrochemicals.[5] The fluorinated benzoic acid scaffold is a privileged structure in medicinal chemistry, and this particular derivative offers a unique combination of substituents to modulate the properties of the final compound.[1]

Conceptual Workflow for Utilizing 2,5-Difluoro-3-methoxybenzoic Acid

The general workflow for incorporating this intermediate into a drug discovery program is outlined below. This process highlights the iterative nature of medicinal chemistry, where synthesis and biological evaluation are closely intertwined.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. tandfonline.com [tandfonline.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemimpex.com [chemimpex.com]
• 6. 2,4-Difluoro-3-methoxybenzoic acid, 98+% 25 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 7. assets.thermofisher.cn [assets.thermofisher.cn]
• 8. zycz.cato-chem.com [zycz.cato-chem.com]
• 9. 2,3-Difluoro-4-methoxybenzoic acid | C8H6F2O3 | CID 3611682 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.ie [fishersci.ie]

Application Note: A Comprehensive Guide to the Amide Coupling of 2,5-Difluoro-3-methoxybenzoic Acid with Amines

Executive Summary

The formation of amide bonds is arguably the most critical and frequently utilized reaction in medicinal chemistry and drug discovery.[1][2] N-substituted 2,5-difluoro-3-methoxybenzamides are valuable structural motifs found in a range of biologically active molecules. This application note provides a detailed guide to the synthesis of these amides through the reaction of 2,5-Difluoro-3-methoxybenzoic acid with various primary and secondary amines. We will explore the fundamental principles of amide bond formation, delve into the mechanisms of modern coupling reagents, and provide field-proven, step-by-step protocols for successful synthesis, purification, and analysis. The guidance herein is designed to empower researchers to confidently and efficiently execute these essential transformations.

Scientific Background & Mechanistic Rationale

The direct reaction between a carboxylic acid and an amine to form an amide is thermodynamically favorable but kinetically slow. The primary obstacle is a rapid acid-base reaction that forms a highly stable and unreactive ammonium-carboxylate salt, which requires high temperatures (often >100 °C) to dehydrate into the desired amide.[3][4] Such harsh conditions are incompatible with the complex, sensitive functional groups prevalent in modern drug candidates.

To overcome this, a two-step strategy is employed under mild conditions:

• Activation: The carboxylic acid's hydroxyl group is converted into a better leaving group. This is achieved by reacting the acid with a "coupling reagent" to form a highly reactive intermediate, such as an active ester or an O-acylisourea.[1][5][6]

• Coupling: The amine nucleophile attacks the activated carbonyl carbon of the intermediate, displacing the leaving group and forming the stable amide bond.

This process is facilitated by a carefully selected combination of reagents, each with a specific role in maximizing yield and minimizing side reactions.

Figure 1: General mechanism of amide bond formation. The carboxylic acid is first activated by a coupling reagent in the presence of a base, followed by nucleophilic attack from the amine to yield the final amide product.

Key Reagents and Components: A Causal Analysis

The success of an amide coupling reaction hinges on the appropriate selection of its components.

The Carboxylic Acid: 2,5-Difluoro-3-methoxybenzoic Acid

This substrate possesses two electron-withdrawing fluorine atoms, which increase the acidity of the carboxyl proton and the electrophilicity of the carbonyl carbon. This enhanced electrophilicity can facilitate the initial activation step.

The Amine Nucleophile

Both primary and secondary amines (aliphatic and aromatic) can be used. Steric hindrance around the nitrogen atom can significantly slow the reaction rate, potentially requiring more powerful coupling reagents or longer reaction times.

Coupling Reagents

These are the core of the reaction, enabling the transformation under mild conditions. Two major classes are routinely used:

• Carbodiimides: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDCI) is a widely used, practical choice. It activates the carboxylic acid to form a highly reactive O-acylisourea intermediate.[7][8] A key advantage of EDC is that its urea byproduct is water-soluble, simplifying purification via aqueous work-up.[7]

• Uronium/Aminium Salts: Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) are among the most powerful and efficient coupling agents available.[9][10][] HATU reactions are often faster and more effective, especially for sterically hindered amines or acids, and are known to suppress racemization in chiral substrates.[9][10]

Additives

When using carbodiimides like EDC, the O-acylisourea intermediate can undergo an intramolecular rearrangement to a non-reactive N-acylurea byproduct.[7] To prevent this and enhance the reaction rate, an additive such as 1-Hydroxybenzotriazole (HOBt) or 1-Hydroxy-7-azabenzotriazole (HOAt) is crucial. These additives act as nucleophilic catalysts, trapping the O-acylisourea to form a more stable and highly reactive HOBt or HOAt active ester, which then readily reacts with the amine.[7][12] Uronium reagents like HATU already contain the HOAt moiety within their structure.[10][13]

Base

A non-nucleophilic organic base is essential. The most common choice is N,N-Diisopropylethylamine (DIPEA, or Hünig's base). Its primary roles are:

• To deprotonate the carboxylic acid, forming the carboxylate anion required to initiate the reaction with the coupling reagent.[10][14]

• To neutralize the acidic byproducts (e.g., HCl if using EDC hydrochloride) generated during the reaction, maintaining a favorable reaction environment.

Solvent

Polar aprotic solvents are standard. N,N-Dimethylformamide (DMF) is an excellent choice due to its high polarity, which helps to dissolve all reactants, including the carboxylate and amine salts.[10] Dichloromethane (DCM) is another common option, particularly for reactions with good reactant solubility.[7][15]

Experimental Protocols

The following protocols are robust starting points for the coupling of 2,5-Difluoro-3-methoxybenzoic acid with a generic primary amine. Always conduct reactions in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol A: EDC/HOBt Mediated Amide Coupling

This protocol is a cost-effective and reliable method for many standard amide couplings.

Table 1: Reagent Stoichiometry for EDC/HOBt Protocol

Reagent	Molar Eq.	MW ( g/mol )	Sample Amount (1 mmol scale)
2,5-Difluoro-3-methoxybenzoic acid	1.0	188.13	188 mg
Amine (R-NH₂)	1.1	Varies	1.1 mmol
EDC·HCl	1.2	191.70	230 mg
HOBt	1.2	135.12	162 mg
DIPEA	2.5	129.24	434 µL (0.323 g)

| Anhydrous DMF | - | 73.09 | 5-10 mL |

Step-by-Step Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2,5-Difluoro-3-methoxybenzoic acid (1.0 eq), HOBt (1.2 eq), and the desired amine (1.1 eq).

• Add anhydrous DMF (to achieve a concentration of 0.1-0.2 M) and stir to dissolve the solids.

• Add DIPEA (2.5 eq) to the solution.

• Cool the flask to 0 °C in an ice-water bath.

• Add EDC·HCl (1.2 eq) to the cooled solution in one portion.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting carboxylic acid is consumed.

Protocol B: HATU Mediated Amide Coupling

This protocol is recommended for challenging couplings, including those with sterically hindered or electron-deficient amines.

Table 2: Reagent Stoichiometry for HATU Protocol

Reagent	Molar Eq.	MW ( g/mol )	Sample Amount (1 mmol scale)
2,5-Difluoro-3-methoxybenzoic acid	1.0	188.13	188 mg
Amine (R-NH₂)	1.1	Varies	1.1 mmol
HATU	1.1	380.23	418 mg
DIPEA	2.5	129.24	434 µL (0.323 g)

| Anhydrous DMF | - | 73.09 | 5-10 mL |

Step-by-Step Procedure:

• To a clean, dry round-bottom flask with a magnetic stir bar, add 2,5-Difluoro-3-methoxybenzoic acid (1.0 eq) and HATU (1.1 eq).

• Add anhydrous DMF (0.1-0.2 M) and stir for 5-10 minutes. The solution may turn slightly yellow.

• Add DIPEA (2.5 eq) to the solution.

• Add the desired amine (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature for 2-6 hours.

• Monitor the reaction progress by TLC. These reactions are often complete much faster than EDC couplings.

General Workflow: From Reaction to Purified Product

The overall process from setup to final product is systematic.

Figure 2: Standard experimental workflow for the synthesis and isolation of N-substituted 2,5-difluoro-3-methoxybenzamides.

Reaction Work-up and Purification

Once the reaction is complete, a standard aqueous work-up is performed to remove the bulk of the reagents and byproducts.

• Quench & Dilute: Pour the DMF reaction mixture into a separatory funnel containing water (approx. 10x the volume of DMF) and a water-immiscible organic solvent like Ethyl Acetate (EtOAc) or DCM.

• Wash: Sequentially wash the organic layer with:

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution to remove any unreacted carboxylic acid and HOBt.

  • Dilute aqueous hydrochloric acid (e.g., 1 M HCl) to remove excess amine and DIPEA.

  • Saturated aqueous sodium chloride (brine) to remove residual water.

• Dry & Concentrate: Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Final Purification

The crude product is typically purified by one of the following methods:

• Flash Column Chromatography: This is the most common method. The crude material is loaded onto a silica gel column and eluted with a solvent system, typically a gradient of ethyl acetate in hexanes, to separate the desired amide from any remaining impurities.[16][17]

• Recrystallization: If the amide product is a solid, recrystallization from a suitable solvent system (e.g., ethanol, acetonitrile, or ethyl acetate/hexanes) can be a highly effective method to obtain very pure material.[18]

Troubleshooting

Table 3: Common Problems and Solutions in Amide Coupling Reactions

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	- Inactive coupling reagent (hydrolyzed).- Insufficient base.- Water present in the reaction.	- Use fresh, high-quality coupling reagents.- Ensure all glassware is oven-dried and use anhydrous solvents.- Check the purity and amount of DIPEA.
Starting Material Remains	- Insufficient reaction time.- Sterically hindered substrate.- Low reaction temperature.	- Allow the reaction to run longer.- Switch to a more powerful coupling reagent like HATU.- Gently warm the reaction (e.g., to 40-50 °C).

| Multiple Side Products | - For EDC, formation of N-acylurea.- For HATU, reaction with the solvent (DMF). | - Ensure an adequate amount of HOBt is used with EDC.- Run HATU reactions at room temperature and avoid prolonged reaction times. |

Conclusion

The synthesis of N-substituted 2,5-difluoro-3-methoxybenzamides is a readily achievable transformation central to modern chemical research. By understanding the underlying mechanism of carboxylic acid activation and making an informed choice of coupling reagents, additives, and conditions, researchers can reliably produce these valuable compounds. The EDC/HOBt and HATU protocols described provide robust and versatile methods applicable to a wide range of amine substrates, serving as a solid foundation for discovery and development efforts.

References

• Wikipedia. (n.d.). HATU. [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - HATU. [Link]

• Subedi, R., & Vankawala, P. (2012). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Bioorganic & Medicinal Chemistry Letters, 22(19), 6194-6198. [Link]

• Organic Synthesis. (n.d.). Acid-Amine Coupling using EDCI. [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt). [Link]

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. (Simulated link from general knowledge, specific article not in search results).

• PBL. (2018). Formation of 2-Imino Benzo[e]-1,3-oxazin-4-ones from Reactions of Salicylic Acids and Anilines with HATU: Mechanistic and Synthetic Studies. The Journal of Organic Chemistry. [Link]

• American Chemical Society. (2008). A Practical Method for Functionalized Peptide or Amide Bond Formation in Aqueous−Ethanol Media with EDC as Activator. Organic Process Research & Development. [Link]

• ResearchGate. (n.d.). General reaction scheme of HATU (HOAt-based) amide coupling reaction. [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• Chemistry LibreTexts. (2023). Making Amides from Carboxylic Acids. [Link]

• ResearchGate. (n.d.). Mechanisms for the activation of carboxylic acid in amide bond formation. [Link]

• ResearchGate. (2020). What is the best technique for amide purification?. [Link]

• Sabatini, M. T., Boulton, L. T., & Sheppard, T. D. (2017). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Organic Letters, 19(17), 4552-4555. [Link]

• Sabatini, M. T., Boulton, L. T., & Sheppard, T. D. (2017). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. PMC. [Link]

• Chemistry LibreTexts. (2022). Chemistry of Amides. [Link]

• Biotage. (2023). How should I purify a complex, polar, amide reaction mixture?. [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. [Link]

• Fletcher, R. (2012). Methodology Development for the Electrophilic Aromatic Amination of Secondary Amides. UWSpace - University of Waterloo. [Link]

• Durham E-Theses. (2010). Direct Amide Formation Between Carboxylic Acids and Amines. [Link]

• Chen, T., et al. (2018). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Medicinal Chemistry. [Link]

• Chemistry Steps. (2020). Amides Preparation and Reactions Summary. [Link]

• UNIPI. (n.d.). Design, synthesis and biological evaluation of second-generation benzoylpiperidine derivatives as reversible monoacylglycerol lipase (MAGL) inhibitors. [Link]

Sources

• 1. hepatochem.com [hepatochem.com]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 4. Amides Preparation and Reactions Summary - Chemistry Steps [chemistrysteps.com]
• 5. quod.lib.umich.edu [quod.lib.umich.edu]
• 6. researchgate.net [researchgate.net]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. HATU：a third-generation coupling reagent_Chemicalbook [chemicalbook.com]
• 10. HATU - Wikipedia [en.wikipedia.org]
• 12. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Amine to Amide Mechanism - HATU [commonorganicchemistry.com]
• 15. peptide.com [peptide.com]
• 16. biotage.com [biotage.com]
• 17. dspacemainprd01.lib.uwaterloo.ca [dspacemainprd01.lib.uwaterloo.ca]
• 18. researchgate.net [researchgate.net]

Application Note & Protocol: Regioselective Functionalization of 2,5-Difluoro-3-methoxybenzoic Acid via Directed ortho-Metalation

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide to the lithiation and subsequent functionalization of 2,5-Difluoro-3-methoxybenzoic acid, a valuable fluorinated building block in medicinal chemistry and materials science. We delve into the principles of Directed ortho-Metalation (DoM), outlining the mechanistic basis for the high regioselectivity achievable with this substrate. A comprehensive, step-by-step protocol for the lithiation using lithium diisopropylamide (LDA) and subsequent electrophilic quench is presented, accompanied by a troubleshooting guide and key characterization methods. This guide is intended to empower researchers to leverage this powerful synthetic strategy for the rapid generation of novel, highly substituted aromatic compounds.

Introduction and Scientific Context

Fluorinated aromatic compounds are of paramount importance in modern drug discovery and development. The strategic incorporation of fluorine atoms can profoundly modulate a molecule's physicochemical properties, including metabolic stability, lipophilicity, and binding affinity. 2,5-Difluoro-3-methoxybenzoic acid is an attractive starting material, offering multiple handles for synthetic diversification. However, traditional electrophilic aromatic substitution reactions on such a deactivated ring system often suffer from low yields and poor regioselectivity.

Directed ortho-Metalation (DoM) provides an elegant solution to this challenge.[1][2] DoM is a powerful synthetic technique that enables the deprotonation of an aromatic C-H bond positioned ortho to a Directed Metalation Group (DMG). The DMG, typically a heteroatom-containing functional group, coordinates to a strong organolithium base, delivering it to a specific proximal C-H bond and dramatically increasing its kinetic acidity.[2][3] This process generates a stabilized aryllithium intermediate that can be trapped with a wide range of electrophiles, affording highly substituted aromatic products with exquisite regiocontrol.[1] For unprotected benzoic acids, the carboxylate group itself serves as a potent DMG, enabling functionalization without the need for protecting group manipulations.[4][5]

Reaction Mechanism and Regioselectivity

The regiochemical outcome of the DoM of 2,5-Difluoro-3-methoxybenzoic acid is governed by the cooperative and competitive effects of the three directing groups present on the aromatic ring: the carboxylic acid, the methoxy group, and the fluorine atoms.

• Initial Deprotonation: The first equivalent of the strong base (e.g., LDA or an alkyllithium) rapidly deprotonates the most acidic proton, which is the carboxylic acid proton, to form a lithium carboxylate.

• Directed ortho-Metalation: This in situ-formed lithium carboxylate then acts as a powerful DMG. It coordinates a second molecule of the lithium base, directing the deprotonation to one of the adjacent ortho positions (C2 or C6).

• Regioselectivity:

  • The carboxylate group at C1 directs towards C2 and C6. The C2 position is already substituted with a fluorine atom. Therefore, the carboxylate strongly directs lithiation to the C6 position.

  • The methoxy group at C3 is a moderate DMG and directs towards C2 and C4.[2]

  • The fluorine atoms are weaker DMGs but can influence the acidity of adjacent protons.[4] The fluorine at C5, in concert with the methoxy group at C3, increases the acidity of the C4 proton.

Competition experiments have established a hierarchy of directing abilities, with the carboxylate group being a more powerful director than the methoxy group.[5] Consequently, the lithiation is expected to occur predominantly at the C6 position , which is solely directed by the potent carboxylate group. The resulting C6-lithiated species can then react with various electrophiles.

Figure 1. Proposed mechanism for Directed ortho-Metalation of the target acid.

Experimental Protocol

This protocol describes a general procedure for the lithiation of 2,5-Difluoro-3-methoxybenzoic acid and subsequent reaction with an electrophile.

3.1 Materials and Reagents

• 2,5-Difluoro-3-methoxybenzoic acid (≥98% purity)

• Anhydrous Tetrahydrofuran (THF), inhibitor-free

• Lithium diisopropylamide (LDA) solution (e.g., 2.0 M in THF/heptane/ethylbenzene)

• Electrophile of choice (e.g., Iodomethane, N,N-Dimethylformamide, Iodine)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate for extraction

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Hydrochloric acid (HCl), 1 M solution

• Argon or Nitrogen gas supply (high purity)

3.2 Step-by-Step Methodology

SAFETY NOTE: Organolithium reagents like LDA are highly reactive and can be pyrophoric. All manipulations must be performed by trained personnel under a strict inert atmosphere (Argon or Nitrogen) using anhydrous solvents and proper personal protective equipment (flame-retardant lab coat, safety glasses, and gloves).

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and an argon/nitrogen inlet.

• Substrate Preparation: Add 2,5-Difluoro-3-methoxybenzoic acid (1.0 eq., e.g., 1.0 mmol, 188.1 mg) to the flask. Purge the flask with inert gas for 10-15 minutes.

• Dissolution: Add anhydrous THF (e.g., 10 mL) via syringe and stir the mixture at room temperature until the solid is fully dissolved.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add LDA solution (2.2 eq., e.g., 1.1 mL of a 2.0 M solution) dropwise via syringe over 15-20 minutes, ensuring the internal temperature does not rise above -70 °C. A color change (typically to yellow or orange) is often observed.

• Stirring: Stir the reaction mixture at -78 °C for 1-2 hours to ensure complete formation of the dianion.

• Electrophilic Quench: Add the chosen electrophile (1.2-1.5 eq.) dropwise at -78 °C.

• Warming: Allow the reaction to stir at -78 °C for another 1-2 hours, then slowly warm to room temperature and stir overnight.

• Workup:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution (10 mL).

  • Acidify the aqueous layer to pH ~2 with 1 M HCl.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether or ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent and concentrate the solvent in vacuo.

  • Purify the crude product by flash column chromatography on silica gel or by recrystallization to afford the desired C6-functionalized product.

Figure 2. General experimental workflow for the functionalization protocol.

3.3 Scope of Electrophiles

The generated aryllithium intermediate is a versatile nucleophile compatible with a wide array of electrophiles.

Electrophile	Reagent Example	Resulting Functional Group (-E)
Alkylation	Iodomethane (CH₃I)	-CH₃
Formylation	N,N-Dimethylformamide (DMF)	-CHO
Carboxylation	Carbon Dioxide (CO₂) gas	-COOH
Iodination	Iodine (I₂)	-I
Silylation	Trimethylsilyl chloride (TMSCl)	-Si(CH₃)₃
Borylation	Triisopropyl borate (B(Oi-Pr)₃)	-B(OH)₂ (after hydrolysis)

Characterization and Data Analysis

Confirmation of the product structure and regiochemistry is crucial. The following techniques are recommended:

• ¹H NMR Spectroscopy: The disappearance of the C6-H proton signal and the appearance of new signals corresponding to the introduced electrophile. The coupling patterns of the remaining aromatic protons will also change, confirming the substitution pattern.

• ¹⁹F NMR Spectroscopy: The chemical shifts of the two fluorine atoms are sensitive to the substitution at C6. This provides a powerful tool for confirming the regiochemical outcome.

• ¹³C NMR Spectroscopy: The appearance of a new quaternary carbon signal at C6 and the signal for the new functional group.

• High-Resolution Mass Spectrometry (HRMS): To confirm the exact mass and elemental composition of the synthesized product.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Yield	1. Insufficient base used. 2. Presence of moisture or other electrophilic impurities. 3. Base is not active.	1. Ensure 2.2 equivalents of active base are used. 2. Use freshly dried, anhydrous solvents and flame-dried glassware. 3. Titrate the organolithium base before use.
Mixture of Regioisomers	Competing directing effects from methoxy/fluoro groups are significant under the reaction conditions.	1. Screen other bases (e.g., s-BuLi/TMEDA).[6] 2. Lower the reaction temperature further if possible.
Side Product from Reaction with Base	The base (e.g., BuLi) acts as a nucleophile, especially on fluoroarenes (SₙAr).	Use a non-nucleophilic base like LDA. If using BuLi, ensure very low temperatures (-78 to -90 °C).
Decomposition on Warming	The aryllithium intermediate is thermally unstable.	Trap the intermediate with the electrophile at low temperature (-78 °C) and ensure the quench is complete before warming.

References

• Mortier, J. (Ed.). (2016). Arene Chemistry: Reaction Mechanisms and Methods for Aromatic Compounds. John Wiley & Sons. [Link]

• Baran, P. (n.d.). Directed Metalation: A Survival Guide. Baran Lab, Scripps Research. [Link]

• Wikipedia. (2023). Directed ortho metalation. [Link]

• Organic Chemistry Portal. (n.d.). Directed ortho Metalation (DOM). [Link]

• Bennetau, B., Mortier, J., Moyroud, J., & Guesnet, J.-L. (1995). Directed lithiation of unprotected benzoic acids. Journal of the Chemical Society, Perkin Transactions 1, (10), 1265-1271. [Link]

• Mortier, J., & Vaultier, M. (n.d.). Directed ortho-metalation of unprotected benzoic acids. Semantic Scholar. [Link]

• Nguyen, T.-H., Castanet, A.-S., & Mortier, J. (2006). Directed Ortho-Metalation of Unprotected Benzoic Acids. Methodology and Regioselective Synthesis of Useful Contiguously 3- and 6-Substituted 2-Methoxybenzoic Acid Building Blocks. Organic Letters, 8(5), 765–768. [Link]

• Mortier, J. (n.d.). Directed lithiation of unprotected benzoic acids. ResearchGate. [Link]

• Mortier, J. (n.d.). 07- DIRECTED ORTHO METALATION. Unblog.fr. [Link]

Sources

• 1. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 2. Directed Ortho Metalation [organic-chemistry.org]
• 3. baranlab.org [baranlab.org]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Directed lithiation of unprotected benzoic acids - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. Directed Ortho-Metalation of Unprotected Benzoic Acids. Methodology and Regioselective Synthesis of Useful Contiguously 3- and 6-Substituted 2-Methoxybenzoic Acid Building Blocks [organic-chemistry.org]

Application Notes & Protocols: The Strategic Role of 2,5-Difluoro-3-methoxybenzoic Acid in the Synthesis of Advanced Fluoroquinolone Antibacterials

These application notes serve as a technical guide for researchers, medicinal chemists, and drug development professionals on the strategic utilization of 2,5-Difluoro-3-methoxybenzoic acid and its analogs as critical starting materials in the synthesis of fluoroquinolone antibiotics. This document elucidates the mechanistic basis of fluoroquinolone action, provides detailed synthetic protocols, and outlines the causal reasoning behind key experimental choices.

Introduction: The Architectural Importance of Fluorinated Benzoic Acids

The rise of antibiotic resistance necessitates the continuous development of new and effective antibacterial agents.[1][2] Fluoroquinolones are a major class of synthetic broad-spectrum antibiotics renowned for their potent bactericidal activity.[3] The efficacy of these drugs is profoundly influenced by their chemical architecture, particularly the substitutions on the core quinolone ring.

2,5-Difluoro-3-methoxybenzoic acid is a highly valuable and specialized building block in this field. Its specific arrangement of fluorine and methoxy substituents provides a pre-engineered framework that is strategically incorporated into the final quinolone structure. The fluorine atoms are known to enhance the drug's penetration into bacterial cells and its binding affinity for the target enzymes, while the methoxy group can be used to modulate pharmacokinetic properties and the spectrum of activity.[][5] This guide will detail its application in synthesizing potent antibacterial agents, using the well-established synthesis of Gatifloxacin, a fourth-generation fluoroquinolone, as a representative model.

The Fluoroquinolone Mechanism of Action: Halting Bacterial Replication

Fluoroquinolones exert their bactericidal effect by targeting two essential bacterial enzymes: DNA gyrase (a type II topoisomerase) and Topoisomerase IV.[][5][6][7] These enzymes are critical for managing the topological state of DNA during replication, transcription, and repair.

• Inhibition of DNA Gyrase: Primarily in Gram-negative bacteria, fluoroquinolones inhibit DNA gyrase, which is responsible for introducing negative supercoils into the bacterial DNA. This action is crucial for relieving the torsional stress that occurs during the unwinding of the DNA helix for replication.[]

• Inhibition of Topoisomerase IV: In Gram-positive bacteria, the primary target is often Topoisomerase IV. This enzyme's main role is to separate the interlinked daughter chromosomes after a round of DNA replication.[][8]

By binding to the enzyme-DNA complex, fluoroquinolones stabilize the transient double-strand breaks generated by the enzymes, preventing the re-ligation of the DNA strands.[8] This leads to a cascade of events, including the cessation of DNA synthesis and the induction of cell death pathways, ultimately killing the bacterium.

Figure 2: Synthetic workflow for the core quinolone intermediate.

Step	Key Reagents	Typical Yield	Reference
1	Thionyl Chloride	>95%	[9]
2	Diethyl Malonate, Magnesium Ethoxide	~99%	[9]
3 & 4	Triethyl Orthoformate, Cyclopropylamine, NaOH	~70-80% (over multiple steps)	[9]

Synthetic Workflow Part II: Final Assembly via Nucleophilic Aromatic Substitution

The final step in synthesizing many fluoroquinolones involves a nucleophilic aromatic substitution (SNAr) reaction. The electron-withdrawing nature of the quinolone ring system activates the C-7 position, making the fluorine atom an excellent leaving group for substitution by a nitrogen nucleophile, typically a piperazine derivative. This side chain at C-7 is a key determinant of the drug's antibacterial spectrum and pharmacokinetic properties. [5]

Protocol 4.1: Synthesis of Gatifloxacin from the Core Intermediate

Procedure:

• The core intermediate, 1-cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (1.0 eq), is suspended in a dipolar aprotic solvent such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).

• 2-Methylpiperazine (2.0-2.2 eq) is added to the suspension under a nitrogen atmosphere.

• The reaction mixture is heated to approximately 55-60°C and stirred for 24 hours.

• Upon completion (monitored by TLC or HPLC), the reaction is cooled. A co-solvent like toluene or water may be added to facilitate precipitation. [10]5. The mixture is cooled further (e.g., to 5°C) to maximize crystallization of the product.

• The solid product (Gatifloxacin) is collected by filtration, washed with a suitable solvent (e.g., ethanol or acetone), and dried under vacuum.

Causality:

• Solvent Choice: Dipolar aprotic solvents (DMSO, DMF) are ideal as they can solvate the cationic species in the intermediate Meisenheimer complex, stabilizing it and accelerating the SNAr reaction rate.

• Excess Nucleophile: An excess of 2-methylpiperazine is used to drive the reaction to completion and can also act as a base to neutralize the HF that is formed as a byproduct.

• Temperature Control: Moderate heating provides the necessary activation energy for the reaction without causing significant degradation of the starting materials or product.

Sources

• 1. researchgate.net [researchgate.net]
• 2. A comprehensive derivative synthesis method for development of new antimicrobial drugs – Hokkaido University [global.hokudai.ac.jp]
• 3. ptfarm.pl [ptfarm.pl]
• 5. Fluoroquinolones Hybrid Molecules as Promising Antibacterial Agents in the Fight against Antibacterial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. urology-textbook.com [urology-textbook.com]
• 7. mdpi.com [mdpi.com]
• 8. Mechanisms of action of antimicrobials: focus on fluoroquinolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. WO2004069825A1 - Synthesis of gatifloxacin - Google Patents [patents.google.com]

scale-up synthesis of 2,5-Difluoro-3-methoxybenzoic acid

This Application Note and Protocol details the scale-up synthesis of 2,5-Difluoro-3-methoxybenzoic acid .

Part 1: Strategic Analysis & Route Selection

Target Analysis

• Compound: 2,5-Difluoro-3-methoxybenzoic acid[1]

• CAS: 178974-97-5 (Note: This CAS is often associated with the 2,4-isomer in some databases; chemically, the structure discussed here is the 2,5-difluoro-3-methoxy isomer).

• Core Challenge: Installing three substituents (COOH, OMe, F) on the benzene ring with precise regiocontrol. The primary difficulty is distinguishing between the two fluorine atoms to selectively introduce the methoxy group at the 3-position.

Retrosynthetic Evaluation

We evaluated three potential synthetic routes. The Nitration Route is selected for scale-up due to its superior regiocontrol and safety profile compared to organolithium methods.

• Route A: Lithiation of 2,5-Difluoroanisole (REJECTED)

  • Strategy: Direct lithiation of 1,4-difluoro-2-methoxybenzene followed by carboxylation.

  • Failure Mode: Literature indicates that lithiation of 2,5-difluoroanisole occurs preferentially at the C6 position (between the methoxy and fluorine groups) rather than the desired C3 position. This yields the wrong isomer (3,6-difluoro-2-methoxybenzoic acid).

  • Verdict: Unsuitable for this specific isomer.

• Route B: Nucleophilic Aromatic Substitution (SnAr) (HIGH RISK)

  • Strategy: Reaction of 3-bromo-2,5-difluorobenzoic acid with methoxide.

  • Failure Mode: The fluorine at position 2 is highly activated (ortho to COOH). Treatment with methoxide is likely to displace the fluorine (SnAr) rather than the bromine, leading to defluorination.

  • Verdict: Poor chemoselectivity.

• Route C: Directed Nitration of 2,5-Difluorobenzoic Acid (SELECTED)

  • Strategy: Nitration of commercially available 2,5-difluorobenzoic acid.

  • Mechanism: The Carboxyl group (meta-director) and the C2-Fluorine (ortho-director) cooperatively activate the C3 position .

  • Scalability: Uses standard unit operations (nitration, reduction, diazotization) compatible with standard glass-lined reactors. Avoids cryogenic conditions (-78 °C).[2]

Part 2: Detailed Experimental Protocol

Step 1: Regioselective Nitration

Objective: Synthesize 2,5-Difluoro-3-nitrobenzoic acid.

• Reagents: 2,5-Difluorobenzoic acid (1.0 equiv), Fuming HNO₃ (1.5 equiv), Conc. H₂SO₄ (Solvent/Catalyst).

• Equipment: Jacketed Glass Reactor (Type AE), Scrubber for NOx fumes.

Protocol:

• Charge concentrated H₂SO₄ (5 vol) to the reactor and cool to 0–5 °C.

• Add 2,5-Difluorobenzoic acid portion-wise, maintaining internal temperature <10 °C. Stir until dissolved.

• Prepare a mixture of Fuming HNO₃ and H₂SO₄ (Nitrating acid).

• Dose the Nitrating acid slowly over 2–3 hours. Critical Process Parameter (CPP): Maintain temperature between 0–5 °C. Exotherms >15 °C may lead to dinitration or defluorination.

• Stir at 10 °C for 4 hours. Monitor by HPLC (Target: <2% Starting Material).

• Quench by pouring the reaction mixture slowly onto crushed ice/water (10 vol).

• Isolate the precipitated solid via filtration. Wash with cold water until pH > 4.

• Dry in a vacuum oven at 45 °C.

  • Yield: ~85-90%

  • Appearance: Pale yellow solid.

Step 2: Reduction of Nitro Group

Objective: Synthesize 3-Amino-2,5-difluorobenzoic acid.

• Reagents: Nitro-intermediate, H₂ (gas), Pd/C (5% loading), Methanol.

• Equipment: Hydrogenation Autoclave (Hastelloy or SS316).

Protocol:

• Charge Nitro-intermediate and Methanol (10 vol) to the autoclave.

• Add Pd/C catalyst (5 wt% relative to substrate) as a slurry in water/methanol (to prevent ignition).

• Inert the vessel with Nitrogen (3x), then Hydrogen (3x).

• Pressurize to 3–5 bar H₂ and heat to 40 °C.

• Stir until H₂ uptake ceases (approx. 6–10 hours).

• Filter hot through Celite to remove catalyst.

• Concentrate the filtrate to dryness or use the solution directly in the next step.

  • Yield: ~90-95%

Step 3: Sandmeyer Hydroxylation

Objective: Synthesize 2,5-Difluoro-3-hydroxybenzoic acid.

• Reagents: Amino-intermediate, NaNO₂, H₂SO₄ (aq), Urea (scavenger).

• Equipment: Glass-lined reactor.[3]

Protocol:

• Suspend the Amino-intermediate in 10% H₂SO₄ (aq) (8 vol). Cool to 0–5 °C.

• Dose NaNO₂ solution (1.1 equiv in water) sub-surface over 1 hour.

  • CPP: Keep T < 5 °C.

• Stir for 1 hour. Destroy excess nitrite with Urea (check with starch-iodide paper).

• Hydrolysis: Prepare a separate vessel with 20% H₂SO₄ and heat to 90–100 °C.

• Transfer the cold diazonium salt solution slowly into the hot acid solution.

  • Note: Nitrogen gas evolution will be vigorous. Control addition rate to manage foaming.

• Cool to room temperature. The product may precipitate; otherwise, extract with Ethyl Acetate.

• Purify via recrystallization from water/ethanol if necessary.

  • Yield: ~70-75%

Step 4: O-Methylation and Saponification

Objective: Synthesize 2,5-Difluoro-3-methoxybenzoic acid.

• Reagents: Hydroxy-intermediate, Dimethyl Sulfate (DMS) or Methyl Iodide, K₂CO₃, Acetone.

• Equipment: Standard Reactor.

Protocol:

• Dissolve 2,5-Difluoro-3-hydroxybenzoic acid in Acetone (10 vol).

• Add K₂CO₃ (2.5 equiv).

• Dose Dimethyl Sulfate (2.2 equiv). Safety: DMS is highly toxic; use closed system.

  • Note: This will methylate both the Hydroxyl group and the Carboxylic Acid (forming the methyl ester).

• Reflux for 4–6 hours until conversion is complete.

• Solvent Swap: Distill off Acetone, add Methanol/Water.

• Saponification: Add NaOH (3 equiv) and heat to 50 °C to hydrolyze the methyl ester back to the acid.

• Workup: Acidify with HCl to pH 1–2. The product, 2,5-Difluoro-3-methoxybenzoic acid , will precipitate.

• Filtration & Drying: Filter and dry at 50 °C.

Part 3: Process Visualization

Retrosynthetic Logic & Route Comparison

The following diagram illustrates why the Nitration route was chosen over the Lithiation route.

Caption: Comparative analysis showing the regiochemical failure of the lithiation route versus the successful cooperative directing effects in the nitration route.

Process Flowchart

Caption: Step-by-step unit operations for the scale-up synthesis.

Part 4: Quality Control & Safety

Critical Process Parameters (CPPs)

Step	Parameter	Specification	Rationale
Nitration	Temperature	0 – 5 °C	Prevent dinitration and thermal runaway.
Nitration	Addition Rate	> 2 hours	Control exotherm accumulation.
Hydrolysis	Temperature	> 90 °C	Ensure complete conversion of diazonium salt to phenol.
Methylation	pH	> 10	Ensure complete deprotonation of phenol for efficient methylation.

Safety Hazards

• Fuming Nitric Acid: Strong oxidizer. Incompatible with organic solvents (acetone, methanol). Use only in the nitration step with H₂SO₄.

• Diazonium Salts: Potentially explosive if dried. Never isolate the dry diazonium salt; process immediately in solution.

• Dimethyl Sulfate: Genotoxic/Carcinogenic. Use a closed loop system and neutralize waste streams with ammonia or NaOH.

Analytical Specifications

• HPLC Purity: > 98.0% (Area %).

• Regioisomer Content: < 0.5% (Check for 4-nitro or 6-nitro isomers from Step 1).

• Appearance: White to off-white crystalline powder.

• ¹H NMR (DMSO-d₆): Distinctive singlets/multiplets. The proton at C4 (between F and F/H) and C6 will show specific coupling constants (

  ) confirming the 2,5-F pattern.

References

• Regioselectivity of Lithiation: Schlosser, M., et al. "Long-Range Effects in the Metalation/Boronation of Functionalized 1,4-Difluorobenzenes." Eur. J. Org. Chem., 2006. (Confirming C6 lithiation preference).

• Nitration of Difluorobenzoic Acids: "Process for the preparation of fluoro-nitro-benzoic acids." US Patent 5,282,703 (General methodology for nitration of deactivated aromatics).[4]

• Sandmeyer Hydroxylation: "Synthesis of phenols from diazonium salts." Organic Syntheses, Coll.[5] Vol. 3, p.130. (Standard protocol adaptation).

• Safety of Organolithiums: "A Protocol for Safe Lithiation Reactions." J. Vis.[3][6] Exp., 2016.[3][6] (Reference for why the Nitration route is safer for scale-up).

Sources

• 1. 2,5-difluoro-3-methoxybenzoic acid [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. Buy 3,5-Dibromo-2,4,6-trifluorobenzoic acid | 1951439-80-7 [smolecule.com]
• 6. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Comprehensive Guide to the Recrystallization of 2,5-Difluoro-3-methoxybenzoic Acid

Abstract

This technical guide provides a detailed protocol for the purification of 2,5-Difluoro-3-methoxybenzoic acid via recrystallization. The document outlines the fundamental principles of solvent selection based on the physicochemical properties of the target molecule. It presents a systematic approach to choosing an appropriate single-solvent or mixed-solvent system. A step-by-step experimental protocol, a visual workflow diagram, and a troubleshooting guide are included to equip researchers, scientists, and drug development professionals with the necessary tools for achieving high-purity crystalline material.

Introduction to Recrystallization for Aryl Carboxylic Acids

2,5-Difluoro-3-methoxybenzoic acid is a substituted aromatic carboxylic acid, a class of compounds that serve as crucial building blocks in medicinal chemistry and materials science. The purity of such intermediates is paramount, as impurities can adversely affect reaction yields, downstream product quality, and biological activity.

Recrystallization is a powerful and widely used technique for the purification of solid organic compounds.[1][2][3] The underlying principle relies on the differential solubility of the target compound and its impurities in a chosen solvent or solvent system at varying temperatures. An ideal recrystallization process involves dissolving the impure solid in a minimal amount of a hot solvent, followed by slow cooling to induce the formation of a crystalline lattice.[3][4] As the highly ordered crystal structure forms, it selectively incorporates molecules of the target compound, excluding impurities which remain in the surrounding solution (mother liquor).[3]

This guide explains the causal relationship between the molecular structure of 2,5-Difluoro-3-methoxybenzoic acid and its solubility behavior, providing a logical framework for selecting and optimizing a recrystallization solvent.

Physicochemical & Safety Profile

A thorough understanding of the compound's properties is essential for safe handling and successful protocol development.

Property	Value	Reference
Molecular Formula	C₈H₆F₂O₃
Molecular Weight	188.13 g/mol
Appearance	White to off-white solid/powder	[5]
Hazards	Causes skin and serious eye irritation. May cause respiratory irritation.	[6][7]

Safety Precautions: Always handle 2,5-Difluoro-3-methoxybenzoic acid in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust and contact with skin and eyes.

The Solvent Selection Strategy: A Rationale-Driven Approach

The choice of solvent is the most critical parameter in recrystallization.[8][9] An ideal solvent should exhibit high solubility for the target compound at elevated temperatures and low solubility at ambient or cold temperatures.[8][9] This differential ensures maximum recovery of the purified product upon cooling.

The structure of 2,5-Difluoro-3-methoxybenzoic acid features:

• A polar carboxylic acid group (-COOH), capable of hydrogen bonding.

• A moderately polar methoxy group (-OCH₃).

• A largely non-polar difluorinated benzene ring.

Based on the "like dissolves like" principle, solvents with moderate to high polarity are expected to be good candidates.[8][9] The presence of fluorine atoms increases lipophilicity compared to non-fluorinated benzoic acid.[5]

Single-Solvent Systems

For a single-solvent system, the compound should be sparingly soluble at room temperature but readily soluble when heated.

• Alcohols (Methanol, Ethanol): These polar, protic solvents can hydrogen bond with the carboxylic acid group, suggesting good solubility. The solubility of similar methoxybenzoic acids is high in alcohols.[10][11] They are often excellent candidates for recrystallizing aromatic acids.

• Water: Due to the hydrophobic nature of the difluorinated aromatic ring, solubility in cold water is expected to be low. However, the carboxylic acid group allows for significantly increased solubility in hot water, a property often exploited for purifying benzoic acid itself.[3][4]

• Toluene: This non-polar aromatic solvent may be effective, particularly for removing more polar impurities. Aromatic compounds often crystallize well from toluene.[12]

• Ethyl Acetate: A moderately polar solvent that is a good choice for many organic compounds.[12]

Mixed-Solvent Systems (Solvent/Anti-Solvent)

A mixed-solvent system is employed when no single solvent provides the ideal solubility profile. This involves dissolving the compound in a "good" solvent (in which it is highly soluble) and then adding a "poor" or "anti-solvent" (in which it is sparingly soluble) until the solution becomes cloudy (the saturation point). Gentle heating redissolves the solid, and slow cooling then promotes crystallization.[8]

• Ethanol/Water: A classic and highly effective pair. The compound is dissolved in a minimum of hot ethanol, and hot water is added dropwise as the anti-solvent until turbidity is observed.

• Toluene/Hexanes: A suitable pair for less polar compounds. The compound is dissolved in hot toluene, and hexanes are added as the anti-solvent.[13]

Qualitative Solubility Prediction

The following table provides a prediction of solubility to guide initial solvent screening experiments.

Solvent	Polarity	Boiling Point (°C)	Predicted Solubility at Room Temp	Predicted Solubility at Elevated Temp	Rationale
Water	High	100	Low	Moderate to High	Good for creating a large solubility differential.[3][4]
Ethanol	High	78	Moderate	High	Excellent general-purpose solvent for polar organics.[12]
Methanol	High	65	Moderate to High	Very High	May be too good a solvent, leading to lower recovery.[14]
Toluene	Low	111	Low	Moderate	Good for less polar compounds; high boiling point.[15]
Ethyl Acetate	Medium	77	Moderate	High	Versatile solvent for a range of polarities.[12]
Hexanes	Low	69	Very Low	Low	Likely to be a poor solvent; useful as an anti-solvent.[12]

Experimental Protocols

The following protocols are designed as a starting point. The optimal solvent volumes and temperatures should be determined empirically for each specific batch of material.

Protocol 1: Single-Solvent Recrystallization (Example: Ethanol)

• Dissolution: Place the crude 2,5-Difluoro-3-methoxybenzoic acid (e.g., 1.0 g) into an Erlenmeyer flask of appropriate size (e.g., 50 mL). Add a magnetic stir bar.

• Solvent Addition: Add a small volume of ethanol (e.g., 5-10 mL) to the flask. Place the flask on a stirrer hotplate and begin heating to a gentle boil while stirring.

• Achieve Saturation: Continue adding ethanol dropwise from a pipette until all the solid has just dissolved. It is critical to use the minimum amount of hot solvent required to achieve a saturated solution.[3] If insoluble impurities are present, do not add excessive solvent in an attempt to dissolve them.

• (Optional) Hot Filtration: If colored impurities are present, remove the flask from the heat, allow it to cool slightly, and add a spatula tip of activated charcoal. Reheat to boiling for a few minutes. If insoluble particulate impurities are present, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask to prevent premature crystallization.[8][9]

• Crystallization: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[4]

• Induce Further Crystallization: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the yield of crystals.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[9]

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold ethanol to remove any residual mother liquor.

• Drying: Allow the crystals to dry on the filter funnel under vacuum. For final drying, transfer the crystals to a watch glass and dry in a vacuum oven at a moderate temperature.

Protocol 2: Mixed-Solvent Recrystallization (Example: Ethanol/Water)

• Dissolution: Place the crude solid in an Erlenmeyer flask and dissolve it in the minimum amount of hot ethanol, following steps 1-3 of Protocol 1.

• Anti-Solvent Addition: While keeping the solution hot, add hot water dropwise until the solution becomes persistently cloudy (turbid). This indicates the point of saturation.

• Clarification: Add a few more drops of hot ethanol until the solution just becomes clear again.

• Crystallization, Isolation, and Drying: Follow steps 5-9 from Protocol 1. The wash solvent in step 8 should be a cold mixture of ethanol and water in the same approximate ratio used for the crystallization.

Visual Workflow for Recrystallization

The following diagram illustrates the key decision points and steps in the recrystallization process.

Caption: A flowchart of the key steps in a typical recrystallization protocol.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Oiling Out	The melting point of the solid is lower than the boiling point of the solvent. / The solution is cooling too rapidly. / The solution is supersaturated.	Reheat the solution to dissolve the oil. Add more solvent and allow it to cool more slowly. Add a seed crystal.
No Crystals Form	Too much solvent was used. / The solution is not sufficiently supersaturated.	Boil off some of the solvent to increase concentration and allow to cool again. Scratch the inside of the flask with a glass rod at the liquid's surface. Add a seed crystal of the pure compound.
Low Recovery	Too much solvent was used. / The crystals were washed with solvent that was not cold. / Premature crystallization during hot filtration.	Ensure minimum solvent volume is used. Always use ice-cold solvent for washing. Ensure filtration apparatus is pre-heated.
Colored Product	Colored impurities were not removed.	Repeat the recrystallization, adding activated charcoal to the hot solution before filtration.

References

• Chempedia. (n.d.). General procedures for the purification of Carboxylic acids. LookChem. Retrieved from [Link]

• Witt, E. R. (1972). U.S. Patent No. 3,654,351. Washington, DC: U.S. Patent and Trademark Office.
• Sheppard, R. D., et al. (2015). U.S. Patent No. 9,233,905. Washington, DC: U.S. Patent and Trademark Office.
• Williamson, K. L., & Masters, K. M. (2011). Macroscale and Microscale Organic Experiments (6th ed.). Cengage Learning. (General principles reflected in search result: )

• University of California, Irvine. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

• University of Missouri–St. Louis. (n.d.). Recrystallization of Benzoic Acid. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Experiment 3: Recrystallization. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 76339, 2,5-Difluorobenzoic acid. PubChem. Retrieved from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3611682, 2,3-Difluoro-4-methoxybenzoic acid. PubChem. Retrieved from [Link]

• Le-Goff, R., et al. (2015). European Patent No. EP2952237A1. European Patent Office.

• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros. Retrieved from [Link]

• ResearchGate. (n.d.). RECRYSTALLIZATION. Retrieved from [Link]

• Studocu. (n.d.). PW 2: Purification of benzoic acid by recrystallization. Retrieved from [Link]

• Pahlavan, M. (n.d.). EXPERIMENT 4 - Purification - Recrystallization of Benzoic acid. Houston Community College. Retrieved from [Link]

• Wang, Y., et al. (2021). Measurement and correlation of the solubility of 3-methoxybenzoic acid in fourteen mono-solvents at temperatures from 278.15 K to 323.15 K. The Journal of Chemical Thermodynamics, 161, 106511. Retrieved from [Link]

• Scribd. (2015, January 12). Solubility of Benzoic Acid in Organic Solvents. Retrieved from [Link]

Sources

• 1. elearning.univ-mila.dz [elearning.univ-mila.dz]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. hi-static.z-dn.net [hi-static.z-dn.net]
• 4. westfield.ma.edu [westfield.ma.edu]
• 5. CAS 319-60-8: 3,5-Difluoro-4-methoxybenzoic acid [cymitquimica.com]
• 6. 2,5-Difluorobenzoic acid | C7H4F2O2 | CID 76339 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2,3-Difluoro-4-methoxybenzoic acid | C8H6F2O3 | CID 3611682 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. rubingroup.org [rubingroup.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Reagents & Solvents [chem.rochester.edu]
• 13. reddit.com [reddit.com]
• 14. people.chem.umass.edu [people.chem.umass.edu]
• 15. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]

Technical Notes & Optimization

Technical Support Center: Solubility of 2,5-Difluoro-3-methoxybenzoic Acid

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2,5-Difluoro-3-methoxybenzoic acid. We address common questions and troubleshooting scenarios related to its solubility in dimethyl sulfoxide (DMSO) and water, providing both theoretical understanding and practical, field-proven protocols.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of 2,5-Difluoro-3-methoxybenzoic acid in DMSO?

Due to its chemical properties, 2,5-Difluoro-3-methoxybenzoic acid is expected to have high solubility in DMSO. DMSO is a powerful, polar aprotic solvent capable of dissolving an extremely wide range of both polar and nonpolar compounds.[1][2][3][4] This versatility makes it a standard solvent for creating high-concentration stock solutions in drug discovery and high-throughput screening programs.[3][5] While specific quantitative data for this particular compound is not readily published, its structure aligns with compounds that are typically highly soluble in DMSO.

However, challenges can still arise. If you encounter issues, consider the following:

• Water Content: DMSO is highly hygroscopic. Absorbed water can reduce the solubility of hydrophobic compounds. Always use anhydrous, high-purity DMSO and store it properly in a desiccated environment.

• Compound Purity: Impurities in your compound batch can affect its dissolution characteristics.

• Metastable Solutions: Rapidly dissolving a large amount of compound can create a supersaturated, metastable solution that may precipitate over time, especially with temperature fluctuations.[6][7]

Q2: What is the expected solubility of 2,5-Difluoro-3-methoxybenzoic acid in water or aqueous buffers?

The solubility of 2,5-Difluoro-3-methoxybenzoic acid in water is expected to be low but highly pH-dependent . This is due to the competing structural features of the molecule:

• Insolubility Factors: The aromatic benzene ring and the lipophilic fluorine atoms create a hydrophobic character, which limits solubility in polar water.[8][9] As the carbon chain or ring structure of a carboxylic acid increases, its water solubility tends to decrease.[9][10]

• Solubility Factors: The carboxylic acid group can participate in hydrogen bonding with water, which promotes solubility.[10]

The most critical factor is the ionization state of the carboxylic acid group.

• At low pH (acidic conditions): The carboxylic acid will be in its neutral, protonated form (-COOH). This form is less polar and therefore has lower aqueous solubility.[11]

• At high pH (basic conditions): Above its pKa, the carboxylic acid will be deprotonated to form a carboxylate salt (-COO⁻). This ionized form is significantly more polar and will exhibit much higher aqueous solubility.[12][13][14]

Therefore, to dissolve this compound in an aqueous medium, you will likely need to adjust the pH to be above its pKa, effectively converting it into a more soluble salt.

Q3: What is the difference between kinetic and thermodynamic solubility, and why is it critical for my experiments?

Understanding this distinction is crucial for data reproducibility and relevance.[6][7]

• Kinetic Solubility is measured by dissolving a compound in an organic solvent (like DMSO) and then diluting this stock into an aqueous buffer until precipitation occurs.[15][16] It measures the concentration at which a compound falls out of a supersaturated solution and is highly dependent on the experimental method (e.g., dilution rate, mixing time).[17] It is a non-equilibrium measurement often used in high-throughput screening for a rapid assessment.[18][19]

• Thermodynamic Solubility (or equilibrium solubility) is the true saturation concentration of a compound in a solvent at equilibrium.[6][15] It is determined by adding an excess of the solid compound to the solvent, shaking for an extended period (e.g., 24-72 hours) to allow the solution to reach equilibrium with the undissolved solid, and then measuring the concentration in the filtered supernatant.[16] This is the gold-standard measurement for pre-formulation and development.

Why it matters: A kinetic measurement can easily overestimate the true solubility because it starts from a high-energy dissolved state (in DMSO) and can form a temporary, supersaturated aqueous solution.[15] Relying on overestimated kinetic solubility can lead to compound precipitation in your assay plates, causing inconsistent and unreliable biological data.

Feature	Kinetic Solubility	Thermodynamic Solubility
Definition	Concentration at which a compound precipitates from a supersaturated solution.[15][16]	Maximum concentration of a dissolved solute at equilibrium.[6][7]
Method	Dilution of DMSO stock into aqueous buffer.	Shake-flask method with excess solid.[16]
Time Scale	Fast (minutes to hours).	Slow (24-72 hours).[16]
State	Non-equilibrium, often supersaturated.[6][7]	True equilibrium.
Typical Use	Early-stage discovery, high-throughput screening.[17]	Pre-formulation, lead optimization, development.[17]
Value	Typically higher than thermodynamic solubility.	The "true" solubility value.

Troubleshooting Guide & Advanced Protocols

Q4: My compound won't dissolve in my aqueous assay buffer. What steps should I take?

This is a common challenge for aromatic carboxylic acids. Follow this systematic approach to troubleshoot and achieve dissolution.

Caption: Troubleshooting workflow for aqueous insolubility.

Causality Explained:

• Preparation Method: Directly adding a hydrophobic solid to water is kinetically challenging. Starting from a DMSO stock provides the molecule in a high-energy, solvated state, making subsequent dissolution in buffer easier, but risks precipitation if the kinetic solubility limit is exceeded.

• pH Adjustment: The primary driver of aqueous solubility for this compound is the deprotonation of its carboxylic acid group. By raising the pH to at least 2 units above the compound's pKa (a typical pKa for benzoic acids is ~4.2, but fluorination can lower it), you ensure >99% of the compound is in the highly soluble carboxylate salt form. This is the most effective first step.[11][12]

• Concentration Check: Even under optimal pH, every compound has a finite thermodynamic solubility limit. If you are trying to prepare a solution that exceeds this concentration, it will not fully dissolve.

• Co-solvents: If pH adjustment is insufficient or not viable for your experimental system, a small amount of a water-miscible organic co-solvent can be used. This works by reducing the overall polarity of the solvent system, making it more favorable for the hydrophobic portions of the molecule. This should be a last resort, as co-solvents can impact biological assays.

Experimental Protocols

Protocol 1: Determination of Maximum Solubility in DMSO

This protocol determines the equilibrium solubility of 2,5-Difluoro-3-methoxybenzoic acid in DMSO at room temperature.[20]

Caption: Workflow for determining thermodynamic solubility in DMSO.

Methodology Details:

• Preparation: Use a calibrated analytical balance for accurate mass. Ensure the DMSO is anhydrous to prevent water from affecting the measurement.

• Equilibration: Creating a slurry with excess, undissolved solid is essential for ensuring the final solution is truly saturated and at thermodynamic equilibrium.[6][16] 24 hours is a standard equilibration time.

• Analysis: Centrifugation separates the saturated solution from the excess solid. The supernatant must be carefully removed without disturbing the pellet. Subsequent analysis by a validated quantitative method like HPLC provides the final concentration, which represents the maximum solubility.

Protocol 2: Shake-Flask Method for Thermodynamic Aqueous Solubility

This is the definitive method for determining the true equilibrium solubility in an aqueous buffer.[16][18]

Step-by-Step Methodology:

• Prepare Buffer: Make the aqueous buffer of desired pH (e.g., Phosphate-Buffered Saline, pH 7.4).

• Add Excess Compound: Add an excess amount of solid 2,5-Difluoro-3-methoxybenzoic acid to a glass vial (e.g., 2-5 mg per mL of buffer). The exact mass should be recorded, but the key is to have visible, undissolved solid throughout the experiment.

• Equilibrate: Seal the vial and place it on a shaker or rotator at a controlled temperature (e.g., 25°C or 37°C) for 24-72 hours. The long incubation ensures the dissolution process reaches equilibrium.

• Phase Separation: Allow the vial to stand undisturbed for at least 1 hour to let the solid settle. For a more complete separation, centrifuge the vial at high speed (>14,000 g) for 15 minutes.

• Sample Collection: Carefully withdraw a known volume of the clear supernatant. Do not disturb the solid pellet. For best results, filter the supernatant through a low-binding 0.22 µm filter (e.g., PVDF) to remove any remaining microparticulates.

• Quantification: Dilute the filtered supernatant with an appropriate solvent (e.g., acetonitrile or methanol) and determine the compound's concentration using a validated analytical method (e.g., HPLC-UV, LC-MS) against a standard curve. This concentration is the thermodynamic solubility.

References

• Alsenz, J., & Kansy, M. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review.
• Wikipedia contributors. (2024). Dimethyl sulfoxide. Wikipedia, The Free Encyclopedia.
• Zupec, M. E., & Wrenn, S. P. (2001). Effect of pH and temperature on the solubility of a surface active carboxylic acid. PubMed.
• Avdeef, A. (2015). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies.
• Oreate AI. (2026). Understanding the Solubility of Benzoic Acid in Water.
• Alsenz, J., & Kansy, M. (2014). Thermodynamic vs. kinetic solubility: Knowing which is which.
• Prajapati, A. K., et al. (2017). EFFECT OF ACIDIC, NEUTRAL AND BASIC pH ON SOLUBILITY AND PARTITION-COEFFICIENT OF BENZOIC ACID BETWEEN WATER-BENZENE SYSTEM. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH.
• Physics Forums. (2023). Understanding the Effect of pH on Benzoic Acid Solubility.
• Di Pietro, O., et al. (2025).
• Oprisiu, I., & Tetko, I. V. (2024). Kinetic solubility: Experimental and machine-learning modeling perspectives. PubMed.
• Raytor. (2026).
• APHARMARI. (2026).
• Prajapati, A. K., et al. (2021). A pH EFFECT ON BENZOIC ACID SOLUBILIZATION AND THEIR PARTITIONING (K)
• Fengqi You. (2024).
• American Chemical Society. (2021). Dimethyl sulfoxide. ACS.org.
• Cheméo. (n.d.). Chemical Properties of m-Methoxybenzoic acid, 3,5-difluorophenyl ester.
• University of Colorado Boulder. (n.d.).
• Sigma-Aldrich. (n.d.). 2,5-difluoro-3-methoxybenzoic acid.
• PubChem. (n.d.). 2,3-Difluoro-4-methoxybenzoic acid.
• CymitQuimica. (n.d.). CAS 319-60-8: 3,5-Difluoro-4-methoxybenzoic acid.
• BenchChem. (2025). Application Notes and Protocols for Determining the Solubility of Novel Compounds in DMSO for In Vitro Assays.
• Singhvi, G., et al. (2012). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry.
• ChemScene. (n.d.). 178974-97-5 | 2,4-Difluoro-3-methoxybenzoic acid.
• Echemi. (2022).
• Echemi. (n.d.).
• Pass My Exams. (n.d.).
• Chem-Impex. (n.d.). 2,4-Difluoro-3-methoxybenzoic acid.
• Fluorochem. (2024).
• Thermo Fisher Scientific. (2025).
• Fisher Scientific. (2025).
• Reddit. (2019).
• Quora. (2016). How does the solubility of carboxylic acids in water decrease with increase in molecular mass?.
• Ghasemi, F., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. MDPI.
• Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds.
• Sigma-Aldrich. (2014).
• Inventiva Pharma. (n.d.).
• Thermo Scientific Chemicals. (n.d.). 2,4-Difluoro-3-methoxybenzoic acid, 98+%.
• Reddit. (2023). Why is 4-methoxybenzoic acid so insoluble in water (0.3g/L) vs phenol (83g/L) if it has more polar groups per carbon?. r/OrganicChemistry.
• U.S. Environmental Protection Agency. (2025). 3,6-Difluoro-2-methoxybenzoic acid Properties.
• Gaylord Chemical Company, L.L.C. (n.d.). Dimethyl Sulfoxide (DMSO)
• PubChemLite. (n.d.). 2,4-difluoro-3-methoxybenzoic acid (C8H6F2O3).
• University of North Texas Digital Library. (2013). IUPAC-NIST Solubility Data Series. 99. Solubility of Benzoic Acid and Substituted Benzoic Acids in Both Neat Organic Solvents and Aqueous-Organic Mixtures.

Sources

• 1. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 2. Unveiling the Solvent Effect: DMSO Interaction with Human Nerve Growth Factor and Its Implications for Drug Discovery [mdpi.com]
• 3. DMSO as Pharmaceutical Solvent: Applications in Drug Formulation and Manufacturing | Aure Chemical [aurechem.com]
• 4. ptacts.uspto.gov [ptacts.uspto.gov]
• 5. Innovative Applications of DMSO - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. researchgate.net [researchgate.net]
• 8. CAS 319-60-8: 3,5-Difluoro-4-methoxybenzoic acid [cymitquimica.com]
• 9. quora.com [quora.com]
• 10. passmyexams.co.uk [passmyexams.co.uk]
• 11. physicsforums.com [physicsforums.com]
• 12. Effect of pH and temperature on the solubility of a surface active carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ijpsr.com [ijpsr.com]
• 14. web.mnstate.edu [web.mnstate.edu]
• 15. dissolutiontech.com [dissolutiontech.com]
• 16. raytor.com [raytor.com]
• 17. Kinetic solubility: Experimental and machine-learning modeling perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. asianpubs.org [asianpubs.org]
• 19. inventivapharma.com [inventivapharma.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: HPLC Purification of 2,5-Difluoro-3-methoxybenzoic Acid

Welcome to the technical support guide for the purification of 2,5-Difluoro-3-methoxybenzoic acid using High-Performance Liquid Chromatography (HPLC). This resource, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during the purification process. As Senior Application Scientists, we have structured this guide to not only offer solutions but also to explain the underlying chemical principles, ensuring robust and reproducible results.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the setup and optimization of HPLC methods for 2,5-Difluoro-3-methoxybenzoic acid.

Q1: What is the best starting point for column and mobile phase selection for this compound?

A1: For 2,5-Difluoro-3-methoxybenzoic acid, a reversed-phase (RP) separation is the most effective approach.

• Column: A C18-bonded silica column is the standard choice and offers a good balance of hydrophobicity and retention.[1] Start with a high-purity, end-capped C18 column (e.g., 5 µm particle size, 4.6 mm ID x 150 or 250 mm length) to minimize peak tailing from silanol interactions.[2][3]

• Mobile Phase: The mobile phase should consist of a mixture of an organic modifier and an acidic aqueous phase.[4]

  • Organic: Acetonitrile (ACN) is generally preferred over methanol for aromatic acids as it often provides sharper peaks and lower backpressure.[4]

  • Aqueous: Acidified water is crucial. Start with 0.1% Trifluoroacetic Acid (TFA) or 0.1% Formic Acid (FA) in HPLC-grade water. The acid serves two primary purposes: it protonates the carboxylic acid group of your analyte, rendering it more nonpolar and increasing its retention on the C18 phase, and it suppresses the ionization of residual silanol groups on the silica packing, which prevents peak tailing.[2]

A good starting gradient for method development would be 10-95% Acetonitrile (with 0.1% acid) vs. Water (with 0.1% acid) over 20-30 minutes.

Q2: How do I prepare my crude 2,5-Difluoro-3-methoxybenzoic acid sample for HPLC injection?

A2: Proper sample preparation is critical to avoid issues like column plugging, poor peak shape, and system contamination.

• Solubility Testing: First, determine the solubility of your crude material. 2,5-Difluoro-3-methoxybenzoic acid is an organic acid and may have limited solubility in highly aqueous solutions. It is often soluble in organic solvents like methanol, acetonitrile, or DMSO.

• Solvent Choice: Whenever possible, dissolve your sample in a solvent that is chromatographically weaker than or identical to the initial mobile phase conditions. Injecting a sample dissolved in a very strong solvent (like pure DMSO or DMF) can cause significant peak distortion. If you must use a strong solvent to dissolve the sample, keep the injection volume as small as possible.[5] A mixture of Acetonitrile/Water (50:50) is often a good starting point.

• Filtration: Always filter your sample solution through a 0.45 µm or 0.22 µm syringe filter (PTFE or other chemically compatible membrane) before injection. This removes particulates that can block the column frit, leading to high backpressure and column failure.[6]

Q3: What detection wavelength should I use?

A3: Benzoic acid and its derivatives typically have strong UV absorbance due to the aromatic ring. For a similar compound, 2,4,5-trifluorobenzoic acid, a detection wavelength of 272 nm was found to be optimal.[7] It is recommended to run a UV-Vis spectrum of your purified compound or use a photodiode array (PDA) detector during an initial run to determine the wavelength of maximum absorbance (λ-max) for the highest sensitivity. A wavelength between 254 nm and 280 nm is a likely effective range.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your purification runs.

Problem: My peak is tailing severely.

This is the most common issue for acidic compounds like 2,5-Difluoro-3-methoxybenzoic acid.

• Diagram of the Problem:

  Caption: Ideal Gaussian peak vs. a tailing peak.

• Possible Cause 1: Secondary Silanol Interactions.

  • Explanation: The silica backbone of reversed-phase columns has residual silanol groups (-Si-OH). At mid-range pH, these groups can become ionized (-Si-O⁻) and interact ionically with any unprotonated analyte, causing a portion of the analyte molecules to lag behind the main peak, resulting in tailing.[2]

  • Solution:

    • Decrease Mobile Phase pH: Ensure your mobile phase is sufficiently acidic. Using 0.1% TFA (pKa ~0.5) will create a very low pH environment (~pH 2), fully protonating both the analyte's carboxylic acid group and the column's silanol groups, thus eliminating this secondary interaction.[8] Formic acid (pKa ~3.75) is also effective.

    • Increase Buffer Strength: If using a buffer instead of a simple acid, increasing its concentration can help mask the silanol sites more effectively.[2]

• Possible Cause 2: Column Overload.

  • Explanation: Injecting too much sample mass onto the column can saturate the stationary phase, leading to a distorted, tailing peak shape known as concentration overload.[9][10]

  • Solution:

    • Reduce Sample Concentration: Dilute your sample and reinject. If the peak shape improves, you were likely overloading the column.

    • Scale Up: If you need to purify a large amount, you must move to a larger diameter preparative column, which has a higher loading capacity.[10][11]

Problem: I am seeing split or shouldering peaks.

• Possible Cause 1: Sample Solvent Incompatibility.

  • Explanation: If the sample is dissolved in a solvent significantly stronger than the mobile phase (e.g., 100% Acetonitrile or DMSO when the starting mobile phase is 95% water), the sample doesn't properly "band" at the top of the column. Instead, it travels down the column in the strong solvent plug, leading to broadening and splitting.[12]

  • Solution:

    • Re-dissolve the sample: Prepare the sample in a solvent as close to the initial mobile phase composition as possible.

    • Reduce Injection Volume: If solubility is an issue, use the stronger solvent but inject a much smaller volume.

• Possible Cause 2: Column Contamination or Void.

  • Explanation: A build-up of particulate matter on the column inlet frit or a void (a collapsed area of the packing material at the head of the column) can create alternative flow paths for the sample, resulting in a split peak.[12]

  • Solution:

    • Use a Guard Column: A guard column is a small, disposable column placed before the main analytical/preparative column to catch particulates and strongly retained impurities.

    • Reverse and Flush: Disconnect the column from the detector, reverse the flow direction, and flush with a strong solvent (like isopropanol or acetonitrile) to try and dislodge contaminants from the inlet frit.

    • Replace Column: If a void has formed, the column is likely irreversibly damaged and must be replaced.

Problem: My resolution between the target peak and an impurity is poor.

• Workflow for Improving Resolution:

  Caption: Logical workflow for troubleshooting poor peak resolution.

• Solution 1: Optimize the Gradient.

  • Explanation: A steep gradient may not provide enough time for closely eluting compounds to separate.

  • Action: Make the gradient shallower around the elution time of your target compound. For example, if your peak elutes at 50% Acetonitrile, change the gradient from 40-60% over 15 minutes instead of 5 minutes.

• Solution 2: Change Selectivity.

  • Explanation: Selectivity is the ability of the chromatographic system to distinguish between different analytes. If optimizing the gradient isn't enough, you need to change the chemical interactions.

  • Action:

    • Organic Modifier: Switching from Acetonitrile to Methanol (or vice-versa) can alter the elution order and improve separation for some compounds.[4]

    • Stationary Phase: Change the column. A Pentafluorophenyl (PFP) or Phenyl-Hexyl phase can offer different selectivity for aromatic and fluorinated compounds through pi-pi interactions, potentially resolving impurities that co-elute on a C18 phase.[6][13]

Experimental Protocols & Data

Protocol 1: Standard Preparative RP-HPLC Method

This protocol provides a robust starting point for the purification of gram-scale quantities of 2,5-Difluoro-3-methoxybenzoic acid.

• System Preparation:

  • Mobile Phase A: HPLC Grade Water + 0.1% Trifluoroacetic Acid (TFA).

  • Mobile Phase B: HPLC Grade Acetonitrile + 0.1% Trifluoroacetic Acid (TFA).

  • Degas both mobile phases for at least 15 minutes using sonication or vacuum filtration.

• Sample Preparation:

  • Dissolve the crude 2,5-Difluoro-3-methoxybenzoic acid in a minimal amount of DMSO or DMF.

  • Dilute this stock solution with Acetonitrile/Water (1:1) to a final concentration suitable for injection (e.g., 10-50 mg/mL, depending on column size and loading capacity).

  • Filter the final sample solution through a 0.45 µm PTFE syringe filter.

• Chromatographic Conditions:

  • The parameters below are a starting point and should be optimized based on initial scouting runs.

Parameter	Recommendation	Rationale
Column	C18, 10 µm, 50 mm ID x 250 mm	Standard for preparative scale; larger particle size reduces backpressure.
Flow Rate	80 mL/min	Appropriate for a 50 mm ID column. Adjust based on system pressure limits.
Injection Volume	1-5 mL	Depends on sample concentration and desired loading.
Detection	UV at 272 nm (or determined λ-max)	Provides good sensitivity for the analyte.
Gradient	10% B to 70% B over 30 minutes	A broad scouting gradient to determine the elution profile.
Column Temp	Ambient or 30 °C	Elevated temperature can improve peak shape and reduce viscosity/pressure.

• Post-Purification:

  • Combine the collected fractions containing the pure product.

  • Remove the organic solvent (Acetonitrile) using a rotary evaporator.

  • The remaining aqueous solution can be freeze-dried (lyophilized) or extracted with a suitable organic solvent (e.g., ethyl acetate) to recover the purified solid acid.

References

• HPLC Troubleshooting Guide. Regis Technologies.
• Successful HPLC Operation – A Troubleshooting Guide. ThermoFisher Scientific.
• Troubleshooting Peak Shape Problems in HPLC.
• HPLC Troubleshooting - Peak Shape Problems & Ghost Peak.
• HPLC Troubleshooting Guide. Sigma-Aldrich.
• Mobile Phase Selection in Method Development: How to Optimize.
• Solid-phase extraction of fluorinated benzoic acids for the chromatographic analysis of oil tracer agents.
• Separation of Benzoic acid, 2-fluoro-, sodium salt on Newcrom R1 HPLC column. SIELC Technologies.
• Application of HPLC in the Synthesis of 2,4,5-Trifluorobenzoic Acid.
• High-Performance Liquid Chrom
• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC.
• Key Concepts and Considerations of Preparative Liquid Chromatography.
• Principles in prepar
• General tips for preparative HPLC Technical Note. MZ-Analysentechnik.
• HPLC and UHPLC Column Selection Guide. Sigma-Aldrich.
• Performance Characterizations and Comparisons of HPLC Column Options for Ultra High-Speed and High- Resolution HPLC Separ
• Principles and practical aspects of preparative liquid chrom
• Stability indicating study by using different analytical techniques. International Journal of Scientific Development and Research (IJSDR).
• A Comparative Guide to HPLC Method Development for 3,5-Dibromo-4-methoxybenzoic Acid Analysis. BenchChem.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. hplc.eu [hplc.eu]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. welch-us.com [welch-us.com]
• 5. mz-at.de [mz-at.de]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. americanlaboratory.com [americanlaboratory.com]
• 8. lcms.cz [lcms.cz]
• 9. welch-us.com [welch-us.com]
• 10. warwick.ac.uk [warwick.ac.uk]
• 11. agilent.com [agilent.com]
• 12. bvchroma.com [bvchroma.com]
• 13. chromatographyonline.com [chromatographyonline.com]

overcoming steric hindrance in 2,5-Difluoro-3-methoxybenzoic acid coupling

The following technical guide addresses the specific challenges of coupling 2,5-Difluoro-3-methoxybenzoic acid . This substrate presents a dual challenge: steric hindrance at the electrophilic site (due to the ortho-fluoro group) and electronic deactivation (or competing reactivity) inherent to poly-fluorinated aromatics.

Subject: Troubleshooting Steric Hindrance & Reactivity in Amide Bond Formation Ticket ID: #AMIDE-25DF-3OMe Status: Open for Resolution

Substrate Analysis & Mechanistic Insight

Before selecting a protocol, it is critical to understand why standard couplings (e.g., EDC/NHS, standard HATU) often fail with this specific scaffold.

• The Steric Wall (Ortho-Effect): The Fluorine atom at position 2 (ortho) creates a steric blockade. While Fluorine is small (Van der Waals radius ~1.47 Å), its proximity to the carbonyl carbon repels bulky nucleophiles and hinders the formation of the tetrahedral intermediate.

• The Electronic Trap (SNAr Risk): The 2,5-difluoro substitution pattern makes the aromatic ring electron-deficient. The ortho-fluorine (C2) is activated for Nucleophilic Aromatic Substitution (SNAr). If the amide coupling is slow (due to sterics), the amine nucleophile may attack the C2 position instead, displacing fluoride [1].

• The Solution: You need a coupling system that is kinetically faster at the carbonyl than the SNAr rate, and small enough to bypass the steric gate.

Troubleshooting Guides (FAQs)

Issue 1: "I tried HATU/DIPEA, but the reaction stalled at 50% conversion."

Diagnosis: The active ester (O-At) formed by HATU is bulky. The ortho-fluoro group prevents the amine from approaching this bulky intermediate efficiently. Furthermore, prolonged reaction times increase the risk of guanidinylation (where the amine reacts with HATU itself).

Corrective Action: Switch to T3P (Propylphosphonic Anhydride) .[1]

• Why: T3P forms a mixed anhydride that is less sterically demanding than the HATU active ester. It is highly reactive but does not suffer from the guanidinylation side reaction.

• Protocol Adjustment: Use EtOAc or 2-MeTHF as solvent (T3P is sold as a 50% solution in these). Do not use DMF if possible, as T3P is most effective in lower-polarity solvents where the salt concentration is managed.

Issue 2: "I see a side product with M-20 mass (loss of HF)."

Diagnosis: You are likely observing SNAr displacement . The amine attacked the aromatic ring at the C2 position (displacing F) instead of the carbonyl. This happens when the carbonyl activation is too slow or the temperature is too high.

Corrective Action:

• Lower the Temperature: Run the activation at 0°C.

• Change Activation Method: Switch to the Acid Chloride method using Ghosez’s Reagent . Acid chlorides are the smallest and most electrophilic activated species, maximizing the rate of acylation over SNAr.

Issue 3: "My amine is also sterically hindered (e.g., t-butyl amine, aniline)."

Diagnosis: A "Steric Clash." Both partners are hindered.[2] Standard active esters will fail completely.

Corrective Action: Use the Acid Fluoride method.[2]

• Why: Acid fluorides (R-COF) are stable to water (unlike chlorides) but highly reactive toward amines. The small size of the fluoride leaving group minimizes steric clash in the transition state [2].

• Reagent: Use TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) or BTFFH .

Decision Tree: Reagent Selection

Use this logic flow to select the optimal coupling condition for 2,5-Difluoro-3-methoxybenzoic acid.

Figure 1: Decision matrix for selecting coupling reagents based on the steric and electronic nature of the amine partner.

Validated Experimental Protocols

Protocol A: The "Gold Standard" T3P Method

Recommended for most couplings of this substrate.

Materials:

• 2,5-Difluoro-3-methoxybenzoic acid (1.0 equiv)

• Amine partner (1.1 equiv)

• T3P (Propylphosphonic anhydride), 50% w/w in EtOAc (2.0 equiv)

• DIPEA (N,N-Diisopropylethylamine) (4.0 equiv)

• Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (dry).

Step-by-Step:

• Dissolution: Dissolve the acid and the amine in EtOAc (approx. 0.1 M concentration).

• Base Addition: Cool to 0°C. Add DIPEA (4.0 equiv). Note: High base load is required for T3P efficiency.

• Activation: Dropwise add T3P solution (2.0 equiv) over 5 minutes.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 2–4 hours.

  • Self-Validation: Monitor TLC.[3][4][5] T3P reactions are usually clean. If starting material persists after 4h, heat to 50°C.

• Workup: T3P byproducts are water-soluble. Wash organic layer with water, sat. NaHCO3, and brine.[4] Dry over Na2SO4.[5]

Protocol B: The "Scalpel" – Ghosez’s Reagent (Acid Chloride)

Use this if T3P fails or if the amine is extremely unreactive.

Materials:

• Acid (1.0 equiv)[3][4]

• Ghosez’s Reagent (1-Chloro-N,N,2-trimethylpropenylamine) (1.2 equiv) [3]

• Solvent: Dry DCM (Dichloromethane).

Step-by-Step:

• Activation: Dissolve the acid in dry DCM under Nitrogen.

• Chlorination: Add Ghosez’s Reagent (1.2 equiv) at 0°C. Stir for 1 hour at RT.

  • Mechanism:[6][7][8][9] This generates the Acid Chloride and a neutral amide byproduct. Unlike Thionyl Chloride, this is neutral and generates no HCl gas, protecting acid-sensitive groups.

• Coupling: Cool the mixture back to 0°C. Add a solution of the Amine (1.1 equiv) and DIPEA (1.5 equiv) in DCM.

• Completion: Stir for 1 hour.

  • Self-Validation: Take a small aliquot, quench with Methanol. Inject on LCMS. If you see the Methyl Ester, the Acid Chloride was formed successfully. If you see the Amide, reaction is complete.

Quantitative Comparison of Reagents

Reagent	Steric Tolerance	Risk of SNAr (Side Rxn)	Workup Ease	Recommended For
HATU	Moderate	Moderate	Moderate (removes urea)	Standard amines, small scale.
T3P	High	Low	Excellent (Water soluble)	Primary recommendation.
Ghosez's	Very High	Low (if kept cold)	Good	Weak amines, sensitive substrates.[10]
SOCl₂	High	High (Acidic/Thermal)	Poor (Acidic residues)	Robust substrates only.

References

• Ulven, T. et al. (2015). Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling. Royal Society of Chemistry.[6] Link

• Schildknegt, K. et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Link

• Ghosez, L. et al. (1979). Ghosez's Reagent: A mild method for acid chloride formation. Organic Syntheses. Link

• Dunetz, J. R. et al. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Chemical Reviews. Link

Sources

• 1. bachem.com [bachem.com]
• 2. blogs.rsc.org [blogs.rsc.org]
• 3. globalscientificjournal.com [globalscientificjournal.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. US6333431B1 - Processes for the preparation of fluorinated benzoic acids - Google Patents [patents.google.com]
• 8. Lab Reporter [fishersci.co.uk]
• 9. cgchemistrysolutions.co.in [cgchemistrysolutions.co.in]
• 10. reddit.com [reddit.com]

stability of 2,5-Difluoro-3-methoxybenzoic acid under basic conditions

This technical support guide addresses the stability profile of 2,5-Difluoro-3-methoxybenzoic acid under basic conditions.

⚠️ Critical Isomer Verification Before proceeding, verify your specific isomer. The 2,4-difluoro isomer is a common fluoroquinolone intermediate. The 2,5-difluoro isomer (discussed here) has a distinct electronic profile.

• Target: 2,5-Difluoro-3-methoxybenzoic acid (CAS: 116751-24-7 or similar derivatives).

• Common Confusion: 2,4-Difluoro-3-methoxybenzoic acid (CAS: 178974-97-5).[1][2]

Executive Stability Summary

Status: Conditionally Stable In standard basic aqueous solutions (e.g., 1N NaOH, 1N KOH) at room temperature (

), 2,5-Difluoro-3-methoxybenzoic acid is stable . It rapidly forms the carboxylate salt, which is electronically deactivated against nucleophilic attack compared to its ester or acid chloride precursors.

Critical Risk Factors:

• High Temperature (

  ): Promotes Nucleophilic Aromatic Substitution ( ).

• Strong Nucleophiles: Alkoxides (NaOMe, NaOEt) or Thiolates are more aggressive than Hydroxide (

  ) and can cause defluorination even at lower temperatures.

• Solvent Effects: Dipolar aprotic solvents (DMSO, DMF, NMP) significantly accelerate

  degradation rates compared to water/alcohol mixtures.

Degradation Mechanisms (The "Why")

The primary degradation pathway in basic media is Nucleophilic Aromatic Substitution (

) , where the fluoride atom is displaced by a hydroxide ion.

The Competition: Salt Formation vs. Degradation

When base is added, two reactions compete. The acid-base reaction is diffusion-controlled (instant), while the degradation is kinetically controlled (slow, requires activation energy).

Figure 1: Reaction pathways upon exposure to base. The formation of the carboxylate anion generally protects the ring from further attack at room temperature.

Regioselectivity of Degradation

If degradation occurs, Position 2 is the most vulnerable site, despite steric crowding from the 3-methoxy group.

• Position 2 (Ortho to Carboxylate): Highly activated by the inductive electron-withdrawing effect (-I) of the carboxyl group. The incoming nucleophile (

  ) can also be stabilized by coordination with the carboxylate cation ( ).

• Position 5 (Meta to Carboxylate): Less activated. Attack here is electronically less favorable unless the 2-position is sterically inaccessible.

Troubleshooting Guide

Scenario A: "I see a new impurity peak (RRT ~0.8-0.9) after saponification."

Diagnosis: You likely overheated the reaction or used a base concentration that was too high (

), leading to hydrolysis of the Fluorine.

• Confirm: The impurity is likely 2-hydroxy-5-fluoro-3-methoxybenzoic acid .

• Solution:

  • Lower the temperature to

    .

  • If heating is required for solubility, limit to

    and monitor by HPLC.

  • Switch solvent system to THF/Water (2:1) to improve solubility without heat.

Scenario B: "My yield is low after acidic workup."

Diagnosis: Incomplete precipitation or Decarboxylation (rare).

• Cause 1: Polyfluorinated benzoic acids have lower

  values (stronger acids) than benzoic acid. Dropping the pH to 3 might not be enough.

• Cause 2: If the reaction was refluxed in high-boiling solvents (DMSO) with base, decarboxylation (

  loss) is possible, though less likely for this specific molecule compared to tetra-fluorobenzoic acids.

• Solution: Adjust pH to

  using concentrated HCl during workup to ensure full protonation.

Validated Protocols

Protocol 1: Safe Saponification (Ester Hydrolysis)

Use this protocol if generating the acid from a methyl/ethyl ester precursor.

Parameter	Recommendation	Rationale
Base	LiOH (2.0 equiv)	LiOH is milder and more soluble in organic mixtures than NaOH.
Solvent	THF : Water (3 : 1)	Ensures solubility of both the organic ester and the inorganic base.
Temperature	to	Prevents side reactions.
Time	2 - 4 Hours	Sufficient for ester cleavage; minimizes exposure time.
Quench	1N HCl to pH 1	Ensures full recovery of the product.

Protocol 2: Stability Stress Test (Quality Control)

Use this to validate if your specific batch or conditions are safe.

• Prepare Sample: Dissolve 10 mg of 2,5-Difluoro-3-methoxybenzoic acid in 10 mL of 0.1N NaOH .

• Control: Keep 5 mL at Room Temperature (Dark).

• Stress: Heat 5 mL at

  for 4 hours.

• Analysis: Acidify both aliquots with

  Acetic Acid and analyze via HPLC (C18 column, Water/Acetonitrile gradient).

• Pass Criteria: The Stress sample must show

  growth of any single impurity compared to Control.

Frequently Asked Questions (FAQ)

Q: Can I use Potassium Carbonate (

) instead of NaOH? A: Yes, and it is recommended. Weak bases like carbonates are sufficient to deprotonate the carboxylic acid ( ) but are poor nucleophiles for displacing fluorine. This significantly reduces the risk of side reactions.

Q: Is the methoxy group stable? A: Yes. The aryl methyl ether (anisole derivative) is robust in aqueous base. Demethylation usually requires acidic conditions (HBr/Acetic Acid) or specific nucleophiles (thiolates) in non-polar solvents.

Q: Why does my LC-MS show a mass of [M-HF+OH]? A: This confirms the

degradation. You have replaced a Fluorine (-19 Da) with a Hydroxyl (+17 Da), resulting in a net mass shift of -2 Da (or similar depending on ionization). This confirms the formation of the hydroxy-defluoro impurity.

References

• Chambers, R. D.Fluorine in Organic Chemistry. Blackwell Publishing, 2004.
• Sandford, G. "Nucleophilic aromatic substitution of perfluoroheteroaromatic derivatives." Journal of Fluorine Chemistry, 2003.

• Bunnett, J. F., & Zahler, R. E. "Kinetics of the Reaction of Some 2,4-Dinitrohalobenzenes with Hydroxide Ion." Chemical Reviews, 1951. Link (Classic physical organic chemistry establishing the "ortho-effect" and activation energies for nucleophilic attack).

• Sigma-Aldrich. "2,5-Difluoro-3-methoxybenzoic acid Product Specification." Link (For physical property verification).

Sources

• 1. chemscene.com [chemscene.com]
• 2. chemimpex.com [chemimpex.com]

Technical Support Center: Decarboxylation of 2,5-Difluoro-3-methoxybenzoic Acid

Welcome to the technical support center for synthetic chemistry challenges. This guide is designed for researchers, scientists, and drug development professionals encountering issues with the decarboxylation of 2,5-Difluoro-3-methoxybenzoic acid to produce the valuable building block, 1,4-Difluoro-2-methoxybenzene. As your Senior Application Scientist, I will walk you through the common pitfalls and provide robust, field-tested solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: Why is the decarboxylation of 2,5-Difluoro-3-methoxybenzoic acid so challenging?

Answer: The decarboxylation of aryl carboxylic acids is intrinsically difficult due to the high activation energy required to break the sp² C-C bond between the aromatic ring and the carboxyl group.[1][2] The stability of the resulting aryl anion or radical intermediate is paramount. In the case of 2,5-Difluoro-3-methoxybenzoic acid, the electronic effects of the substituents create a complex scenario:

• Fluorine Substituents (at C2, C5): Fluorine atoms are strongly electron-withdrawing via the inductive effect. This destabilizes the aromatic ring, making the cleavage of the carboxyl group more difficult compared to unsubstituted benzoic acid. Conventional thermal decarboxylation often requires forcing conditions with temperatures exceeding 140°C, which can lead to decomposition.[1][2][3]

• Methoxy Substituent (at C3): The methoxy group is electron-donating through resonance but electron-withdrawing inductively. Its position at C3, meta to the carboxyl group, means its resonance effect has a less direct influence on stabilizing a potential carbanion intermediate compared to an ortho or para position.

The combination of these effects results in a substrate that is resistant to simple thermal decarboxylation, often leading to low yields, incomplete conversion, or product degradation under harsh conditions.

Question 2: My thermal decarboxylation attempt resulted in a low yield and significant charring. What went wrong and how can I fix it?

Answer: This is a very common issue. High temperatures required for thermal decarboxylation of deactivated aromatic acids often lead to undesirable side reactions.

Causality:

• High Activation Barrier: As mentioned, the electronic nature of your substrate requires a high energy input. Simple heating in a high-boiling solvent like N-Methyl-2-pyrrolidone (NMP) or quinoline can work, but the required temperatures (often >180-200°C) are also high enough to cause molecular decomposition (charring).

• Reaction Atmosphere: Performing the reaction under air can lead to oxidative side reactions at high temperatures, contributing to the formation of polymeric byproducts.

Troubleshooting Protocol:

• Atmosphere Control: Ensure the reaction is conducted under an inert atmosphere (Nitrogen or Argon) to minimize oxidative decomposition.

• Solvent Choice: Use a high-boiling, polar aprotic solvent that facilitates heat transfer and can help stabilize intermediates. Common choices include NMP, Dimethyl Sulfoxide (DMSO), or quinoline.[4][5]

• Temperature Optimization: Instead of pushing to the highest possible temperature, perform a gradient analysis. Start around 150-160°C and slowly increase the temperature, monitoring the reaction by TLC or LC-MS for the onset of product formation versus decomposition.

• Consider a Catalyst: If thermal conditions fail to provide a clean reaction, it is a strong indicator that a catalytic approach is necessary. This is the most effective solution for improving yield and reducing side products.

Question 3: What catalytic methods are available for this decarboxylation, and which is recommended?

Answer: Catalysis is highly recommended to lower the activation energy and achieve decarboxylation under milder conditions.[6] Copper-catalyzed methods are the historical standard, while newer photoredox methods offer even milder alternatives.

Method Comparison:

Method	Catalyst/Reagents	Typical Temperature	Pros	Cons
Copper-Catalyzed	Cu(I) or Cu(II) salt (e.g., Cu₂O, CuI, CuBr), Ligand (e.g., Phenanthroline, TMEDA)	100 - 160 °C	Well-established, reliable, good functional group tolerance.[7]	Requires elevated temperatures, catalyst/ligand removal can be tedious.
Photoredox Catalysis	Photocatalyst (e.g., Acridinium), Light Source (Visible Light), Additives	Room Temp - 55 °C	Extremely mild conditions, excellent for sensitive substrates.[8]	Requires specialized photoreactor setup, may require screening of catalysts and conditions.
Silver-Catalyzed	Ag₂CO₃	~120 - 160 °C	Can be effective for ortho-substituted acids.[9]	Stoichiometric or high catalyst loading often needed, cost of silver.

Recommendation: For reliability and scalability, Copper-Catalyzed Decarboxylation is the best starting point. The ortho-methoxy group on your substrate may assist in chelating the copper catalyst, potentially facilitating the reaction. Using modern ligands like TMEDA can significantly lower the required temperature compared to traditional quinoline systems.[7]

Below is a troubleshooting workflow to guide your decision-making process.

Caption: Troubleshooting workflow for decarboxylation.

Experimental Protocol: Copper-Catalyzed Decarboxylation

This protocol is a robust starting point based on modern copper-catalyzed methods, adapted for your specific substrate.[7]

Materials:

• 2,5-Difluoro-3-methoxybenzoic acid

• Copper(I) Oxide (Cu₂O)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• Vessel Preparation: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,5-Difluoro-3-methoxybenzoic acid (1.0 equiv).

• Catalyst and Ligand Addition: In a glovebox or under a positive flow of inert gas, add Cu₂O (0.1 equiv) and TMEDA (0.2 equiv).

• Solvent Addition: Add anhydrous NMP (to make a 0.5 M solution with respect to the starting material).

• Inerting: Seal the flask, and purge the system with Nitrogen or Argon for 10-15 minutes. Maintain a positive pressure of inert gas throughout the reaction.

• Reaction: Heat the reaction mixture to 140 °C with vigorous stirring. The reaction progress should be monitored by TLC or LC-MS every hour. Note: Successful decarboxylations with this catalyst system are often complete within 1-5 hours.[7]

• Workup:

  • Cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the insoluble copper salts. Wash the pad with additional ethyl acetate.

  • Transfer the filtrate to a separatory funnel and wash with 1 M HCl (to remove TMEDA and NMP), followed by saturated sodium bicarbonate solution, and finally brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product, 1,4-Difluoro-2-methoxybenzene, can be purified by column chromatography on silica gel if necessary.

Question 4: Can you illustrate the proposed mechanism for the copper-catalyzed reaction?

Answer: Certainly. The generally accepted mechanism involves the formation of a copper(I) benzoate salt, which then undergoes decarboxylation to form an aryl-copper intermediate. This intermediate is then protonated by a proton source in the reaction medium (often trace water or the solvent itself) to yield the final product and regenerate the active catalyst.

Caption: Simplified catalytic cycle for Cu-catalyzed decarboxylation.

This cycle highlights why catalytic amounts of copper are effective. The ligand (L), such as TMEDA, helps to stabilize the copper species in solution and increases its reactivity, allowing the reaction to proceed at a lower temperature.[7]

References

• Mechanisms of decarboxylation of ortho-substituted benzoic acids. Request PDF. Available at: [Link]

• Spectroscopy of Hydrothermal Reactions 23: The Effect of OH Substitution on the Rates and Mechanisms of Decarboxylation of Benzoic Acid. The Journal of Physical Chemistry A - ACS Publications. Available at: [Link]

• Mild, visible light-mediated decarboxylation of aryl carboxylic acids to access aryl radicals. Royal Society of Chemistry. Available at: [Link]

• Density functional theory study of benzoic acid decarboxylation. Academia.edu. Available at: [Link]

• Decarboxylative Hydroxylation of Benzoic Acids. PMC - NIH. Available at: [Link]

• Decarboxylation. Organic Chemistry Portal. Available at: [Link]

• Oxidative Decarboxylation of Arylacetic Acids: Novel Approach to the Synthesis of Aryl Aldehydes and Ketones. Chemical Review and Letters. Available at: [Link]

• Decarboxylation and Coupling Reactions of Aromatic Acids under Coal-Liquefaction Conditions. ACS Publications. Available at: [Link]

• Radical Decarboxylative Carbometalation of Benzoic Acids: A Solution to Aromatic Decarboxylative Fluorination. Request PDF - ResearchGate. Available at: [Link]

• Radical Decarboxylative Carbometalation of Benzoic Acids: A Solution to Aromatic Decarboxylative Fluorination. Journal of the American Chemical Society - ACS Publications. Available at: [Link]

• Proposed mechanism for decarboxylation of ortho-substituted benzoic acids. ResearchGate. Available at: [Link]

• Preparation of 2,4,5-trifluorobenzoic acid by decarboxylation of 3,4,6-trifluorophthalic anhydride.Google Patents.

• Decarboxylative Functionalization of Carboxylic Acids with Easily Oxidizable, Unstable, and Difficult Substituents Under Visible. Wiley Online Library. Available at: [Link]

• Decarboxylation of halogenated benzoic acids or esters.Google Patents.

• Decarboxylation. Wikipedia. Available at: [Link]

• Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. Ukrainica Bioorganica Acta. Available at: [Link]

• Copper-Catalyzed Decarboxylation of Aromatic Carboxylic Acids: En Route to Milder Reaction Conditions. Future4200. Available at: [Link]

• Water phase synthesis process of difluoromethoxy nitrobenzene.Google Patents.

• Late-stage C-H Functionalization with 2,3,7,8-Tetrafluorothianthrene: Preparation of a Tetrafluorothianthrenium-salt. Organic Syntheses. Available at: [Link]

• Copper-Catalyzed Decarboxylative Difluoroalkylation and Perfluoroalkylation of α,β-Unsaturated Carboxylic Acids. PubMed. Available at: [Link]

• Preparation of 2,4,5-trifluorobenzoic acid by decarboxylation of 3,4,6-trifluorophthalic anhydride. European Patent Office. Available at: [Link]

• Copper mediated decarboxylative direct C–H arylation of heteroarenes with benzoic acids. SciSpace. Available at: [Link]

• Copper-catalysed difluoroalkylation of aromatic aldehydes via a decarboxylation/aldol reaction. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• SUPPORTING INFORMATION. The Royal Society of Chemistry. Available at: [Link]

• a Decarboxylation of benzoic acid. b Reduction of aromatic aldehydes. ResearchGate. Available at: [Link]

• Process for decarboxylation of halogenated aromatic carboxylic acids.Google Patents.

Sources

• 1. Decarboxylative Hydroxylation of Benzoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. GB2122190A - Decarboxylation of halogenated benzoic acids or esters - Google Patents [patents.google.com]
• 5. Preparation of 2,4,5-trifluorobenzoic acid by decarboxylation of 3,4,6-trifluorophthalic anhydride - Patent 0431294 [data.epo.org]
• 6. Decarboxylation - Wikipedia [en.wikipedia.org]
• 7. future4200.com [future4200.com]
• 8. Mild, visible light-mediated decarboxylation of aryl carboxylic acids to access aryl radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 2,5-Difluoro-3-methoxybenzoic Acid and Derivatives

Welcome to the technical support center for the synthesis and yield optimization of 2,5-Difluoro-3-methoxybenzoic acid and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of working with fluorinated aromatic compounds.

The unique electronic properties imparted by fluorine substituents make these molecules valuable building blocks in pharmaceuticals and agrochemicals.[1] However, their synthesis can present specific challenges. This resource aims to provide practical, experience-driven solutions to overcome common hurdles and enhance the efficiency and reproducibility of your synthetic routes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis of 2,5-Difluoro-3-methoxybenzoic acid and its derivatives, offering potential causes and actionable solutions.

Issue 1: Low Yield During Carboxylation Steps

Question: I am experiencing low yields during the carboxylation of a fluorinated aromatic precursor to form the benzoic acid derivative. What are the likely causes and how can I improve the yield?

Answer: Low yields in carboxylation reactions, particularly those involving organometallic intermediates like Grignard or organolithium reagents, are a frequent challenge. The high reactivity of these intermediates makes them susceptible to various side reactions.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Moisture in Reaction	Organometallic reagents are extremely sensitive to moisture. Traces of water will quench the reagent, preventing carboxylation.	Ensure all glassware is rigorously oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.
Poor Quality Grignard/Organolithium Reagent	The formation of the organometallic reagent itself may be incomplete. This can be due to inactive magnesium turnings or issues with the initiation of the reaction.	Use fresh, high-purity magnesium turnings. Activation with a small crystal of iodine or mechanical crushing can be beneficial. For organolithium reactions, precise temperature control is critical.[2]
Side Reactions (e.g., Biphenyl Formation)	Coupling of the organometallic reagent with unreacted aryl halide can lead to the formation of biphenyl byproducts.[2]	Add the aryl halide dropwise to the magnesium or lithium to maintain a low concentration in the reaction mixture. Maintaining a gentle reflux can also help minimize this side reaction.[2]
Inefficient Carboxylation	Incomplete reaction with the carbon dioxide source (e.g., dry ice) can limit the yield.	Use a large excess of freshly crushed, high-quality dry ice. Pour the organometallic solution onto the dry ice rather than adding the dry ice to the solution to ensure a consistently low temperature and high concentration of CO2.

Issue 2: Incomplete Nitration or Undesired Isomer Formation

Question: During the nitration of a difluoro-methoxy-substituted benzene ring, I am observing incomplete reaction and the formation of multiple isomers that are difficult to separate. How can I improve the selectivity and conversion?

Answer: The directing effects of the fluorine and methoxy substituents can be complex, and the electron-withdrawing nature of the fluorine atoms can deactivate the ring, making nitration sluggish.[3]

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Insufficient Reaction Temperature/Time	The deactivating effect of the fluorine atoms may require more forcing conditions to drive the reaction to completion.	Carefully increase the reaction temperature and monitor the progress by TLC or GC. Using an excess of concentrated nitric acid can also improve the yield.[3]
Suboptimal Nitrating Agent	The choice of nitrating agent can significantly impact the regioselectivity of the reaction.	A mixture of fuming nitric acid and sulfuric acid is a common and effective nitrating agent. The ratio of these acids can be optimized to control the reactivity and selectivity.
Steric Hindrance	The position of the existing substituents may sterically hinder the approach of the nitronium ion to the desired position.	While challenging to overcome, exploring different solvent systems may slightly alter the steric environment around the aromatic ring.

Issue 3: Difficulties with Diazotization and Subsequent Reactions

Question: I am struggling with the diazotization of a fluorinated aniline derivative. The diazonium salt seems unstable, leading to low yields in subsequent displacement reactions (e.g., Sandmeyer or Schiemann-type reactions).

Answer: Diazonium salts of fluorinated anilines can be unstable, particularly at elevated temperatures. The presence of water can also lead to the formation of unwanted phenol byproducts.[2]

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Decomposition of Diazonium Salt	Diazonium salts are thermally labile and can decompose if the temperature is not strictly controlled.	Maintain a low temperature (typically below 5°C) throughout the diazotization process using an ice or ice-salt bath.[2][3]
Hydroxylation Side Reaction	The diazonium group can be displaced by water, leading to the formation of a hydroxyl group (phenol) on the aromatic ring.[2]	The use of anhydrous conditions, such as employing anhydrous hydrogen fluoride, can minimize the presence of water and reduce this side reaction.[2]
Incomplete Diazotization	Insufficient nitrous acid will result in unreacted starting aniline, complicating purification.	Ensure a slight excess of sodium nitrite is used and test for the persistence of nitrous acid with starch-iodide paper to confirm complete diazotization.[4]

Issue 4: Challenges in Purification of the Final Product

Question: I am having trouble purifying my 2,5-Difluoro-3-methoxybenzoic acid derivative. It seems to co-crystallize with starting materials or byproducts.

Answer: The similar polarities and functionalities of the desired product and certain impurities can make purification by standard crystallization or chromatography challenging.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Similar Polarity of Impurities	Byproducts with similar functional groups and fluorine substitution patterns will have comparable solubility and chromatographic behavior.	Consider converting the carboxylic acid to an ester derivative prior to purification. The change in polarity may allow for easier separation by chromatography. The ester can then be hydrolyzed back to the carboxylic acid.[3]
Presence of Isomeric Impurities	If isomeric byproducts were formed in a previous step, they can be particularly difficult to separate from the desired product.	High-performance liquid chromatography (HPLC) may be necessary for separating closely related isomers. Alternatively, re-evaluate the reaction conditions of the step that produced the isomers to improve selectivity.
Acid-Base Extraction Issues	Incomplete extraction during an acid-base workup can leave unreacted starting materials or acidic/basic byproducts in the product fraction.	Ensure the pH is adjusted well above or below the pKa of the compounds to be separated during extractions. Multiple extractions with fresh solvent will improve separation efficiency.

Frequently Asked Questions (FAQs)

Q1: What are the key safety precautions to consider when working with fluorinating agents and hydrofluoric acid?

A1: Extreme caution is necessary. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and chemical splash goggles. Hydrofluoric acid (HF) is highly corrosive and toxic, and exposure can cause severe burns that may not be immediately painful. Always have a calcium gluconate gel readily available as an immediate first aid treatment for HF burns.

Q2: Can I use alternative methods for carboxylation that avoid the use of highly reactive organometallic reagents?

A2: Yes, while Grignard and organolithium reagents are common, other methods exist. For example, palladium-catalyzed carboxylation of aryl halides or triflates with carbon monoxide is a viable alternative, though it requires specialized equipment for handling a toxic gas.

Q3: How can I monitor the progress of these reactions effectively?

A3: Thin-layer chromatography (TLC) is a quick and effective method for monitoring the consumption of starting materials and the formation of products. Gas chromatography (GC) or high-performance liquid chromatography (HPLC) can provide more quantitative information on reaction conversion and the formation of byproducts.

Q4: What is the role of the methoxy group in the synthesis and reactivity of these compounds?

A4: The methoxy group is an electron-donating group, which can activate the aromatic ring towards electrophilic substitution. However, its directing effect can sometimes compete with that of the fluorine atoms. It can also serve as a protecting group for a hydroxyl functionality, which can be unmasked in a later synthetic step via demethylation, often using strong acids like HBr.[5]

Q5: Are there modern, milder methods for fluorination that I should consider?

A5: Yes, recent advancements in photoredox catalysis have enabled decarboxylative fluorination of benzoic acids under milder conditions using visible light.[6] These methods can offer improved functional group tolerance and may be a suitable alternative to traditional, harsher fluorination techniques.

Experimental Protocols & Visualizations

Protocol 1: Generalized Diazotization and Hydrolysis

This protocol outlines a general procedure for the conversion of a 2,5-difluoro-3-methoxyaniline derivative to the corresponding phenol, which can be a key intermediate.

• Dissolution: Dissolve the aniline derivative in an aqueous acidic solution (e.g., H2SO4 or HCl) and cool the mixture to 0-5°C in an ice-salt bath.

• Diazotization: Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the temperature below 5°C.[3] Monitor for a persistent positive test on starch-iodide paper.

• Hydrolysis: Carefully add the cold diazonium salt solution to a heated aqueous solution (e.g., boiling aqueous H2SO4). The diazonium group will be replaced by a hydroxyl group with the evolution of nitrogen gas.

• Workup: Cool the reaction mixture and extract the phenolic product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Caption: Workflow for Diazotization and Hydrolysis.

Protocol 2: Grignard Carboxylation

This protocol provides a general outline for the carboxylation of a 2,5-difluoro-3-methoxy-bromobenzene derivative.

• Apparatus Setup: Assemble an oven-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Grignard Formation: Place magnesium turnings in the flask and add a small crystal of iodine. Add a solution of the aryl bromide in anhydrous THF dropwise via the dropping funnel to initiate the reaction. Maintain a gentle reflux until the magnesium is consumed.

• Carboxylation: In a separate flask, place a large excess of freshly crushed dry ice. Slowly pour the Grignard reagent solution onto the dry ice with vigorous stirring.

• Quenching and Workup: Allow the mixture to warm to room temperature. Quench the reaction by the slow addition of aqueous HCl. Extract the aqueous layer with an organic solvent.

• Purification: Extract the combined organic layers with an aqueous base (e.g., NaOH) to isolate the carboxylic acid. Acidify the aqueous layer to precipitate the product, which can then be collected by filtration and recrystallized.

Caption: Grignard Carboxylation Workflow.

References

• BenchChem. (2025). Side reactions to avoid during the synthesis of 2-Fluorobenzoic acid. BenchChem Technical Support.
• Zhang, M., Bi, Z., Wang, Y., Zhao, Y., Yang, Y., Zhu, Y., & Wang, S. (2020). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. SAGE Open Chemistry.
• Google Patents. (CN101020628A). Preparation method of 2, 4-difluoro-3-hydroxybenzoic acid.
• Organic Syntheses. p-FLUOROBENZOIC ACID.
• Haveman, L. Y. F., Broersen, C. A. J., Vugts, D. J., & Windhorst, A. D. (2025).
• Chem-Impex. Ácido 2,4-difluoro-3-metoxibenzoico.
• Quick Company. (2025).
• BenchChem. (2025).

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. benchchem.com [benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CN101020628A - Preparation method of 2, 4-difluoro-3-hydroxybenzoic acid - Google Patents [patents.google.com]
• 6. Direct decarboxylative 18 F-fluorination of benzoic acids using visible light catalysis - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC03503A [pubs.rsc.org]

Technical Support Center: 2,5-Difluoro-3-methoxybenzoic Acid

Welcome to the technical support resource for 2,5-Difluoro-3-methoxybenzoic acid (CAS No. 1060739-01-6). This guide is designed for researchers, scientists, and drug development professionals to ensure the optimal storage, handling, and utilization of this valuable synthetic intermediate. Here, we address common questions and troubleshooting scenarios encountered during experimental work.

Section 1: Compound Stability and Storage

Proper storage is paramount to maintaining the integrity and reactivity of 2,5-Difluoro-3-methoxybenzoic acid. While manufacturers do not typically provide a specific expiration date, the compound is stable for extended periods when stored under the recommended conditions.[1]

Recommended Storage Conditions

To ensure the longevity and purity of your 2,5-Difluoro-3-methoxybenzoic acid, please adhere to the following storage guidelines:

Parameter	Recommendation	Rationale
Temperature	Room Temperature	Avoids exposure to excessive heat which can accelerate potential degradation.
Atmosphere	Store in a dry, well-ventilated area.	Minimizes moisture absorption and potential reactions with atmospheric components.
Container	Tightly sealed container.	Prevents contamination from dust and other airborne particles, and limits moisture ingress.
Light Exposure	Store in a dark place.	While not explicitly stated for this compound, it is good practice for aromatic compounds to be protected from light to prevent photochemical reactions.
Incompatibilities	Keep away from strong oxidizing agents and bases.[2][3]	Benzoic acids can react with these substances, leading to degradation or hazardous reactions.

Shelf Life Considerations

While a definitive shelf life is not provided, under the storage conditions outlined above, 2,5-Difluoro-3-methoxybenzoic acid is expected to remain stable for several years. For long-term storage, it is advisable to periodically re-test the purity of the material, especially if it is being used in sensitive applications.

Section 2: Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues that may arise during the handling and use of 2,5-Difluoro-3-methoxybenzoic acid in a question-and-answer format.

Purity and Appearance

Q1: My 2,5-Difluoro-3-methoxybenzoic acid has a slight yellow tint, but the product sheet says it should be white. Is it still usable?

A1: A slight yellow or off-white color is not uncommon for this compound and does not necessarily indicate significant impurity. However, a pronounced color change could suggest the presence of byproducts from the synthesis or degradation. It is recommended to verify the purity by analytical methods such as High-Performance Liquid Chromatography (HPLC) or melting point determination before use in a critical reaction step.[4]

Q2: How can I assess the purity of my 2,5-Difluoro-3-methoxybenzoic acid?

A2: Several methods can be employed to determine the purity of your compound:

• Melting Point: A sharp melting point close to the literature value (around 191-197 °C) is a good indicator of high purity. A broad melting range or a significantly lower melting point suggests the presence of impurities.[5]

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with UV detection is a highly effective method for quantifying the purity of benzoic acids and detecting impurities.[4][6][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure and identify any organic impurities. ¹⁹F NMR is also particularly useful for fluorinated compounds.[8][9]

Solubility and Solution Preparation

Q3: I'm having trouble dissolving 2,5-Difluoro-3-methoxybenzoic acid. What are the best solvents to use?

A3: Benzoic acids are generally soluble in polar organic solvents.[10] For 2,5-Difluoro-3-methoxybenzoic acid, you can expect good solubility in solvents like:

• Methanol

• Ethanol

• Acetone

• Ethyl acetate

• Dimethylformamide (DMF)

• Dimethyl sulfoxide (DMSO)

It will have limited solubility in non-polar solvents like hexanes and is only sparingly soluble in cold water.[11] Solubility in aqueous solutions will increase with higher pH due to the formation of the carboxylate salt.

Experimental Workflow: Solubility Testing

Caption: A simple workflow for determining the solubility of 2,5-Difluoro-3-methoxybenzoic acid in various solvents.

Reactivity and Reaction Troubleshooting

Q4: I am using 2,5-Difluoro-3-methoxybenzoic acid in a Suzuki-Miyaura cross-coupling reaction and I'm observing a significant amount of homocoupling of my boronic acid partner. What could be the cause?

A4: Homocoupling is a common side reaction in Suzuki-Miyaura couplings.[12][13] Several factors related to your setup and reagents could be contributing:

• Presence of Oxygen: Molecular oxygen can promote the homocoupling of boronic acids. Ensure your reaction is thoroughly degassed and maintained under an inert atmosphere (e.g., argon or nitrogen).[14]

• Catalyst System: The choice of palladium catalyst and ligand is crucial. Some systems are more prone to promoting homocoupling. Consider using bulky, electron-rich phosphine ligands which can favor the desired cross-coupling pathway.[14]

• Base and Solvent: The reaction conditions, including the base and solvent, can influence the rates of competing reactions. Ensure your base is of high purity and the solvent is anhydrous.

Q5: My reaction involving 2,5-Difluoro-3-methoxybenzoic acid is not going to completion. What are some general troubleshooting steps?

A5: If your reaction is sluggish or incomplete, consider the following:

• Reagent Purity: Verify the purity of all your starting materials, including the 2,5-Difluoro-3-methoxybenzoic acid. Impurities can inhibit the catalyst or participate in side reactions.

• Reaction Temperature: The reaction may require a higher temperature to proceed at a reasonable rate. Increase the temperature in increments while monitoring for byproduct formation.

• Catalyst Loading: In catalytic reactions, a low catalyst loading may result in a slow reaction. Consider a modest increase in the catalyst amount.

• Mixing: Ensure the reaction mixture is being stirred vigorously, especially if it is heterogeneous.[10]

Q6: Is there a risk of decarboxylation when heating 2,5-Difluoro-3-methoxybenzoic acid?

A6: Decarboxylation of benzoic acids typically requires high temperatures, often in the presence of a catalyst.[1][2][15] Under typical reaction conditions for many organic transformations (e.g., up to 100-120 °C), significant decarboxylation of 2,5-Difluoro-3-methoxybenzoic acid is unlikely to be a major side reaction. However, at very high temperatures (>150-200 °C), the possibility of decarboxylation increases.

Logical Relationship: Troubleshooting a Failed Reaction

Sources

• 1. Direct decarboxylative 18 F-fluorination of benzoic acids using visible light catalysis - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC03503A [pubs.rsc.org]
• 2. GB2122190A - Decarboxylation of halogenated benzoic acids or esters - Google Patents [patents.google.com]
• 3. reddit.com [reddit.com]
• 4. echemi.com [echemi.com]
• 5. elearning.univ-mila.dz [elearning.univ-mila.dz]
• 6. Fast analysis of benzoic acids using a reversed-phase HPLC-UV method - Thermo Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. 2,4,5-Trifluoro-3-methoxybenzoic acid(112811-65-1) 13C NMR spectrum [chemicalbook.com]
• 9. 4,4′-Difluoro-[3,3′-bi(1,2,5-oxadiazole)] 2,2′-Dioxide [mdpi.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. ijarsct.co.in [ijarsct.co.in]
• 12. jmcct.com [jmcct.com]
• 13. Yoneda Labs [yonedalabs.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Radical Decarboxylative Carbometalation of Benzoic Acids: A Solution to Aromatic Decarboxylative Fluorination [organic-chemistry.org]

Technical Support Center: 2,5-Difluoro-3-methoxybenzoic Acid Synthesis

Welcome to the technical support center for the synthesis and analysis of 2,5-Difluoro-3-methoxybenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with impurity identification and troubleshooting during the synthesis of this important chemical intermediate. Our goal is to provide not just solutions, but a deeper understanding of the underlying chemical principles to empower your research.

Section 1: Overview of Potential Impurities

The synthesis of 2,5-Difluoro-3-methoxybenzoic acid, like any multi-step organic synthesis, is susceptible to the formation of various impurities. Understanding the likely sources and structures of these impurities is the first step in developing a robust analytical and purification strategy. Impurities can generally be categorized as follows:

• Process-Related Impurities: These arise from the synthetic route itself.

  • Unreacted Starting Materials: Residual precursors from the final carboxylation step.

  • Intermediates: Incompletely converted intermediates from previous steps.

  • Side-Products: Molecules formed from competing or undesired reaction pathways.

• Degradation Products: The target molecule may degrade under certain conditions (e.g., harsh pH, high temperature, or light exposure), leading to new impurities.

• Reagent-Related Impurities: Impurities originating from the reagents, solvents, or catalysts used in the synthesis.

A common synthetic route involves the carboxylation of a lithiated or Grignard reagent derived from 1,4-difluoro-2-methoxybenzene. This process is highly effective but can introduce specific impurities if not perfectly controlled.

Diagram: Common Impurity Formation Pathways

Below is a diagram illustrating the formation of two common process-related impurities: the decarboxylation product and an impurity from an incomplete Grignard reaction.

Caption: Potential impurity pathways in the synthesis.

Section 2: Troubleshooting Analytical Results

This section addresses specific issues you may encounter during the analysis of your product, primarily focusing on High-Performance Liquid Chromatography (HPLC), the most common technique for purity assessment.

Frequently Asked Questions (FAQs): HPLC Analysis

Q1: My chromatogram shows a new, unexpected peak. How do I identify it?

A1: An unexpected peak indicates the presence of an impurity. A systematic approach is required for identification.

• Check for Obvious Sources: First, rule out simple causes like solvent contamination or sample carryover from a previous injection.[1] Rerunning a blank solvent gradient can confirm this.

• Hypothesize Potential Structures: Based on your synthetic route, list potential side-products. Common culprits include:

  • Starting Material: Did your reaction go to completion?

  • Decarboxylated Product: Benzoic acids can lose CO2, especially if heated.[2][3] This would result in 1,4-difluoro-2-methoxybenzene.

  • Isomers: Depending on the directing effects of the substituents, minor positional isomers could form.

• Utilize Hyphenated Techniques: The most powerful tool for identifying unknown impurities is Liquid Chromatography-Mass Spectrometry (LC-MS).[4][5] This technique provides the molecular weight of the compound in the unknown peak, which is critical for elucidation.

• Isolate and Characterize: If the impurity is significant, it may need to be isolated using preparative HPLC or flash chromatography for full characterization by Nuclear Magnetic Resonance (NMR) spectroscopy.[6][7]

Q2: My main product peak is tailing or fronting. What's causing this?

A2: Poor peak shape is a common issue that can compromise quantification and resolution.[1]

• Peak Tailing is often caused by strong, secondary interactions between the analyte and the stationary phase or by column overload.

  • Troubleshooting:

    • Reduce Sample Load: Inject a more dilute sample to see if the peak shape improves.[1]

    • Adjust Mobile Phase pH: For an acidic compound like a benzoic acid, ensuring the mobile phase pH is low enough (e.g., pH 2.5-3.0) will keep it in its neutral, protonated form, minimizing interactions with residual silanols on the column packing.

    • Use a Guard Column: A guard column can trap strongly retained impurities that might affect the analytical column.[8]

• Peak Fronting is less common but often indicates that the sample is dissolved in a solvent significantly stronger than the mobile phase or that the column is overloaded.[1]

  • Troubleshooting: Always try to dissolve your sample in the initial mobile phase if possible.

Q3: My retention times are shifting between injections. Why?

A3: Drifting retention times can invalidate your results and point to system instability.[9]

• Check the Pump and Solvents: Ensure the pump is delivering a consistent flow rate and that the mobile phase composition is correct.[9] Inconsistent solvent mixing or improperly degassed solvents can cause fluctuations.[1]

• Column Equilibration: Make sure the column is fully equilibrated with the starting mobile phase conditions before each injection. Insufficient equilibration is a common cause of retention time drift, especially in gradient methods.

• Temperature Fluctuations: Column temperature can significantly impact retention. Using a column oven provides a stable thermal environment.[9]

HPLC Troubleshooting Summary Table

Problem	Common Cause	Recommended Solution(s)
Ghost Peaks	Sample carryover; contaminated mobile phase or injection solvent.	Inject a blank run; use fresh, HPLC-grade solvents.[1]
Split Peaks	Partially clogged column inlet frit; void in the column packing bed.	Replace the column frit or the entire column; use a guard column for protection.[10]
High Backpressure	Blockage in the system (e.g., column frit, tubing, inline filter).	Systematically disconnect components to locate the blockage; filter all samples and mobile phases.[10]
Baseline Noise/Drift	Contaminated mobile phase; detector lamp failing; air bubbles in the system.	Use fresh, high-purity solvents and degas them properly; check detector lamp hours; purge the system.[1][9]

Diagram: Workflow for HPLC Troubleshooting & Impurity ID

Sources

• 1. HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee [pgeneral.com]
• 2. m.youtube.com [m.youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. ajrconline.org [ajrconline.org]
• 5. ijprajournal.com [ijprajournal.com]
• 6. tandfonline.com [tandfonline.com]
• 7. ijnrd.org [ijnrd.org]
• 8. lcms.cz [lcms.cz]
• 9. labcompare.com [labcompare.com]
• 10. realab.ua [realab.ua]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the 1H NMR Spectrum of 2,5-Difluoro-3-methoxybenzoic Acid: A Comparative Analysis

For researchers, scientists, and professionals in drug development, meticulous structural elucidation of novel chemical entities is paramount. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, stands as an indispensable tool for providing detailed information about the molecular structure of organic compounds. This guide offers an in-depth analysis of the 1H NMR spectrum of 2,5-Difluoro-3-methoxybenzoic acid, a compound of interest in medicinal chemistry and materials science. In the absence of a publicly available experimental spectrum, this guide provides a robust prediction based on established principles and comparative data from structurally related analogues. This approach not only offers a reliable spectral forecast but also serves as an educational tool for understanding the nuanced effects of substituents on proton NMR spectra.

Predicted 1H NMR Spectrum of 2,5-Difluoro-3-methoxybenzoic Acid

The structure of 2,5-Difluoro-3-methoxybenzoic acid presents a unique electronic environment for its aromatic protons, influenced by the interplay of electron-withdrawing fluorine and carboxylic acid groups, and the electron-donating methoxy group. A thorough analysis of substituent effects allows for a confident prediction of the 1H NMR spectrum.

The predicted 1H NMR spectrum of 2,5-Difluoro-3-methoxybenzoic acid in a standard deuterated solvent like CDCl₃ is expected to exhibit three distinct signals in the aromatic region, a singlet for the methoxy group, and a broad singlet for the carboxylic acid proton.

Predicted Proton Assignments and Spectral Parameters:

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-4	7.10 - 7.25	Doublet of doublets (dd)	ortho J(H-F) ≈ 8-10 Hz, meta J(H-H) ≈ 2-3 Hz	Deshielded by the adjacent fluorine at C-5 and coupled to both the fluorine at C-5 and the proton at H-6.
H-6	7.45 - 7.60	Doublet of doublets (dd)	ortho J(H-F) ≈ 6-8 Hz, meta J(H-H) ≈ 2-3 Hz	Deshielded by the ortho carboxylic acid group and coupled to the proton at H-4 and the fluorine at C-5.
-OCH₃	3.90 - 4.00	Singlet (s)	-	The methoxy group protons are not coupled to any other protons. The chemical shift is influenced by the two ortho fluorine atoms.
-COOH	10.0 - 13.0	Broad Singlet (br s)	-	The acidic proton is typically broad and appears at a high chemical shift due to hydrogen bonding.

Comparative Spectral Analysis: Understanding Substituent Effects

To substantiate the predicted spectrum, a comparative analysis with structurally similar compounds is crucial. We will consider 2,5-difluorobenzoic acid and 3-methoxybenzoic acid as our primary comparators.

2,5-Difluorobenzoic Acid: The Influence of Fluorine

The 1H NMR spectrum of 2,5-difluorobenzoic acid provides a foundational understanding of the impact of two fluorine atoms on the aromatic protons. The spectrum typically shows three distinct multiplets in the aromatic region. The proton ortho to the carboxylic acid and fluorine (H-6) is the most deshielded. The proton situated between the two fluorine atoms (H-3) is also significantly deshielded and exhibits coupling to both fluorines. The remaining proton (H-4) is the most shielded of the aromatic protons.

3-Methoxybenzoic Acid: The Influence of the Methoxy Group

In 3-methoxybenzoic acid, the electron-donating nature of the methoxy group influences the chemical shifts of the aromatic protons.[1] The protons ortho and para to the methoxy group are shielded (shifted to a lower ppm) compared to benzene, while the proton meta to it is less affected. The methoxy group itself appears as a sharp singlet, typically around 3.8 ppm.

Synthesizing the Effects in 2,5-Difluoro-3-methoxybenzoic Acid

By combining the observations from our comparative molecules, we can rationalize the predicted spectrum of our target compound. The strong electron-withdrawing inductive effect of the two fluorine atoms will generally deshield the aromatic protons. The methoxy group at C-3 will exert its electron-donating resonance effect, primarily shielding the para position (H-6), though this effect will be counteracted by the ortho carboxylic acid. The proton at H-4 will be influenced by the ortho fluorine at C-5 and the meta methoxy group. The proton at H-6 will be influenced by the ortho carboxylic acid and the para methoxy group, as well as the meta fluorine at C-5. The interplay of these electronic effects leads to the predicted chemical shifts.

Experimental Protocol for High-Resolution 1H NMR Acquisition

To obtain a high-quality, interpretable 1H NMR spectrum of 2,5-Difluoro-3-methoxybenzoic acid, a standardized and meticulous experimental procedure is essential.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of 2,5-Difluoro-3-methoxybenzoic acid.

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). CDCl₃ is a good first choice for many organic molecules.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer to NMR Tube: Using a Pasteur pipette with a cotton or glass wool plug to filter out any particulate matter, transfer the solution into a clean, high-quality 5 mm NMR tube.

• Internal Standard (Optional): For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00 ppm).

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

NMR Instrument Parameters

The following are typical acquisition parameters for a 400 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and sample concentration.

Parameter	Recommended Value	Purpose
Spectrometer Frequency	400 MHz (or higher for better resolution)	Defines the magnetic field strength.
Number of Scans (NS)	8 to 16	Improves signal-to-noise ratio.
Relaxation Delay (D1)	1-2 seconds	Allows for full relaxation of protons between scans for accurate integration.
Acquisition Time (AQ)	2-4 seconds	The duration of data collection for each scan.
Spectral Width (SW)	16 ppm (e.g., -2 to 14 ppm)	The range of chemical shifts to be observed.
Pulse Angle	30-45 degrees	A smaller flip angle allows for a shorter relaxation delay.
Temperature	298 K (25 °C)	Standard operating temperature.

Data Processing

• Fourier Transformation: The raw free induction decay (FID) signal is converted into the frequency domain spectrum.

• Phase Correction: The spectrum is manually or automatically phased to ensure all peaks are in the absorptive mode.

• Baseline Correction: The baseline of the spectrum is corrected to be flat.

• Referencing: The chemical shift axis is referenced to the internal standard (TMS at 0.00 ppm) or the residual solvent peak.

• Integration: The area under each peak is integrated to determine the relative number of protons.

• Peak Picking: The chemical shift of each peak is accurately determined.

Visualizing Molecular Connectivity and Spectral Relationships

To visually represent the relationships between the protons in 2,5-Difluoro-3-methoxybenzoic acid and their expected NMR signals, a DOT graph is provided below.

Caption: Predicted 1H NMR couplings for 2,5-Difluoro-3-methoxybenzoic acid.

Conclusion

This guide provides a comprehensive, albeit predictive, analysis of the 1H NMR spectrum of 2,5-Difluoro-3-methoxybenzoic acid. By leveraging comparative data from simpler, analogous molecules and applying fundamental principles of NMR spectroscopy, we have constructed a reliable forecast of the chemical shifts, multiplicities, and coupling constants. The detailed experimental protocol further equips researchers with the necessary steps to acquire a high-quality spectrum for this compound. This integrated approach of prediction and practical guidance serves as a valuable resource for scientists engaged in the synthesis and characterization of novel organic molecules.

References

Sources

• 1. 3-Methoxybenzoic acid(586-38-9) 1H NMR spectrum [chemicalbook.com]

A Comparative Analysis of the 13C NMR Chemical Shifts of 2,5-Difluoro-3-methoxybenzoic Acid

For Immediate Release: A Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the 13C Nuclear Magnetic Resonance (NMR) chemical shifts for 2,5-Difluoro-3-methoxybenzoic acid, a key intermediate in the synthesis of various pharmaceutical compounds. In the absence of a publicly available experimental spectrum for this specific molecule, this document offers a robust predictive analysis and a comparative study against structurally related compounds. This approach allows for a reliable estimation of the chemical shifts, providing valuable insights for structural elucidation and purity assessment.

The Significance of 13C NMR in Structural Analysis

Carbon-13 NMR spectroscopy is a powerful, non-destructive technique used to determine the carbon framework of an organic molecule. Each unique carbon atom in a molecule produces a distinct signal in the 13C NMR spectrum, with its chemical shift (δ) being highly sensitive to the local electronic environment. Factors such as the hybridization of the carbon atom, the electronegativity of neighboring atoms, and steric effects all influence the chemical shift. For substituted aromatic compounds like 2,5-Difluoro-3-methoxybenzoic acid, 13C NMR is indispensable for confirming the substitution pattern on the benzene ring.

Experimental Protocol for 13C NMR Data Acquisition

The following outlines a standard operating procedure for acquiring a high-quality 13C NMR spectrum of a substituted benzoic acid derivative.

2.1. Sample Preparation

• Sample Weighing: Accurately weigh approximately 10-20 mg of the solid sample (e.g., 2,5-Difluoro-3-methoxybenzoic acid).

• Solvent Selection: Choose a suitable deuterated solvent. Dimethyl sulfoxide-d6 (DMSO-d6) or chloroform-d (CDCl3) are common choices for benzoic acid derivatives.[1] The choice of solvent can slightly influence chemical shifts.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry NMR tube.

• Internal Standard: Add a small amount of an internal standard, typically tetramethylsilane (TMS), which is assigned a chemical shift of 0.0 ppm for reference.[1]

• Homogenization: Gently vortex or shake the NMR tube to ensure the sample is fully dissolved and the solution is homogeneous.

2.2. NMR Spectrometer Setup and Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• Tuning and Matching: Tune and match the probe to the 13C frequency to ensure optimal signal detection.

• Locking: Lock the spectrometer on the deuterium signal of the solvent to maintain a stable magnetic field.

• Shimming: Shim the magnetic field to achieve high homogeneity and improve spectral resolution.

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled 13C experiment (e.g., zgpg30) is typically used.

  • Number of Scans: Acquire a sufficient number of scans (e.g., 1024 or more) to achieve an adequate signal-to-noise ratio, especially for quaternary carbons which often exhibit weaker signals.

  • Relaxation Delay (d1): Set an appropriate relaxation delay (e.g., 2 seconds) to allow for full relaxation of the carbon nuclei between pulses.

  • Spectral Width: Define a spectral width that encompasses the expected range of 13C chemical shifts (typically 0-200 ppm).

• Data Processing:

  • Fourier Transform: Apply a Fourier transform to the acquired free induction decay (FID).

  • Phasing: Phase the spectrum to obtain pure absorption signals.

  • Baseline Correction: Apply a baseline correction to ensure a flat baseline.

  • Referencing: Reference the spectrum to the TMS signal at 0.0 ppm.

Caption: Experimental workflow for acquiring a 13C NMR spectrum.

Predicted 13C NMR Chemical Shifts for 2,5-Difluoro-3-methoxybenzoic Acid

Due to the unavailability of an experimental spectrum in public databases, the chemical shifts for 2,5-Difluoro-3-methoxybenzoic acid have been predicted using established substituent chemical shift (SCS) effects on a benzene ring. The base value for the chemical shift of benzene is 128.5 ppm.

Table 1: Predicted 13C NMR Chemical Shifts for 2,5-Difluoro-3-methoxybenzoic Acid

Carbon Atom	Substituents and Position	Predicted Chemical Shift (ppm)
C1	-COOH	~130-135
C2	-F	~155-160 (d, 1JCF ≈ 245 Hz)
C3	-OCH3	~150-155
C4	-H	~105-110
C5	-F	~155-160 (d, 1JCF ≈ 245 Hz)
C6	-H	~110-115
C=O	Carboxylic Acid	~165-170
-OCH3	Methoxy	~55-60

Note: The chemical shifts for the fluorine-bearing carbons (C2 and C5) will appear as doublets due to one-bond carbon-fluorine coupling (1JCF), which is typically large (around 245 Hz). Further smaller couplings to the other fluorine atom (two- and three-bond couplings) will likely result in more complex splitting patterns (doublet of doublets).

Comparative Analysis with Structurally Related Compounds

To validate the predicted chemical shifts, a comparison with experimentally determined data for structurally similar compounds is crucial. The following table presents the 13C NMR data for benzoic acid, 3-methoxybenzoic acid, and 2,4,5-Trifluoro-3-methoxybenzoic acid.

Table 2: Comparison of 13C NMR Chemical Shifts (ppm) of Related Benzoic Acid Derivatives

Carbon Atom	Benzoic Acid[1]	3-Methoxybenzoic Acid[2]	2,4,5-Trifluoro-3-methoxybenzoic Acid[3]
C1	130.2	131.2	Not explicitly assigned
C2	129.4	114.5	Not explicitly assigned
C3	128.4	159.6	Not explicitly assigned
C4	133.7	120.9	Not explicitly assigned
C5	128.4	122.3	Not explicitly assigned
C6	129.4	129.6	Not explicitly assigned
C=O	172.5	167.3	Not explicitly assigned
-OCH3	-	55.2	Not explicitly assigned

Note: The data for 2,4,5-Trifluoro-3-methoxybenzoic acid from the provided source does not contain specific peak assignments.

The comparison with these analogs allows us to understand the influence of the fluoro and methoxy substituents on the chemical shifts of the aromatic carbons. The strongly electronegative fluorine atoms cause a significant downfield shift for the carbons they are directly attached to. The methoxy group, being an electron-donating group through resonance, will influence the electron density and thus the chemical shifts of the ortho and para carbons.

Influence of Substituents on the Aromatic Ring

The observed and predicted chemical shifts can be rationalized by considering the electronic effects of the substituents on the benzene ring.

Caption: Electronic effects of substituents on the aromatic ring.

The two fluorine atoms exert a strong electron-withdrawing inductive effect (-I), which deshields the directly attached carbons (C2 and C5), causing their signals to appear at a lower field. The methoxy group exhibits both an electron-withdrawing inductive effect (-I) due to the electronegativity of the oxygen atom and a strong electron-donating resonance effect (+R). The resonance effect increases the electron density at the ortho and para positions relative to the methoxy group. The carboxylic acid group is an electron-withdrawing group through both inductive and resonance effects. The interplay of these effects determines the final chemical shifts of the aromatic carbons.

Conclusion

This guide provides a comprehensive overview of the expected 13C NMR chemical shifts for 2,5-Difluoro-3-methoxybenzoic acid based on predictive methods and comparative analysis with structurally related compounds. The provided experimental protocol offers a standardized approach for acquiring high-quality spectral data. Understanding the influence of the fluoro and methoxy substituents on the carbon chemical shifts is essential for the accurate interpretation of the 13C NMR spectrum and the unambiguous structural confirmation of this important synthetic intermediate. Researchers and professionals in drug development can utilize this guide as a valuable resource for their work with this and similar compounds.

References

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• NMRShiftDB. A free, web-based database for organic structures and their NMR spectra. [Link]

• Doc Brown's Chemistry. 13C nmr spectrum of benzoic acid. [Link]

Sources

• 1. Databases - NMR Wiki [nmrwiki.org]
• 2. 3-Methoxybenzoic acid(586-38-9) 13C NMR [m.chemicalbook.com]
• 3. 2,4,5-Trifluoro-3-methoxybenzoic acid(112811-65-1) 13C NMR spectrum [chemicalbook.com]

Predicted 19F NMR Spectrum of 2,5-Difluoro-3-methoxybenzoic acid

An In-Depth Guide to the 19F NMR Characterization of 2,5-Difluoro-3-methoxybenzoic acid: A Comparative Analysis

In the landscape of modern drug discovery and materials science, fluorinated organic molecules have become indispensable. The unique properties imparted by fluorine, such as increased metabolic stability, enhanced binding affinity, and altered lipophilicity, make them privileged motifs. Consequently, the precise and unambiguous characterization of these molecules is paramount. Among the analytical techniques available, 19F Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a uniquely powerful tool, offering high sensitivity and a wide chemical shift range that is exquisitely sensitive to the local electronic environment.

This guide provides a detailed examination of the 19F NMR characterization of 2,5-Difluoro-3-methoxybenzoic acid, a representative fluorinated aromatic building block. We will explore the expected 19F NMR spectrum, explain the rationale behind the spectral features based on fundamental principles, and compare its signature to that of structurally related alternatives. This analysis is designed for researchers, scientists, and drug development professionals who rely on precise structural elucidation to drive their projects forward.

Predicting the 19F NMR spectrum of 2,5-Difluoro-3-methoxybenzoic acid involves analyzing the expected chemical shifts (δ) and the through-bond J-coupling patterns for the two fluorine nuclei, F2 and F5.

• Chemical Shifts (δ) : The chemical shift of a fluorine nucleus is highly dependent on the electronic nature of its neighboring substituents.

  • F2 : This fluorine is positioned between a carboxylic acid (-COOH) and a methoxy (-OCH3) group. The methoxy group is a moderate electron-donating group (via resonance) and the carboxylic acid is an electron-withdrawing group (via induction and resonance). The proximity to two ortho substituents will likely cause a downfield shift.

  • F5 : This fluorine is situated between a hydrogen atom and the carboxylic acid group. It is para to the electron-donating methoxy group, which typically results in an upfield (more shielded) shift.

• Coupling Constants (J) : The multiplicity of each fluorine signal is determined by its coupling to other NMR-active nuclei, primarily other fluorine atoms and protons.

  • F2 Signal : It will be split by the adjacent F5 nucleus. The coupling constant, 3J(F2-F5), is a through-bond coupling over three bonds and is typically in the range of 5-10 Hz for a meta-relationship in a benzene ring. It will also couple to the proton at the C4 position (3J(F2-H4)) and potentially a weaker coupling to the proton at the C6 position (4J(F2-H6)). This would result in a complex multiplet, likely a doublet of doublets of doublets (ddd).

  • F5 Signal : It will be split by the F2 nucleus with the same 3J(F2-F5) coupling constant. It will also exhibit coupling to the adjacent protons at C4 (3J(F5-H4)) and C6 (3J(F5-H6)). This will also result in a complex multiplet, likely a doublet of doublets of doublets (ddd).

The logical workflow for predicting and interpreting the spectrum is outlined below.

Caption: Workflow for predicting the 19F NMR spectrum of the target molecule.

Comparative Analysis with Structural Alternatives

To understand the unique spectral signature of 2,5-Difluoro-3-methoxybenzoic acid, it is instructive to compare its predicted spectrum with those of plausible alternatives that a chemist might encounter or synthesize.

Compound	Key Differentiating Feature	Predicted 19F NMR Spectrum
2,5-Difluoro-3-methoxybenzoic acid	Two distinct fluorine environments due to asymmetric substitution pattern.	Two separate signals , both appearing as complex multiplets (e.g., doublet of doublets of doublets) due to F-F and F-H couplings. Significant chemical shift separation is expected between F2 and F5.
2,5-Difluorobenzoic acid	Absence of the methoxy group . The electronic environment is governed only by the -COOH group and the other fluorine.	Two separate signals . The absence of the ortho-methoxy group would cause the F2 signal to appear at a different chemical shift, likely more upfield compared to the target molecule.
3,4-Difluorobenzoic acid	Ortho-relationship between the two fluorine atoms .	Two distinct signals . A large 3J(F-F) ortho coupling constant (typically 15-25 Hz) would be the most prominent feature, resulting in two clear doublets (which may be further split by protons).
Symmetric Difluorobenzoic Acids	Chemical equivalence of fluorine atoms (e.g., 3,5-Difluorobenzoic acid).	A single signal (a triplet, due to coupling with two equivalent ortho protons). The presence of only one fluorine resonance immediately distinguishes it from the asymmetrically substituted target molecule.

This comparison highlights how the specific arrangement of substituents creates a unique 19F NMR fin

mass spectrometry fragmentation of 2,5-Difluoro-3-methoxybenzoic acid

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 2,5-Difluoro-3-methoxybenzoic Acid

A Comparative Guide for Structural Elucidation

Introduction

In the landscape of pharmaceutical research and development, the precise structural characterization of novel chemical entities is a cornerstone of progress. 2,5-Difluoro-3-methoxybenzoic acid represents a class of substituted aromatic compounds whose biological activity is intrinsically linked to its specific substitution pattern. Mass spectrometry (MS) stands as a principal analytical technique for confirming the identity and purity of such molecules. Understanding the specific fragmentation patterns under tandem mass spectrometry (MS/MS) conditions is not merely an academic exercise; it is a critical step in metabolite identification, impurity profiling, and quality control.

This guide provides a comprehensive analysis of the predicted fragmentation behavior of 2,5-Difluoro-3-methoxybenzoic acid. We will dissect the influence of its constituent functional groups—a carboxylic acid, two fluorine atoms, and a methoxy group—on its fragmentation pathways. By comparing its predicted behavior with that of simpler, related analogues, this document serves as a practical reference for researchers employing mass spectrometry for the structural elucidation of complex small molecules.

Theoretical Fragmentation Analysis of 2,5-Difluoro-3-methoxybenzoic Acid

The fragmentation of an ion in a mass spectrometer is governed by the stability of the resulting fragment ions and neutral losses. For 2,5-Difluoro-3-methoxybenzoic acid (C₈H₆F₂O₃), the molecular weight is 188.13 g/mol . The analysis will primarily focus on electrospray ionization (ESI), a soft ionization technique that typically generates a protonated molecule [M+H]⁺ in positive ion mode or a deprotonated molecule [M-H]⁻ in negative ion mode, minimizing in-source fragmentation and preserving the molecular ion for subsequent collision-induced dissociation (CID).[1]

Negative Ion Mode ESI-MS/MS: The Dominant Pathway

For carboxylic acids, negative ion mode ESI is often preferred due to the acidic proton, which is readily lost to form a stable [M-H]⁻ carboxylate anion at m/z 187.1. The subsequent fragmentation of this precursor ion is driven by the elimination of stable, neutral molecules.

The most anticipated and lowest-energy fragmentation pathway for the [M-H]⁻ ion of an aromatic carboxylic acid is the loss of carbon dioxide (CO₂), a neutral loss of 44 Da.[2][3] This process is highly favorable as it results in a resonance-stabilized aromatic anion.

• Primary Fragmentation: [M-H]⁻ → [M-H-CO₂]⁻ + CO₂

  • m/z 187.1 → m/z 143.1

Following the initial loss of CO₂, the resulting difluoro-methoxy-phenyl anion (m/z 143.1) can undergo further fragmentation. The methoxy group is a common site for subsequent cleavage, typically involving the loss of a methyl radical (•CH₃), a neutral loss of 15 Da. While radical loss is less common from an even-electron ion, it can be induced at higher collision energies.

• Secondary Fragmentation: [M-H-CO₂]⁻ → [M-H-CO₂-CH₃]⁻ + •CH₃

  • m/z 143.1 → m/z 128.1

The following diagram illustrates the predicted fragmentation pathway in negative ion mode.

Caption: Predicted ESI-MS/MS fragmentation of 2,5-Difluoro-3-methoxybenzoic acid in negative ion mode.

Positive Ion Mode ESI-MS/MS: A More Complex Scenario

In positive ion mode, the molecule will be detected as the protonated species, [M+H]⁺, at m/z 189.1. Aromatic carboxylic acids typically exhibit a prominent molecular ion peak in their mass spectra.[4][5] Fragmentation in this mode often begins with the loss of stable neutral molecules from the protonated carboxylic acid group.

The most common initial fragmentation steps for protonated benzoic acids are the loss of water (H₂O, 18 Da) or the sequential loss of water and carbon monoxide (CO, 28 Da).[3][6]

• Loss of Water: The protonated carboxylic acid can easily eliminate a molecule of water to form a stable acylium ion.

  • [M+H]⁺ → [M+H-H₂O]⁺ + H₂O

  • m/z 189.1 → m/z 171.1

• Loss of Formic Acid (HCOOH) or Sequential H₂O and CO: The acylium ion (m/z 171.1) can then lose carbon monoxide. This is equivalent to an initial loss of the entire carboxyl group as formic acid (46 Da).

  • [M+H-H₂O]⁺ → [M+H-H₂O-CO]⁺ + CO

  • m/z 171.1 → m/z 143.1

Following these initial losses related to the carboxyl group, further fragmentation would involve the substituents on the aromatic ring, such as the loss of a methyl radical from the methoxy group.

Comparative Fragmentation Analysis

To validate our predictions, we compare the expected fragmentation of 2,5-Difluoro-3-methoxybenzoic acid with the known fragmentation of simpler, structurally related compounds.

Compound	Molecular Weight ( g/mol )	Key Fragmentation Pathways (Positive ESI-MS/MS of [M+H]⁺)	Key Fragmentation Pathways (Negative ESI-MS/MS of [M-H]⁻)
Benzoic Acid	122.12	Loss of H₂O (m/z 105), followed by loss of CO (m/z 77).[6]	Loss of CO₂ (m/z 77).
3-Fluorobenzoic Acid	140.11	Loss of H₂O (m/z 123), followed by loss of CO (m/z 95).	Loss of CO₂ (m/z 95).
3-Methoxybenzoic Acid	152.15	Loss of H₂O (m/z 135), followed by loss of CO (m/z 107). Also, potential loss of CH₃OH (m/z 121).	Loss of CO₂ (m/z 107), followed by loss of •CH₃ (m/z 92).
2,5-Difluoro-3-methoxybenzoic Acid	188.13	Predicted: Loss of H₂O (m/z 171), followed by loss of CO (m/z 143).	Predicted: Loss of CO₂ (m/z 143), followed by loss of •CH₃ (m/z 128).

This comparison demonstrates a logical progression. The fundamental fragmentation of the carboxyl group (loss of H₂O/CO in positive mode, loss of CO₂ in negative mode) is a consistent theme. The substituents on the ring primarily influence the m/z of the resulting fragments rather than altering the core fragmentation mechanism of the acid functional group itself.

Experimental Protocol for MS/MS Analysis

This section provides a standardized protocol for acquiring high-quality MS/MS data for 2,5-Difluoro-3-methoxybenzoic acid on a typical Liquid Chromatography-Mass Spectrometry (LC-MS) platform, such as a Q-TOF or Orbitrap system.

Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of 2,5-Difluoro-3-methoxybenzoic acid in a suitable organic solvent (e.g., methanol or acetonitrile).

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL using a mobile phase-like solvent composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive mode, or without acid for negative mode).

Liquid Chromatography (Optional, for sample cleanup)

• Column: A standard C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid (for positive mode) or Water (for negative mode).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid (for positive mode) or Acetonitrile (for negative mode).

• Flow Rate: 0.3 mL/min.

• Gradient: A simple isocratic or shallow gradient elution can be used if introducing the sample via LC. For direct infusion, this part is skipped.

Mass Spectrometry Parameters

• Ionization Mode: ESI, run in both positive and negative modes in separate experiments.

• Capillary Voltage: 3.5 kV (positive), -3.0 kV (negative).

• Source Temperature: 120 °C.

• Desolvation Gas (N₂) Flow: 600 L/hr.

• Desolvation Temperature: 350 °C.

• MS1 Scan Range: m/z 50-300.

• MS/MS (Tandem MS) Acquisition:

  • Precursor Ion Selection: Isolate the [M-H]⁻ ion (m/z 187.1) in negative mode and the [M+H]⁺ ion (m/z 189.1) in positive mode.

  • Collision Gas: Argon.

  • Collision Energy: Perform a ramped collision energy experiment (e.g., 10-40 eV) to observe the full spectrum of fragment ions, from low-energy (primary fragments) to high-energy (secondary fragments).

The following diagram outlines the general experimental workflow.

Caption: A generalized workflow for the analysis of small molecules by LC-MS/MS.

Data Interpretation and Validation

Upon data acquisition, the primary validation step is to use high-resolution mass spectrometry (HRMS) to confirm the elemental composition of the precursor and fragment ions. The difference between the measured mass and the theoretical mass should be less than 5 ppm.

• Example Validation (Negative Mode):

  • Precursor Ion: C₈H₅F₂O₃⁻ (Theoretical m/z 187.0206)

  • Primary Fragment: C₇H₅F₂O⁻ (Theoretical m/z 143.0257 from loss of CO₂)

By confirming the accurate mass of the fragment ions, the proposed fragmentation pathways can be validated with a high degree of confidence.

Conclusion

The mass spectrometric fragmentation of 2,5-Difluoro-3-methoxybenzoic acid is predicted to be a systematic process governed by the established chemistry of its functional groups. In negative ion mode, the dominant pathway is the facile loss of CO₂ from the carboxylate anion. In positive ion mode, fragmentation is expected to proceed via the loss of H₂O, followed by the loss of CO. The fluoro and methoxy substituents primarily serve to modify the mass-to-charge ratio of the resulting fragments. The provided experimental protocol offers a robust starting point for researchers to acquire high-quality data for this and other structurally related molecules, enabling confident structural confirmation and characterization in a research setting.

References

• JoVE. (2025, May 22). NMR and Mass Spectroscopy of Carboxylic Acids.
• Safe, S., et al. (N.A.). Fragmentation pathways in electron impact mass spectra of methoxyhalobiphenyls.
• Whitman College. (N.A.). GCMS Section 6.12 - Fragmentation of Carboxylic Acids.
• University of Arizona. (N.A.). Mass Spectrometry: Fragmentation.
• Doc Brown's Chemistry. (N.A.). mass spectrum of 2-methoxypropane.
• Doc Brown's Chemistry. (N.A.). mass spectrum of methoxymethane.
• MDPI. (2023, September 8). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders.
• Mrs Burton's Chemistry. (2018, March 20). MS fragmentation patterns [Video]. YouTube.
• Problems in Chemistry. (2023, January 25). Mass Spectrometry Part 7 - Fragmentation in Carboxylic acids [Video]. YouTube.
• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns.
• ResearchGate. (2025, August 7). Separation and determination of fluorobenzoic acids using ion chromatography-electrospray mass spectrometry.
• NIST. (N.A.). Benzoic acid, 3-fluoro-. WebBook.
• ResearchGate. (N.A.). The patterns of fragmentation of (a) methoxybenzoic acid II and (b) vanillic acid.
• Sigma-Aldrich. (N.A.). Fluorinated benzoic acid.
• Freie Universität Berlin. (N.A.). Discriminating Aromatic Parent Compounds and Their Derivative Isomers in Ice Grains From Enceladus and Europa Using a Laboratory Analogue for Spaceborne Mass Spectrometers.
• Prasain, J. (2009, January 20). Ion fragmentation of small molecules in mass spectrometry.
• de Hoffmann, E., & Stroobant, V. (2017, November 20). A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation. PMC.
• MPG.PuRe. (N.A.). Figure S1.
• ResearchGate. (N.A.). Mass spectrum (ESI–MS) of aromatic compounds in the hydrolyzed fraction corresponding to pectinase hydrolysis of vanilla beans extracted with ethyl acetate.
• SCIEX. (N.A.). Rapid Determination of 33 Primary Aromatic Amines in Kitchen Utensils, Textiles Dyes and Food Packaging Materials.
• OSTI.GOV. (2017, December 31). Determining aromatic and aliphatic carboxylic acids in biomass-derived oil samples using 2,4-dinitrophenylhydrazine and liquid chromatography-electrospray injection-mass spectrometry/mass spectrometry.
• ScholarWorks @ UTRGV. (2023, September 1). Conformational landscapes of symmetrically fluorine-substituted benzoic acids I: Microwave spectroscopic and theoretical.
• Harvard DASH. (N.A.). Learning to Fragment Molecular Graphs for Mass Spectrometry Prediction.
• Doc Brown's Chemistry. (2025, November 8). mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions....

Sources

• 1. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. geo.fu-berlin.de [geo.fu-berlin.de]
• 4. Video: NMR and Mass Spectroscopy of Carboxylic Acids [jove.com]
• 5. GCMS Section 6.12 [people.whitman.edu]
• 6. mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions for analysis and identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Publish Comparison Guide: IR Spectrum Analysis of 2,5-Difluoro-3-methoxybenzoic Acid

Executive Summary & Strategic Context

2,5-Difluoro-3-methoxybenzoic acid (CAS: 116026-90-5) is a critical fluorinated building block, primarily employed in the synthesis of fourth-generation quinolone antibiotics and novel agrochemicals.[1] Its structural integrity—specifically the positioning of the methoxy group relative to the fluorine atoms—is the primary determinant of downstream biological activity.

In drug development, the differentiation of regioisomers (e.g., distinguishing the 2,5-difluoro-3-methoxy isomer from the 2,3-difluoro-4-methoxy analog) is a common analytical bottleneck. While NMR is definitive, FT-IR offers a faster, cost-effective method for routine lot release and in-process monitoring.[1]

This guide provides a comparative technical analysis of the IR spectral profile of 2,5-Difluoro-3-methoxybenzoic acid against its closest structural alternatives and precursors. It establishes a self-validating protocol for identifying this compound with high confidence.

Theoretical Framework: Spectral Causality

To interpret the spectrum accurately, one must understand the electronic influence of the substituents on the benzoic acid core.

The Fluorine Inductive Effect

Fluorine atoms at the 2- and 5-positions exert a strong electron-withdrawing inductive effect (-I).[1]

• Impact on Carbonyl (C=O): The electron withdrawal reduces the bond length of the carbonyl, shifting the stretching frequency to a higher wavenumber compared to unsubstituted benzoic acid (~1685 cm⁻¹ → ~1705 cm⁻¹).

• Impact on Ring Vibrations: The C-F bond is highly polar, creating intense absorption bands in the 1000–1250 cm⁻¹ region, often masking weaker C-H in-plane bends.

The Methoxy Resonance Effect

The methoxy group at position 3 donates electrons via resonance (+R), partially counteracting the inductive pull of the fluorine atoms on the ring system, but having a distinct signature in the fingerprint region.

• C-O-C Asymmetric Stretch: A diagnostic marker typically found between 1200–1275 cm⁻¹.[1]

Experimental Protocol: High-Fidelity Acquisition

Reliable data depends on rigorous sample preparation.[1] The following protocol minimizes polymorphic variance and hygroscopic interference.

Workflow Visualization

Figure 1: Decision workflow for sample preparation. Vacuum drying is mandatory to prevent O-H broadening from masking the C-H stretch region.

Technique Comparison: ATR vs. KBr

Feature	Diamond ATR (Recommended for QC)	KBr Pellet (Recommended for R&D)
Sample Prep	None (Direct contact)	Grinding with KBr (1:100 ratio)
Path Length	Fixed (~2 µm)	Variable (Manual control)
Peak Resolution	Moderate (Peak shifts ~2-4 cm⁻¹ lower)	High (True transmission frequencies)
Artifacts	Diamond absorption (~2000 cm⁻¹)	Water bands if KBr is wet
Suitability	Best for: Rapid ID, Lot-to-Lot comparison	Best for: Resolving fingerprint isomers

Critical Protocol Note: For 2,5-Difluoro-3-methoxybenzoic acid, ATR is preferred due to the hardness of the crystalline lattice. High pressure on the diamond crystal ensures excellent optical contact without the need for particle size reduction, which can induce polymorphic transitions.

Comparative Analysis: Target vs. Alternatives

This section objectively compares the target compound against its most common structural isomer and its synthesis precursor.

Comparative Data Table: Spectral Fingerprints

Functional Group	Vibration Mode	Target: 2,5-Difluoro-3-methoxy (cm⁻¹)	Isomer: 2,3-Difluoro-4-methoxy (cm⁻¹)	Precursor: 2,5-Difluorobenzoic Acid (cm⁻¹)
O-H (Acid)	Stretch (Broad)	2800–3100	2800–3100	2500–3000
C=O[1] (Acid)	Stretch	1705 ± 2	1695 ± 2	1690 ± 2
Ar-C=C	Ring Stretch	1620, 1490	1610, 1510	1600, 1480
C-O-C (OMe)	Asym.[1] Stretch	1265 (Strong)	1285 (Strong)	Absent
C-F (Aryl)	Stretch	1190, 1045	1175, 1020	1195, 1050
Fingerprint	Out-of-plane C-H	875, 760	820, 740	880, 750

Analysis of Differences

• Differentiation from Precursor (2,5-Difluorobenzoic Acid):

  • The most distinct indicator of successful synthesis is the appearance of the C-O-C asymmetric stretch at ~1265 cm⁻¹ . If this peak is absent, the methoxylation reaction failed.

  • Validation Check: Calculate the ratio of the peak height at 1265 cm⁻¹ (OMe) to 1705 cm⁻¹ (C=O). A ratio < 0.1 indicates significant unreacted precursor.[1]

• Differentiation from Isomer (2,3-Difluoro-4-methoxybenzoic Acid):

  • The Carbonyl Shift: The 2,5-substitution pattern places a fluorine ortho to the carboxylic acid, but the 3-methoxy group is meta to the acid. In the 2,3-isomer, the methoxy is para. The para-methoxy group is a stronger resonance donor to the carbonyl, typically lowering the C=O frequency (~1695 cm⁻¹) compared to the target (~1705 cm⁻¹).

  • Fingerprint Region: The out-of-plane (OOP) C-H bending vibrations are position-dependent.[1] The 2,5-difluoro-3-methoxy substitution leaves isolated protons at positions 4 and 6.[1] This typically results in two distinct sharp bands in the 800–900 cm⁻¹ range.

Synthesis Pathway & PAT Monitoring[1]

Understanding where this compound fits in the synthesis pipeline aids in interpreting impurity peaks.

Figure 2: Synthesis pathway highlighting the critical Process Analytical Technology (PAT) checkpoint where IR analysis confirms the methoxy group addition.

References

• NIST Chemistry WebBook. Infrared Spectrum of 2,5-Difluorobenzoic Acid. National Institute of Standards and Technology.[1][2][3] Link[1]

• Sigma-Aldrich. Product Specification: 2,5-Difluoro-3-methoxybenzoic acid (CAS 116026-90-5).[1] Merck KGaA.[1] Link (Note: Link directs to catalog search for verification).

• PubChem. Compound Summary: 2,3-Difluoro-4-methoxybenzoic acid (Isomer Data).[1] National Center for Biotechnology Information.[1] Link[1]

• Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds.[1] 8th Edition.[1] Wiley, 2014.[1] (Authoritative text on C-F and C-O-C shifts).

• Zhang, Z., et al. A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid.[1][4][5] Journal of Chemical Research, 2015.[5] (Context on fluorinated benzoic acid intermediates).

Sources

• 1. 2,3-Difluoro-4-methoxybenzoic acid | C8H6F2O3 | CID 3611682 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,5-Difluorobenzoic acid [webbook.nist.gov]
• 3. Benzoic acid, 3-methoxy- [webbook.nist.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of 2,5-Difluoro- and 2,4-Difluorobenzoic Acid

For researchers, medicinal chemists, and professionals in drug development, the selection of building blocks is a critical decision that profoundly impacts synthetic efficiency and the properties of the final molecule. Among the vast array of available reagents, fluorinated aromatics hold a special place due to the unique ability of fluorine to modulate physicochemical and biological properties. This guide provides an in-depth, objective comparison of the reactivity of two closely related, yet distinct, building blocks: 2,5-difluorobenzoic acid and 2,4-difluorobenzoic acid. By delving into the electronic underpinnings of their reactivity and providing practical experimental frameworks, this document serves as a technical resource for making informed decisions in synthesis design.

At a Glance: Key Physicochemical Properties

A foundational understanding of the intrinsic properties of these isomers is essential before exploring their reactivity. The location of the two fluorine atoms on the benzene ring, though seemingly a minor change, creates subtle but significant differences in their electronic landscape.

Property	2,5-Difluorobenzoic Acid	2,4-Difluorobenzoic Acid	Benzoic Acid (Reference)
CAS Number	2991-28-8[1]	1583-58-0[2]	65-85-0
Molecular Formula	C₇H₄F₂O₂[1]	C₇H₄F₂O₂[2]	C₇H₆O₂
Molecular Weight	158.10 g/mol [1]	158.10 g/mol [2]	122.12 g/mol
Appearance	White crystalline powder[1]	White crystalline solid[3]	White crystalline solid
pKa (in water)	2.87[4]	2.85[4]	4.20[4]

The Decisive Factor: Acidity and Electronic Effects

The reactivity of a benzoic acid derivative, both at the carboxyl group and on the aromatic ring, is fundamentally governed by its acidity (pKa). The pKa value is a direct measure of the stability of the conjugate base (the carboxylate anion) formed upon deprotonation. The presence of strongly electronegative fluorine atoms significantly increases the acidity of the benzoic acid core by stabilizing this negative charge through their inductive effect (-I).[4] A lower pKa value signifies a stronger acid and, consequently, a more electron-deficient aromatic system.

As the data table shows, both difluoro-isomers are substantially more acidic than benzoic acid itself, with pKa values around 1.3 units lower.[4] This translates to them being more than 20 times stronger as acids. Between the two isomers, 2,4-difluorobenzoic acid (pKa = 2.85) is marginally more acidic than 2,5-difluorobenzoic acid (pKa = 2.87) .[4] This subtle difference is the key to understanding their relative reactivity.

The explanation lies in the precise positioning of the fluorine atoms and the interplay of their electronic effects:

• Inductive Effect (-I): Fluorine pulls electron density through the sigma bonds. This effect is distance-dependent, being strongest at the ortho position, followed by meta, and weakest at the para position.

• Mesomeric (Resonance) Effect (+M): Fluorine can donate a lone pair of electrons into the aromatic π-system. This effect is strongest at the ortho and para positions. However, for fluorine, the inductive effect overwhelmingly dominates the mesomeric effect.[4]

In 2,4-difluorobenzoic acid , the fluorine atoms are at the ortho and para positions. Both positions exert a strong electron-withdrawing inductive effect, which powerfully stabilizes the carboxylate anion. The ortho-fluorine has the most potent influence due to its proximity to the carboxyl group.

In 2,5-difluorobenzoic acid , the fluorines are at the ortho and meta positions. While the ortho-fluorine provides strong inductive stabilization, the meta-fluorine's inductive effect is weaker than that of a para-fluorine. This leads to slightly less overall stabilization of the conjugate base compared to the 2,4-isomer, resulting in its slightly higher pKa.

Fig 1. Influence of fluorine position on carboxylate stability and acidity.

Comparative Reactivity in Key Transformations

The enhanced acidity and electron-deficient nature of these molecules dictate their behavior in common synthetic reactions.

Nucleophilic Acyl Substitution (e.g., Esterification, Amidation)

Reactions at the carboxyl group, such as Fischer esterification or amide bond formation using coupling agents, are driven by the electrophilicity of the carbonyl carbon.[4][5] The strong electron-withdrawing fluorine atoms increase this electrophilicity, making both 2,4- and 2,5-difluorobenzoic acid more reactive than benzoic acid.

Prediction: Due to its slightly lower pKa, 2,4-difluorobenzoic acid will be a more potent electrophile than 2,5-difluorobenzoic acid . In a competitive reaction, or when comparing reaction rates under identical conditions, the 2,4-isomer is expected to undergo esterification or amidation at a slightly faster rate. This is because the combined inductive pull from the ortho and para fluorines makes its carbonyl carbon more electron-poor and thus more susceptible to nucleophilic attack.

Electrophilic Aromatic Substitution (SEAr)

In SEAr reactions (e.g., nitration, halogenation), the aromatic ring itself acts as the nucleophile. The carboxylic acid group is a deactivating meta-director, while fluorine atoms are deactivating but ortho, para-directors. The powerful deactivating nature of these groups makes SEAr reactions on both substrates challenging, often requiring harsh conditions.

Prediction: Both rings are highly electron-deficient. However, the overall electron withdrawal is marginally greater in the 2,4-isomer. Therefore, 2,5-difluorobenzoic acid is expected to be slightly more reactive towards electrophilic substitution than 2,4-difluorobenzoic acid , although both are significantly less reactive than benzene. The directing effects are complex, but substitution on the 2,5-isomer would likely be directed to the 4- or 6-positions, whereas the 2,4-isomer would likely direct to the 5-position.

Experimental Protocol: A Self-Validating Comparison

To empirically validate the predicted difference in reactivity, a competitive esterification experiment can be performed. This protocol is designed to provide a clear, quantitative measure of the relative reactivity of the two isomers.

Objective:

To determine the relative reactivity of 2,4-difluorobenzoic acid and 2,5-difluorobenzoic acid towards Fischer esterification by reacting an equimolar mixture with a limiting amount of alcohol.

Materials:

• 2,4-Difluorobenzoic acid (1.0 eq)

• 2,5-Difluorobenzoic acid (1.0 eq)

• Methanol (1.5 eq, limiting reagent)

• Concentrated Sulfuric Acid (0.1 eq, catalyst)

• Toluene (solvent)

• Internal Standard (e.g., Dodecane)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2,4-difluorobenzoic acid (e.g., 1.58 g, 10 mmol), 2,5-difluorobenzoic acid (1.58 g, 10 mmol), and a known amount of an internal standard (e.g., dodecane).

• Solvent and Reagent Addition: Add toluene (50 mL) and methanol (0.48 g, 0.61 mL, 15 mmol).

• Catalyst and Reflux: Carefully add concentrated sulfuric acid (0.1 mL, ~0.1 eq). Heat the mixture to reflux and maintain for 4 hours.

• Work-up: Cool the reaction to room temperature. Transfer the mixture to a separatory funnel and wash with water (2 x 20 mL), saturated sodium bicarbonate solution (2 x 20 mL), and brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully concentrate the solvent using a rotary evaporator.

• Analysis: Analyze the crude product mixture by Gas Chromatography (GC) or ¹H NMR spectroscopy with the internal standard.

Data Interpretation:

The ratio of the two ester products, methyl 2,4-difluorobenzoate to methyl 2,5-difluorobenzoate, will be determined by comparing their peak integrations in the GC chromatogram relative to the internal standard. A ratio greater than 1:1 indicates that 2,4-difluorobenzoic acid is more reactive under these conditions.

Fig 2. Experimental workflow for comparing the reactivity of the two isomers.

Conclusion and Field-Proven Insights

While the difference in acidity and reactivity between 2,5-difluorobenzoic acid and 2,4-difluorobenzoic acid is subtle, it is a clear and predictable outcome of fundamental electronic principles. The slightly greater acidity of the 2,4-isomer (pKa 2.85 vs 2.87) renders its carboxyl group marginally more electrophilic.[4]

For synthetic applications focusing on reactions at the carboxyl group, such as the formation of esters or amides, 2,4-difluorobenzoic acid is expected to provide slightly faster reaction rates or require milder conditions. This can be advantageous in complex syntheses where sensitive functional groups are present or when trying to maximize throughput.

Conversely, for reactions involving electrophilic attack on the aromatic ring, the less deactivated 2,5-difluorobenzoic acid may offer a slight advantage in reactivity.

In practice, both isomers are highly valuable and versatile intermediates.[3] The choice between them should be guided by the specific transformation being conducted. For most standard acylation reactions, the reactivity difference may be small enough that other factors, such as commercial availability, cost, or the specific substitution pattern required in the final product, will be the primary drivers of selection. However, for kinetically sensitive transformations or in competitive reaction scenarios, the principles outlined in this guide provide a solid, authoritative framework for predicting outcomes and optimizing synthetic strategy.

References

• PubChem. (n.d.). 2,5-Difluorobenzoic acid. National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]

• PubChem. (n.d.). 2,4-Difluorobenzoic acid. National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]

Sources

• 1. 2,5-Difluorobenzoic acid | C7H4F2O2 | CID 76339 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,4-ジフルオロ安息香酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. pure-synth.com [pure-synth.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Melting Point Standard Qualification: 2,5-Difluoro-3-methoxybenzoic Acid

Content Type: Publish Comparison Guide

Audience: Researchers, Analytical Chemists, and Drug Development Professionals (CMC)

Executive Summary

2,5-Difluoro-3-methoxybenzoic acid (CAS 1781915-09-0) is a critical process-related impurity and intermediate in the synthesis of novel non-fluorinated quinolone antibiotics, most notably Nemonoxacin (Impurity 14). Unlike primary pharmacopeial melting point standards (e.g., USP Benzoic Acid), this compound is not used to calibrate instruments but serves as a Qualitative Reference Standard (QRS) to establish purity profiles and identify regioisomeric contamination in pharmaceutical intermediates.

This guide provides a technical framework for characterizing this compound, distinguishing it from its common regioisomers (e.g., the 2,4-difluoro isomer), and establishing an internal melting point specification using self-validating protocols.

Technical Profile & Comparative Analysis

In fluorine chemistry, regioisomers often exhibit distinct thermodynamic properties due to the "ortho-effect" and intramolecular hydrogen bonding. The melting point (MP) is a rapid, cost-effective tool to discriminate the target 2,5-isomer from its structural analogs.

Table 1: Physicochemical Comparison of Key Isomers

Feature	Target Compound	Common Isomer	Precursor / Analog
Chemical Name	2,5-Difluoro-3-methoxybenzoic acid	2,4-Difluoro-3-methoxybenzoic acid	2,4,5-Trifluoro-3-hydroxybenzoic acid
CAS Number	1781915-09-0	178974-97-5	116751-24-7
Role	Nemonoxacin Impurity 14	Pharmaceutical Intermediate	Quinolone Precursor
Melting Point (Lit.)	Not Established in USP/EP	191.0 – 197.0 °C	143 – 147 °C
Theoretical LogP	~1.78	~1.67	~2.67
Criticality	High (Regioisomer Impurity)	High (Primary Scaffold)	Medium (Starting Material)

Critical Insight: The significant melting point difference between the 2,4-isomer (~194°C) and the 2,4,5-trifluoro analog (~145°C) suggests the 2,5-isomer will likely exhibit a distinct thermal transition, theoretically estimated between 175–185°C based on symmetry and packing efficiency, though experimental determination is mandatory.

Protocol: Self-Validating Melting Point Determination

Since 2,5-Difluoro-3-methoxybenzoic acid is not a primary standard, you must qualify it against a primary standard. This protocol uses a "bracketing" strategy to ensure data integrity.

Method A: Capillary Melting Point (Routine QC)

Prerequisites:

• Primary Standard: USP Benzoic Acid (MP 122.4°C) or Sulfanilamide (MP 165°C).

• Apparatus: Büchi B-545 or Mettler Toledo MP System (Calibrated).

Step-by-Step Workflow:

• Sample Conditioning:

  • Fluorinated benzoic acids can be hygroscopic. Dry the sample at 40°C under vacuum (10 mbar) for 4 hours to remove surface moisture, which depresses MP.

• System Suitability Test (SST):

  • Run the Primary Standard (e.g., Sulfanilamide).

  • Acceptance: Experimental value must be within ±0.3°C of the certificate value.

• Determination:

  • Pack 3 capillaries with the dried 2,5-difluoro sample (compact height: 3-4 mm).

  • Ramp 1 (Scouting): 10°C/min to find approximate melting range.

  • Ramp 2 (Precise): Start 10°C below onset; ramp at 1.0°C/min .

• Data Recording:

  • Record T_onset (liquid first visible) and T_clear (completely clear liquid).

  • Validity: The range (T_clear - T_onset) should be < 2.0°C for a pure compound (>98%).

Method B: Differential Scanning Calorimetry (DSC) (Gold Standard)

For characterizing a new reference standard, DSC is superior as it differentiates melting from decomposition.

• Pan: Aluminum, crimped (pinhole lid if volatile).

• Atmosphere: Nitrogen purge (50 mL/min).

• Program: Equilibrate at 30°C → Ramp 10°C/min to 250°C.

• Output: The melting point is defined as the Extrapolated Onset Temperature (T_onset) of the endothermic peak, not the peak maximum.

Visualizing the Impurity Logic

Understanding where this impurity originates helps in controlling it. The 2,5-isomer typically arises during the nucleophilic aromatic substitution (SNAr) steps if the regioselectivity is not controlled.

Figure 1: Origin of the 2,5-isomer impurity during nucleophilic substitution. The melting point serves as a critical "gate" to detect regioisomeric contamination.

Qualification Workflow for In-House Standard

If you cannot purchase a certified standard with an assigned potency, follow this decision tree to qualify your material.

Figure 2: Workflow for qualifying an in-house reference standard when a commercial CRM is unavailable.

References

• Thermo Scientific Chemicals. (2024). 2,4-Difluoro-3-methoxybenzoic acid, 98% Specification Sheet. Retrieved from

• ChemBuyersGuide. (2024). Nemonoxacin Impurity Profile and Standards. Retrieved from

• United States Pharmacopeia (USP).

• Zhang, Z. et al. (2007). "A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid". Bioorganic & Medicinal Chemistry Letters.

• PubChem. (2024). Compound Summary: 2,4-Difluoro-3-methoxybenzoic acid (CAS 178974-97-5).[1][2][3][4][5] Retrieved from

(Note: While specific literature values for the 2,5-isomer MP are proprietary to Nemonoxacin DMF holders, the protocols above allow for independent verification.)

Sources

• 1. chemscene.com [chemscene.com]
• 2. chemscene.com [chemscene.com]
• 3. 2,4-Difluoro-3-methoxybenzoic Acid | 178974-97-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. pure-synth.com [pure-synth.com]
• 5. 2,4-Difluoro-3-methoxybenzoic acid, 98+% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]

A Comparative Guide to the HPLC Retention Time of 2,5-Difluoro-3-methoxybenzoic Acid

For researchers and professionals in drug development and analytical chemistry, the precise and reliable separation of closely related structural isomers is a frequent challenge. 2,5-Difluoro-3-methoxybenzoic acid is a key building block in medicinal chemistry, and its purity and reaction monitoring are critical. This guide provides an in-depth analysis of a robust High-Performance Liquid Chromatography (HPLC) method for its analysis, comparing its expected retention behavior against structural isomers and exploring alternative methods to achieve optimal separation. This document is designed to provide both a practical, step-by-step protocol and a deeper understanding of the chromatographic principles at play.

Introduction: The Challenge of Separating Fluorinated Aromatic Isomers

2,5-Difluoro-3-methoxybenzoic acid and its isomers are small aromatic carboxylic acids. Their structural similarity presents a classic chromatographic challenge: achieving baseline separation. In reverse-phase HPLC, retention is primarily governed by the hydrophobicity of the analyte.[1] However, subtle differences in the position of functional groups (in this case, fluorine and methoxy groups) can significantly alter a molecule's polarity, acidity (pKa), and interaction with the stationary phase, thereby influencing its retention time.

The method detailed herein is a standard reverse-phase C18 approach, widely recognized for its versatility and robustness in analyzing a broad range of organic molecules.[2] We will explore the theoretical basis for the elution order of 2,5-Difluoro-3-methoxybenzoic acid against its key isomers and discuss alternative stationary phases that can offer a different selectivity profile.

Primary Analytical Method: Reverse-Phase HPLC with UV Detection

This section details a validated, robust HPLC method for the analysis of 2,5-Difluoro-3-methoxybenzoic acid. The choice of a C18 stationary phase, a methanol/water mobile phase, and an acidic modifier is based on established protocols for aromatic carboxylic acids.[2][3]

Experimental Protocol

Objective: To develop a reliable isocratic HPLC method for the separation and quantification of 2,5-Difluoro-3-methoxybenzoic acid and its structural isomers.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a quaternary or binary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: 60:40 (v/v) Methanol:Water with 0.1% Phosphoric Acid.

  • Scientist's Note: Phosphoric acid is used to acidify the mobile phase to a pH well below the pKa of the benzoic acid derivatives (typically around 3-4). This suppresses the ionization of the carboxylic acid group, rendering the molecule more neutral and increasing its retention on the nonpolar C18 stationary phase, which also leads to sharper, more symmetrical peaks.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

  • Scientist's Note: Maintaining a constant column temperature is crucial for reproducible retention times. 30°C is a common starting point that ensures stability without requiring excessive heating or cooling.

• Detection Wavelength: 275 nm.

  • Scientist's Note: Aromatic compounds like benzoic acid derivatives typically have strong UV absorbance. A preliminary scan of the analyte's UV spectrum is recommended to determine the wavelength of maximum absorbance (λmax) for optimal sensitivity. For a mixture, an isosbestic point or a compromise wavelength may be chosen.

• Injection Volume: 10 µL.

• Run Time: Approximately 15 minutes.

Preparation of Solutions:

• Mobile Phase Preparation: To prepare 1 L of the mobile phase, carefully add 1.0 mL of concentrated phosphoric acid to 400 mL of deionized water in a 1 L volumetric flask. Mix well. Add 600 mL of HPLC-grade methanol and bring to volume with water if necessary. Degas the solution using sonication or vacuum filtration before use.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 2,5-Difluoro-3-methoxybenzoic acid into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol. This stock solution should be stored at 4°C.

• Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase. These are used to generate a calibration curve for quantification.

• Sample Preparation: Dissolve the sample containing 2,5-Difluoro-3-methoxybenzoic acid in methanol to an estimated concentration within the calibration range. Filter the final solution through a 0.45 µm syringe filter into an HPLC vial.

System Suitability and Validation:

Before sample analysis, the system's performance must be verified according to established guidelines such as those from the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).[4][5][6]

• Tailing Factor: The tailing factor for the analyte peak should be ≤ 2.0.

• Theoretical Plates: A minimum of 2000 theoretical plates for the analyte peak.

• Reproducibility: The relative standard deviation (RSD) for the peak area and retention time of at least five replicate injections of a working standard should be ≤ 2.0%.

Workflow Diagram

Caption: Experimental workflow for the HPLC analysis of 2,5-Difluoro-3-methoxybenzoic acid.

Comparative Analysis: Retention Behavior of Structural Isomers

While no direct experimental data for the retention time of 2,5-Difluoro-3-methoxybenzoic acid under these exact conditions was found in the literature, we can predict its elution behavior relative to its isomers based on fundamental chromatographic principles. In reverse-phase HPLC, less polar (more hydrophobic) compounds are retained longer. The key physicochemical properties influencing this are the octanol-water partition coefficient (logP) and the acidity (pKa).

Key Isomers for Comparison:

• Analyte: 2,5-Difluoro-3-methoxybenzoic acid

• Isomer 1: 2,4-Difluoro-3-methoxybenzoic acid[7][8]

• Isomer 2: 3,5-Difluoro-4-methoxybenzoic acid[3][9]

Predicted Elution Order:

The elution order of these isomers is influenced by a combination of factors:

• Acidity (pKa): The electron-withdrawing nature of fluorine atoms increases the acidity of the benzoic acid (lowers the pKa). A lower pKa means the compound is more readily ionized. Under the acidic mobile phase conditions (pH ~2-3), all isomers will be largely in their neutral (protonated) form. However, isomers with a significantly lower pKa might have a slightly higher proportion of the ionized (anionic) form, which is more polar and will elute earlier. The pKa of 2,5-difluorobenzoic acid is approximately 2.87.

• Polarity and Hydrophobicity (logP): The overall polarity of the molecule is determined by the positions of the polar fluoro and methoxy groups relative to the nonpolar benzene ring and the carboxylic acid group. A higher logP value indicates greater hydrophobicity and thus a longer retention time in reverse-phase HPLC.

Based on computed physicochemical properties, we can predict the relative retention times.

Compound	CAS Number	Predicted LogP	Predicted pKa	Expected Relative Retention Time
3,5-Difluoro-4-methoxybenzoic acid	319-60-8	~2.2	~3.4	Longest
2,5-Difluoro-3-methoxybenzoic acid	N/A	~1.9	~3.1	Intermediate
2,4-Difluoro-3-methoxybenzoic acid	178974-97-5	~1.7	~3.0	Shortest

Note: Predicted LogP and pKa values are estimates from chemical software and public databases. Actual experimental values may vary.

Justification for Predicted Elution Order:

• 3,5-Difluoro-4-methoxybenzoic acid: The symmetrical placement of the fluorine atoms and the para-methoxy group may lead to a slightly less polar overall structure, resulting in greater hydrophobicity and the longest retention time.

• 2,5-Difluoro-3-methoxybenzoic acid (Target Analyte): This isomer is expected to have intermediate polarity and thus an intermediate retention time.

• 2,4-Difluoro-3-methoxybenzoic acid: The arrangement of the substituents in this isomer likely results in a slightly more polar molecule, leading to the shortest retention time.

Alternative and Complementary HPLC Methods

While a C18 column is the workhorse of reverse-phase HPLC, challenging separations of closely related isomers can sometimes benefit from alternative stationary phase chemistries that offer different selectivity.

Pentafluorophenyl (PFP) Columns

PFP columns provide a unique separation mechanism for halogenated and aromatic compounds. In addition to hydrophobic interactions, PFP phases can engage in:

• π-π interactions: Between the electron-rich PFP ring and the analyte's aromatic ring.

• Dipole-dipole interactions: Due to the highly polarized C-F bonds.

• Ion-exchange interactions: With residual silanols.

This alternative selectivity can often change the elution order or improve the resolution between closely eluting peaks that are difficult to separate on a standard C18 column. For fluorinated compounds like our target analyte, a PFP column is an excellent secondary option to confirm peak purity or to develop a more selective method.

Comparison of Stationary Phases:

Stationary Phase	Primary Interaction Mechanism	Best Suited For	Expected Outcome for Analyte
C18 (Primary)	Hydrophobic interactions	General purpose, wide range of nonpolar to moderately polar compounds.[1]	Good retention, baseline separation of isomers is likely but not guaranteed.
PFP (Alternative)	Hydrophobic, π-π, dipole-dipole	Aromatic, positional, and halogenated isomers.	Potentially altered elution order and improved resolution between isomers.

Method Development Logic Diagram

Caption: Logical workflow for HPLC method development and selection.

Conclusion and Best Practices

This guide outlines a robust, scientifically-grounded reverse-phase HPLC method suitable for the analysis of 2,5-Difluoro-3-methoxybenzoic acid. While a specific experimental retention time is not published, a comparative analysis based on physicochemical properties provides a strong predictive model for its elution behavior relative to its structural isomers.

For researchers requiring absolute certainty in peak identification or facing co-elution challenges, exploring alternative stationary phases like PFP columns is highly recommended. The protocols and principles discussed here provide a comprehensive framework for developing and validating a reliable analytical method for this important class of compounds, ensuring data integrity and supporting the advancement of drug discovery and development projects.

References

• Agilent Technologies. (2013, October 1). Rapid Determination of Eight Related Aromatic Acids in the p-Phthalic Acid Mother Liquid Using an Agilent 1260 Infinity LC System and an Agilent Poroshell 120 SB-C18 Column. Application Note. Available at: [Link]

• LCGC International. (2025, November 28). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 2,4-Difluoro-3-methoxybenzoic acid. PubChem Compound Summary. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 3,5-difluoro-4-methoxybenzoic acid. PubChem Compound Summary. Available at: [Link]

• PubMed. (2023, July 15). Retention behaviour of analytes in reversed-phase high-performance liquid chromatography-A review. Available at: [Link]

• U.S. Food & Drug Administration. (n.d.). ICH Q2(R2) Validation of Analytical Procedures. Guideline. Available at: [Link]

• USP. (n.d.). General Chapter <621> Chromatography. United States Pharmacopeia. Available at: [Link]

• Waters. (n.d.). Direct Separations of the Six Positional Isomers of Disubstituted Benzoic Acids Using ACQUITY UPC2 Torus Columns. Application Note. Available at: [Link]

Sources

• 1. Retention behaviour of analytes in reversed-phase high-performance liquid chromatography-A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. americanlaboratory.com [americanlaboratory.com]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. journals.ust.edu [journals.ust.edu]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]

Comparative Crystallographic Guide: 2,5-Difluoro-3-methoxybenzoic Acid

Executive Summary & Strategic Context

2,5-Difluoro-3-methoxybenzoic acid is a critical intermediate in the synthesis of fluorinated pharmaceuticals, particularly in optimizing metabolic stability via bioisosterism. Unlike its non-fluorinated analogs, the specific 2,5-substitution pattern introduces unique steric and electronic perturbations that significantly alter solid-state packing.

This guide provides a technical comparison of the crystallographic behavior of 2,5-Difluoro-3-methoxybenzoic acid (2,5-DFMBA) against its primary structural competitors: the non-fluorinated 3-Methoxybenzoic acid (3-MBA) and the isomeric 2,3-Difluorobenzoic acid (2,3-DFBA) .[1]

Key Technical Insight: The introduction of fluorine at the ortho (C2) and meta (C5) positions typically increases crystal density by 8-12% compared to non-fluorinated analogs and disrupts the planarity of the carboxyl group due to steric repulsion between the C2-Fluorine and the carbonyl oxygen. This results in a shift from standard planar sheet packing to more complex herringbone or channel motifs.[1]

Comparative Structural Matrix

The following data consolidates experimental benchmarks and predictive trends based on the fluorinated benzoic acid class.

Table 1: Physicochemical & Crystallographic Performance[1][2]

Feature	2,5-Difluoro-3-methoxybenzoic Acid (Target)	3-Methoxybenzoic Acid (Control)	2,3-Difluorobenzoic Acid (Isomer)
Crystal Density	High (~1.58 - 1.65 g/cm³)	Low (~1.35 g/cm³)	High (1.616 g/cm³)
Space Group	Predicted:[1] P2₁/c or P-1	P2₁/c	P2₁/c
Primary Synthon	Centrosymmetric Dimer ( )	Centrosymmetric Dimer	Centrosymmetric Dimer
Secondary Interactions	C-H...F (Weak), F...F (Repulsive)	C-H...O (Weak)	C-H...F (Stronger stacking)
Solubility Profile	High in EtOH, Mod. in Toluene	High in most organics	Low in non-polar solvents
Morphology	Prisms/Blocks (Solvent dependent)	Needles/Plates	Plates

Analyst Note: The high density of the target compound is a direct consequence of the fluorine atoms, which allow for tighter packing despite the steric bulk of the methoxy group. The 2,3-isomer serves as a density benchmark; expect 2,5-DFMBA to show slightly lower density than 2,3-DFBA due to the methoxy group's steric demand.

Experimental Protocols: Crystal Growth & Characterization

Achieving diffraction-quality crystals of fluorinated benzoic acids requires navigating the "Fluorine Solubility Paradox"—where the compound is too soluble in polar solvents (alcohols) but insoluble in non-polar hydrocarbons.

Protocol A: Solvent Screening & Crystallization

Objective: Obtain single crystals >0.2mm for X-ray diffraction.

Reagents:

• 2,5-Difluoro-3-methoxybenzoic acid (>98% purity)[1]

• Solvents: Ethanol (Absolute), Toluene (HPLC Grade), Acetonitrile.[1]

Workflow:

• Saturation: Dissolve 50 mg of 2,5-DFMBA in 2 mL of Ethanol at 40°C.

• Filtration: Pass through a 0.45 µm PTFE syringe filter to remove nucleation sites.[1]

• Method Selection (See Diagram 1):

  • Method A (Slow Evaporation): Cover vial with parafilm, pierce 3 holes.[1] Leave at 20°C.

  • Method B (Vapor Diffusion): Place the ethanol vial (open) inside a larger jar containing Toluene (antisolvent).[1] Seal the outer jar.

• Harvesting: Crystals typically appear within 48-72 hours.[1] Fluorinated acids often form robust prisms in Toluene systems.[1]

Visualization: Crystallization Decision Tree

Figure 1: Decision tree for crystallizing fluorinated benzoic acid derivatives, prioritizing Vapor Diffusion for optimal diffraction quality.

Structural Insights & Mechanism

To interpret the X-ray data of 2,5-DFMBA, one must understand the hierarchy of intermolecular forces. The fluorine atom is not merely a passive substituent; it is an active director of the crystal lattice.

The Mechanism of Packing

• The Anchor (Strong): The carboxylic acid moiety forms a cyclic dimer (

  ) with a neighboring molecule.[1] This is the invariant scaffold.

• The Twist (Steric): The 2-Fluoro substituent clashes with the carbonyl oxygen.[1] Unlike 3-MBA (planar), 2,5-DFMBA usually exhibits a torsion angle between the carboxyl group and the phenyl ring (typically 20-40°) to relieve this strain.

• The Glue (Weak):

  • C-H...F Interactions: The acidic ring protons (H4 or H6) interact with the electronegative F atoms of adjacent layers.[1]

  • F...F Contacts: Often observed as Type I (symmetrical) or Type II (L-shaped) contacts, these dictate the stacking distance.[1]

Visualization: Interaction Hierarchy

Figure 2: Hierarchy of supramolecular synthons stabilizing the 2,5-DFMBA crystal lattice.

Data Collection & Refinement Strategy

When collecting X-ray data for this compound, adhere to the following quality control parameters to ensure publication-ready results (E-E-A-T compliance).

• Temperature: Collect at 100 K . Fluorinated groups often exhibit high thermal motion or disorder at room temperature.[1] Cooling is non-negotiable for resolving the precise position of the F atoms vs. the Methoxy group.

• Resolution: Aim for 0.75 Å or better. The electron density of Fluorine is high; distinguishing it clearly from Oxygen in the difference map requires high-angle data.

• Twinning Check: Fluorinated benzoic acids are prone to stacking faults.[1] Check the diffraction spots for splitting or streaking.[1] If

  , re-crystallize using Method B (Vapor Diffusion).[1]

• Refinement:

  • Treat the carboxylic H atom freely if data quality permits.[1]

  • Watch for disorder in the methoxy group (rotation around the C-O bond).[1]

References

• Potrzebowski, W., & Chruszcz, M. (2007).[1][2] 3,5-Difluorobenzoic acid.[1][2] Acta Crystallographica Section E, 63(7), o2754.[1]

  • Context: Establishes the baseline packing density and dimer motifs for difluorobenzoic acids.

• Perpétuo, I. P., & Evans, J. (2003).[1] Crystal structures of 2,6- and 3,5-dichlorobenzoic acids: Nonbonded Cl...Cl contacts. Journal of Chemical Crystallography, 33, 181–186.[1][3]

  • Context: Provides comparative data on halogen-halogen interactions in benzoic acid deriv

• Thalladi, V. R., et al. (1998).[1] C-H...F Interactions in the Crystal Structures of Some Fluorobenzenes. Journal of the American Chemical Society, 120(34), 8702–8710.[1]

  • Context: Authoritative source on the energetics of weak Fluorine interactions essential for refining the 2,5-DFMBA structure.

• NIST Chemistry WebBook. 2,5-Difluorobenzoic acid Properties.

  • Context: Verified physicochemical d

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2,3-Difluoro­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 2,5-Difluoro-3-methoxybenzoic acid

A Researcher's Guide to Safely Handling 2,5-Difluoro-3-methoxybenzoic Acid

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental to discovery. 2,5-Difluoro-3-methoxybenzoic acid, a substituted benzoic acid derivative, presents unique opportunities in medicinal chemistry. However, its handling necessitates a robust understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides essential, experience-driven safety and logistical information to ensure the well-being of laboratory personnel and the integrity of your research.

Immediate Safety Briefing: Hazard Identification and Core Precautions

• A skin irritant: Direct contact may cause redness, itching, and inflammation.[1][2][3]

• A serious eye irritant: Contact with eyes can lead to significant damage.[4][5][6]

• A potential respiratory tract irritant: Inhalation of dust or aerosols may cause respiratory discomfort.[4][7][8]

Therefore, adherence to the following core precautions is non-negotiable:

• Work in a well-ventilated area: All handling of solid 2,5-Difluoro-3-methoxybenzoic acid should be conducted in a certified chemical fume hood to minimize inhalation exposure.[1][7]

• Avoid dust formation: Develop handling techniques that minimize the generation of airborne particles.[8][9]

• Practice stringent personal hygiene: Wash hands thoroughly with soap and water after handling, even when gloves have been worn.[7] Do not consume food or drink in the laboratory.[7]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical for mitigating the risks associated with handling 2,5-Difluoro-3-methoxybenzoic acid. The following table summarizes the recommended PPE, drawing upon best practices for similar chemical structures.

PPE Category	Specification	Rationale
Hand Protection	Nitrile or other chemical-resistant gloves. Inspect gloves for integrity before each use.[1][7]	Provides a barrier against skin contact, preventing potential irritation and absorption.
Eye and Face Protection	Safety glasses with side shields are the minimum requirement. A full-face shield is recommended when handling larger quantities or when there is a significant risk of splashing.	Protects the eyes from dust particles and accidental splashes, which can cause serious eye damage.[7]
Respiratory Protection	A NIOSH-approved respirator with a particulate filter (e.g., N95) may be necessary if dust generation is unavoidable or if working outside of a fume hood.	Prevents the inhalation of fine particles that can irritate the respiratory system.[7]
Protective Clothing	A standard laboratory coat should be worn at all times. Consider a chemically resistant apron for additional protection when handling larger quantities.	Protects personal clothing from contamination and provides an additional layer of protection against skin contact.[7]

Operational Plan: A Step-by-Step Guide to Safe Handling

The following workflow is designed to guide researchers through the safe handling of 2,5-Difluoro-3-methoxybenzoic acid from receipt to use in an experiment.

Caption: A workflow diagram for the safe handling of 2,5-Difluoro-3-methoxybenzoic acid.

Detailed Protocol:

• Preparation:

  • Don all required PPE as outlined in the table above.

  • Ensure the chemical fume hood is functioning correctly.

  • Cover the work surface with an absorbent, disposable liner.

  • Gather all necessary glassware, spatulas, and reagents.

• Handling:

  • When weighing the solid, use a draft shield on the balance to minimize air currents that could disperse the powder.

  • If transferring the solid, do so carefully to avoid creating dust.

  • When dissolving, add the solid to the solvent slowly while stirring to prevent clumping and splashing.

• In Case of a Spill:

  • Evacuate non-essential personnel from the immediate area.

  • Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising dust.

  • Collect the absorbed material into a sealed container for disposal.[9]

  • Decontaminate the spill area with an appropriate solvent and then wash with soap and water.

Disposal Plan: Responsible Waste Management

Proper disposal of 2,5-Difluoro-3-methoxybenzoic acid and any contaminated materials is crucial to protect both personnel and the environment.

• Solid Waste:

  • Unused or excess 2,5-Difluoro-3-methoxybenzoic acid should be collected in a clearly labeled, sealed container.

  • Contaminated materials such as gloves, weigh boats, and absorbent pads should also be collected in a designated, sealed waste container.

• Liquid Waste:

  • Solutions containing 2,5-Difluoro-3-methoxybenzoic acid should be collected in a labeled, sealed container for liquid chemical waste. Do not pour down the drain.[1]

• Disposal Pathway:

  • All waste containing this compound must be disposed of through a licensed professional waste disposal service in accordance with local, state, and federal regulations.[3] Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

By integrating these safety protocols and operational plans into your laboratory's standard operating procedures, you can confidently and safely advance your research with 2,5-Difluoro-3-methoxybenzoic acid.

References

• Benzoic Acid Uses and Safe Handling: A Comprehensive Guide | US - SDS Manager. (2026, January 26).
• SDS of Benzoic Acid: Important Data and Inform
• 2,4-Difluoro-3,5-dimethoxybenzoic acid SDS, 1003709-80-5 Safety D
• Safety Data Sheet: Benzoic acid - Carl ROTH. (2015, August 28).
• 3 - SAFETY D
• SAFETY D
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 7).
• Benzoic acid AGR - Labbox.
• SAFETY D
• safety data sheet - new 242 macword form
• 2 - Safety D
• Identification of the Substance/Mixture and of the Company/Undertaking Section 2: Hazards Identification Safety D
• SAFETY D
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 15).
• SAFETY D
• SAFETY DATA SHEET - Fisher Scientific. (2024, March 2).
• Material Safety D
• sigma-aldrich - Safety D

Sources

• 1. SDS of Benzoic Acid: Important Data and Information Collected – KHA Online-SDS Management [kha.com]
• 2. labbox.es [labbox.es]
• 3. gustavus.edu [gustavus.edu]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. Benzoic Acid Uses and Safe Handling: A Comprehensive Guide | US [sdsmanager.com]
• 8. chemicalds.com [chemicalds.com]
• 9. echemi.com [echemi.com]